5-Bromo-4-methyl-6-phenylpyrimidine

Core Science & Biosynthesis

Advanced Technical Guide: 5-Bromo-4-methyl-6-phenylpyrimidine (CAS: 1353577-56-6)

Executive Summary

In the landscape of modern organic synthesis, halogenated heterocycles serve as indispensable building blocks for the construction of complex molecular architectures. 5-Bromo-4-methyl-6-phenylpyrimidine (CAS: 1353577-56-6) is a highly privileged scaffold characterized by its electron-deficient pyrimidine core and a strategically positioned bromine atom at the C5 position[1]. This specific substitution pattern makes it a premier electrophilic partner in transition-metal-catalyzed cross-coupling reactions.

For researchers and drug development professionals, this compound is primarily utilized to synthesize extended π-conjugated systems for Organic Light-Emitting Diodes (OLEDs)[2] and to develop highly selective kinase inhibitors where the pyrimidine core acts as a critical hinge-binding motif in the ATP pocket of target enzymes.

Physicochemical Profiling

Understanding the fundamental properties of this intermediate is critical for optimizing reaction conditions, particularly regarding solubility and steric considerations during catalysis.

Property	Value
Chemical Name	5-Bromo-4-methyl-6-phenylpyrimidine
CAS Registry Number	1353577-56-6
Molecular Formula	C11H9BrN2
Molecular Weight	249.11 g/mol
SMILES String	CC1=C(Br)C(C2=CC=CC=C2)=NC=N1
Structural Class	Halogenated Heterocycle (Pyrimidine)

Mechanistic Synthesis Pathway: Regioselective Bromination

Causality & Mechanistic Insights

The pyrimidine ring is inherently π -deficient due to the electron-withdrawing nature of the two nitrogen atoms via both inductive and resonance effects. However, the C5 position is the least deactivated carbon on the ring, making it the exclusive site for electrophilic aromatic substitution[3].

Why use N-Bromosuccinimide (NBS) over elemental bromine ( Br2​ )? Elemental bromine is highly reactive and can lead to destructive polybromination or degradation of the heterocyclic core. NBS provides a controlled, low steady-state concentration of the bromonium ion ( Br+ ). The addition of glacial acetic acid serves a dual purpose: it acts as a protic solvent to stabilize the cationic σ -complex intermediate and mildly activates the NBS to facilitate the release of the electrophile[3].

Step-by-Step Protocol: Synthesis via C5-Bromination

This protocol is designed as a self-validating system, ensuring high regioselectivity and yield.

• Preparation : In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-methyl-6-phenylpyrimidine (10.0 mmol) in 50 mL of glacial acetic acid.

• Activation : Shield the reaction flask from direct light (to suppress unwanted radical side-reactions) and add N-Bromosuccinimide (10.5 mmol, 1.05 eq) portion-wise over 15 minutes at room temperature.

• Reaction : Heat the mixture to 60°C under an inert argon atmosphere for 4–6 hours. Validation Check: Monitor the consumption of the starting material via Thin Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (3:1).

• Quenching : Once complete, cool the mixture to room temperature and pour it into 200 mL of ice-cold distilled water to precipitate the crude product and quench unreacted electrophiles.

• Neutralization : Carefully neutralize the highly acidic aqueous layer with saturated aqueous sodium bicarbonate ( NaHCO3​ ) until a pH of ~7.5 is achieved.

• Extraction & Purification : Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude product via flash column chromatography to yield pure 5-Bromo-4-methyl-6-phenylpyrimidine.

Figure 1: Regioselective electrophilic bromination at the C5 position of the pyrimidine ring.

Application Workflow: Suzuki-Miyaura Cross-Coupling

Causality & Mechanistic Insights

The Suzuki-Miyaura cross-coupling is the premier method for functionalizing CAS 1353577-56-6[4]. The oxidative addition of Pd(0) into the C5-Br bond is the rate-determining step. Bromopyrimidines are exceptionally reactive substrates for this step because the electron-withdrawing pyrimidine nitrogens lower the LUMO energy of the C-Br bond, accelerating metal insertion[5].

Why Pd(PPh3​)4​ ? Tetrakis(triphenylphosphine)palladium(0) is a robust, standard Pd(0) source. The bulky triphenylphosphine ligands stabilize the palladium center while allowing facile oxidative addition into the unhindered C5-Br bond[4].

Why K2​CO3​ and H2​O ? Neutral boronic acids are poor nucleophiles and will not undergo transmetalation. The addition of a mild base ( K2​CO3​ ) in a biphasic or aqueous-miscible solvent system (e.g., 1,4-Dioxane/ H2​O ) converts the neutral boronic acid into a highly nucleophilic, electron-rich boronate complex [Ar−B(OH)3​]− . This transformation is an absolute prerequisite for the transmetalation step[6].

Step-by-Step Protocol: C5-Arylation

• Reagent Charging : To a Schlenk tube, add 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 mmol), the desired arylboronic acid (1.2 mmol), and anhydrous K2​CO3​ (2.5 mmol).

• Solvent Addition : Add 10 mL of a 1,4-Dioxane/ H2​O mixture (4:1 v/v).

• Degassing (Critical Step) : Subject the mixture to three freeze-pump-thaw cycles. Validation Check: This strictly removes dissolved oxygen, which otherwise rapidly oxidizes the Pd(0) catalyst to inactive Pd(II) and promotes unwanted boronic acid homocoupling.

• Catalyst Addition : Under a positive flow of argon, quickly add Pd(PPh3​)4​ (0.05 mmol, 5 mol%). Seal the Schlenk tube securely.

• Heating : Stir the reaction mixture vigorously at 90°C for 12 hours.

• Workup : Cool to room temperature, dilute with distilled water (20 mL), and extract with dichloromethane (3 x 20 mL). Dry the combined organic phases over MgSO4​ , concentrate under reduced pressure, and purify via silica gel chromatography to isolate the C5-arylated pyrimidine derivative.

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling utilizing CAS 1353577-56-6.

References

3.[3] Title: Synthesis of azinyl azolyl pyrimidines as new hybrid N,N,N-tridentate ligands Source: ResearchGate URL: [Link]

4.[4] Title: Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction Source: ResearchGate URL: [Link]

5.[6] Title: An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

6.[5] Title: Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. 1353577-56-6 CAS Manufactory [chemicalbook.com]
• 2. CAS:149323-50-2, 5-Bromo-4-(p-tolyl)pyrimidine-毕得医药 [bidepharm.com]
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• 5. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]

Strategic Synthesis of 5-Bromo-4-methyl-6-phenylpyrimidine: A Comparative Analysis of Synthetic Routes

Executive Summary

5-Bromo-4-methyl-6-phenylpyrimidine is a highly versatile heterocyclic building block, frequently utilized as a core scaffold in the development of Janus kinase (JAK) inhibitors[1] and dopamine D1 receptor ligands[2]. The strategic assembly of this molecule demands precise control over regiochemistry and functional group tolerance. This technical guide evaluates the starting materials and mechanistic causality behind two fundamentally different synthetic paradigms: the classical De Novo Condensation-Halogenation route and the modern Regioselective Cross-Coupling route.

Retrosynthetic Analysis & Mechanistic Rationale

The synthesis of substituted pyrimidines requires a deep understanding of the electronic properties of the diazine ring. The pyrimidine core is highly electron-deficient, but the substituents dictate the local nucleophilicity and electrophilicity of specific carbon centers[3].

Route A: De Novo Condensation & Late-Stage Halogenation

This traditional approach builds the pyrimidine ring from acyclic precursors. The condensation of a 1,3-dicarbonyl compound (1-phenyl-1,3-butanedione ) with an amidine equivalent (formamidine acetate ) yields 4-methyl-6-phenylpyrimidine[4].

• Mechanistic Causality for Bromination: Once the ring is formed, the C5 position is the least electron-deficient carbon on the pyrimidine ring, as it is flanked by the electron-donating methyl group and the conjugating phenyl group. This makes C5 highly susceptible to electrophilic aromatic substitution, allowing for late-stage bromination using N-Bromosuccinimide (NBS) [3].

Route B: Regioselective Suzuki-Miyaura Coupling

A more advanced, step-economical approach leverages commercially available 5-bromo-4-chloro-6-methylpyrimidine [5] and phenylboronic acid .

• Mechanistic Causality for Cross-Coupling: This route relies on the differential reactivity of carbon-halogen bonds. The C4 position is highly electron-deficient due to the adjacent ring nitrogen, which significantly lowers the activation energy for the oxidative addition of the C4-Cl bond by Palladium(0). Conversely, the C5-Br bond is less reactive. This electronic disparity allows for a chemoselective Suzuki-Miyaura coupling at C4, leaving the C5 bromine intact for downstream functionalization[6].

Fig 1: Retrosynthetic pathways comparing Route A and Route B starting materials.

Experimental Protocols & Self-Validating Workflows

As a self-validating system, each protocol incorporates specific in-process controls (IPCs) to ensure the mechanistic integrity of the reaction before proceeding to the next step.

Protocol A: The Classical Condensation-Halogenation Route

Step 1: Pyrimidine Cyclization

• Charge: To a round-bottom flask, add 1-phenyl-1,3-butanedione (1.0 equiv) and formamidine acetate (1.5 equiv) in 2-methoxyethanol.

• React: Heat the mixture to 120°C under a nitrogen atmosphere for 12 hours.

• Self-Validation (IPC): Monitor via TLC (Hexane/EtOAc 7:3). The disappearance of the UV-active diketone spot and the emergence of a highly fluorescent blue spot under 254 nm UV light confirms cyclization.

• Isolate: Cool to room temperature, dilute with water, and extract with dichloromethane (DCM). Concentrate to yield 4-methyl-6-phenylpyrimidine.

Step 2: Electrophilic Bromination

• Charge: Dissolve the isolated 4-methyl-6-phenylpyrimidine in anhydrous DMF.

• React: Add NBS (1.1 equiv) portion-wise at 0°C. Stir and allow to warm to room temperature over 4 hours.

• Causality Check: NBS is strictly utilized instead of elemental Br2​ to provide a controlled, low steady-state concentration of electrophilic bromine. This prevents unwanted radical bromination (Wohl-Ziegler reaction) at the C4-methyl group.

• Self-Validation (IPC): Analyze via LC-MS. The product mass spectrum must display a characteristic +78/80 Da mass shift with a 1:1 isotopic doublet, confirming mono-bromination exclusively at the C5 position.

Protocol B: The Regioselective Cross-Coupling Route

Step 1: Chemoselective Suzuki-Miyaura Coupling

• Charge: In a Schlenk flask, combine 5-bromo-4-chloro-6-methylpyrimidine (1.0 equiv)[5], phenylboronic acid (1.05 equiv), and K2​CO3​ (2.0 equiv) in a 4:1 mixture of 1,4-dioxane and water.

• Degas: Subject the mixture to three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the active Pd(0) species to an inactive Pd(II) complex.

• Catalyze: Add Pd(PPh3​)4​ (0.05 equiv) under a stream of argon. Heat to 80°C for 6 hours.

• Self-Validation (IPC): HPLC analysis must show complete consumption of the starting pyrimidine. The retention of the C5-Br bond is verified by the M/M+2 isotopic pattern in the mass spectrometer, proving that the oxidative addition occurred exclusively at the C4-Cl bond[6].

Fig 2: Mechanistic workflow of the regioselective Suzuki coupling (Route B).

Quantitative Route Comparison

The selection of starting materials directly impacts the efficiency, scalability, and purity profile of the final active pharmaceutical ingredient (API) intermediate. The table below summarizes the quantitative metrics of both routes:

Metric	Route A (Condensation)	Route B (Suzuki Coupling)
Starting Materials	1-Phenyl-1,3-butanedione, Formamidine Acetate, NBS	5-Bromo-4-chloro-6-methylpyrimidine, Phenylboronic Acid
Step Count	2 Steps	1 Step
Overall Yield	~60-70%	~85-95%
Regioselectivity	High (Electronic control at C5)	Excellent (C-Cl vs C-Br reactivity)
Scalability	High (Cheap reagents, no transition metals)	Moderate (Requires Pd catalyst and inert atmosphere)
Primary Impurity	Over-brominated byproducts	Homocoupled biphenyl, unreacted starting material

References

• Product Class 12: Pyrimidines.Thieme Connect.
• Ambient-Light-Promoted Three-Component Annulation: Synthesis of Perfluoroalkylated Pyrimidines.
• 13 - Combi-Blocks (5-Bromo-4-chloro-6-methylpyrimidine).Combi-Blocks.
• WO2014072881A1 - Heteroaromatic compounds and their use as dopamine d1 ligands.
• US20090215766A1 - Tetracyclic inhibitors of janus kinases.
• -N(\ , ( , - Googleapis.com (Dopamine Agonist Synthesis).Googleapis.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Combi-Blocks [combi-blocks.com]
• 6. WO2014072881A1 - Heteroaromatic compounds and their use as dopamine d1 ligands - Google Patents [patents.google.com]

The Pyrimidine Scaffold in Modern Drug Discovery: A Technical Guide to the Biological Activity of Substituted Derivatives

Executive Summary

As a Senior Application Scientist navigating the complex landscape of drug discovery, I frequently encounter chemical scaffolds that offer transient promise before failing in late-stage validation. However, the pyrimidine ring—a 1,3-diazine heterocycle—remains an enduring cornerstone of rational drug design. Because pyrimidines are foundational components of endogenous nucleic acids (cytosine, thymine, and uracil), their synthetic derivatives possess an intrinsic ability to interface with cellular machinery.

This whitepaper explores the mechanistic grounding, quantitative structure-activity relationships (QSAR), and self-validating experimental workflows required to harness the biological activity of substituted pyrimidine derivatives in both oncology and infectious disease applications.

Mechanistic Grounding: The Power of Molecular Mimicry

The pharmacological success of pyrimidine derivatives stems directly from molecular mimicry. 1 highlight that the planar nature of the pyrimidine ring, combined with its two nitrogen atoms, enables highly specific hydrogen-bonding and π-π stacking interactions within the active sites of target enzymes[1].

Anticancer Pathways

In oncology, substituted pyrimidines act primarily as antimetabolites, kinase inhibitors, and DNA intercalators. FDA-approved therapeutics like 5-fluorouracil and capecitabine rely on this scaffold to disrupt nucleic acid synthesis[1]. Modern drug design has shifted toward hybrid scaffolds. For example, 2 have been shown to inhibit critical kinases (such as EGFR and VEGFR) and disrupt tubulin polymerization, often outperforming standard chemotherapeutics[2]. Furthermore, pyrazolo[3,4-d]pyrimidine derivatives actively upregulate pro-apoptotic proteins (p53, Bax) while downregulating anti-apoptotic proteins (Bcl-2), driving cancer cells into sub-G1 cell cycle arrest[3].

Antimicrobial and Antifungal Pathways

The rise of multidrug-resistant (MDR) pathogens has catalyzed the development of pyrimidine-based antimicrobials. The 4 is currently at the forefront of this research due to its broad-spectrum bioactivity against bacterial DNA gyrase[4]. Additionally,5 demonstrate that specific pyrimidine derivatives exhibit exceptional binding affinity against Methicillin-resistant Staphylococcus aureus (MRSA)[5]. In agricultural applications,6 serve as potent fungicides, effectively neutralizing pathogens like Sclerotinia sclerotiorum[6].

Fig 1: Mechanistic pathways of substituted pyrimidine derivatives in oncology and infectious diseases.

Quantitative Structure-Activity Relationship (QSAR) Data

To bridge the gap between structural design and biological efficacy, we must analyze the quantitative data. The table below summarizes the biological activity profiles of key substituted pyrimidine classes based on recent literature[2][3][4][6].

Scaffold Type	Key Substitutions	Primary Biological Target	Observed Activity Profile
Pyrazolo[3,4-d]pyrimidines	C-4, C-6 disubstituted	CDK2 / EGFR / ROS induction	IC₅₀: 1.5 - 5.0 µM (Anticancer)
Pyrimidine-triazole hybrids	N-1 / N-3 linked	Wee1 kinase / Tubulin	IC₅₀: 0.8 - 3.2 µM (Anticancer)
Pyrrolo[2,3-d]pyrimidines	C-2, C-4 functionalized	Bacterial DNA Gyrase	MIC: 2 - 16 µg/mL (Anti-MRSA)
6-Aryloxy-pyrimidines	C-4 chloro, C-2 phenyl	Fungal cell wall synthesis	EC₅₀: 0.9 - 33.1 mg/L (Antifungal)

Experimental Workflows: Building Self-Validating Systems

A protocol is only as reliable as its internal controls. As an Application Scientist, I design workflows where every step validates the previous one, ensuring that false positives are eliminated early in the pipeline.

Fig 2: End-to-end experimental workflow for synthesis and validation of pyrimidine derivatives.

Protocol A: Microwave-Assisted Synthesis of Pyrimidine Hybrids

Traditional reflux methods for synthesizing pyrimidines (e.g., Biginelli condensations) often suffer from long reaction times and thermal degradation. We utilize microwave-assisted synthesis to optimize yield and purity.

• Reagent Preparation: Combine the aldehyde, β-ketoester, and urea/thiourea (1:1:1.2 molar ratio) in a microwave-safe vessel. Add a catalytic amount of Lewis acid (e.g., CuCl₂).

• Microwave Irradiation: Subject the mixture to microwave irradiation (typically 80–100°C at 150 W) for 10–15 minutes.

  • Causality Check: Microwave dielectric heating allows for rapid, uniform energy transfer directly to the reacting molecules, bypassing the thermal conductivity limits of the vessel. This dramatically reduces reaction times from hours to minutes and minimizes the thermal degradation of sensitive substituents.

• Workup and Purification: Cool the reaction to room temperature, precipitate the crude product in ice water, filter, and recrystallize from hot ethanol.

• Structural Validation (The Self-Validating Step): Analyze the purified compound via ¹H-NMR, ¹³C-NMR, and HRMS.

  • Causality Check: ¹H and ¹³C NMR are non-negotiable. The chemical shift of the pyrimidine C-5 proton (typically around δ 8.0–9.0 ppm depending on substitution) is highly diagnostic of successful cyclization. If this peak is absent, the reaction has stalled at an uncyclized intermediate, and biological testing must be halted.

Protocol B: In Vitro Cytotoxicity Evaluation (MTT Assay)

To evaluate the anticancer potential of the synthesized derivatives, we employ the MTT colorimetric assay.

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7, HepG2) in 96-well plates at a density of 5 × 10³ cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cellular adherence.

• Compound Treatment: Treat the cells with serial dilutions of the pyrimidine derivatives (0.1 µM to 100 µM).

  • Causality Check: All dilutions must be performed in a vehicle ensuring a final DMSO concentration of ≤0.1% in the well. Higher DMSO concentrations induce baseline cytotoxicity, which will artificially inflate the apparent potency of the drug and confound the IC₅₀ calculation. A vehicle-only control well is strictly required.

• MTT Incubation: After 48 hours of treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Causality Check: Viable cells metabolize the yellow MTT tetrazolium salt into insoluble purple formazan crystals via mitochondrial succinate dehydrogenase. This biochemical conversion provides a direct, quantifiable proxy for metabolic viability. Dead cells cannot process the salt.

• Solubilization and Readout: Carefully aspirate the media and add 150 µL of pure DMSO to each well to solubilize the formazan crystals. Read the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Conclusion

The pyrimidine scaffold is not merely a structural curiosity; it is a highly tunable, biologically privileged pharmacophore. By combining rational QSAR design with self-validating synthetic and biological workflows, researchers can effectively leverage substituted pyrimidines to overcome critical challenges in modern therapeutics, from kinase-driven malignancies to multidrug-resistant bacterial infections.

References

• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. International Journal of Science and Applied Technology (IJSAT).1

• Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives. Oriental Journal of Chemistry.2

• A Review On Pyrimidine Derivatives As A Potential Anticancer Agents. Veterinaria.3

• Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation. RSC Advances.4

• A Review of Pyridine and Pyrimidine Derivatives as Anti-MRSA Agents. Anti-Infective Agents (Bentham Science).5

• Synthesis of Novel 6-Aryloxy-4-chloro-2-phenylpyrimidines as Fungicides and Herbicide Safeners. ACS Omega.6

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• 2. Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. veterinaria.org [veterinaria.org]
• 4. Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. benthamdirect.com [benthamdirect.com]
• 6. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Therapeutic Targets of Pyrimidine Compounds

Abstract

The pyrimidine nucleus is a cornerstone of medicinal chemistry, representing a "privileged scaffold" due to its structural versatility and ability to interact with a wide array of biological targets.[1][2] As a fundamental component of nucleic acids (cytosine, thymine, and uracil), its derivatives are inherently biocompatible, making them ideal candidates for therapeutic intervention.[3][4] This technical guide provides an in-depth exploration of the key molecular targets of pyrimidine-based compounds, spanning foundational antimetabolite principles to the cutting edge of targeted therapy in oncology, immunology, and infectious diseases. We will dissect the mechanisms of action, present validated experimental protocols for target assessment, and visualize critical pathways, offering a comprehensive resource for researchers and drug development professionals.

Introduction: The Pyrimidine Scaffold as a Privileged Structure in Drug Discovery

The six-membered heterocyclic pyrimidine ring, with its two nitrogen atoms at positions 1 and 3, possesses a unique combination of physicochemical properties that make it exceptionally valuable in drug design.[5] Its electron-rich nature and capacity for hydrogen bonding allow it to mimic the interactions of natural purine and pyrimidine bases, engaging with the active sites of numerous enzymes and receptors.[1][4] Furthermore, the pyrimidine ring can serve as a stable, planar core from which diverse functional groups can be appended, enabling the fine-tuning of a compound's potency, selectivity, and pharmacokinetic profile. This structural adaptability has led to the development and FDA approval of a multitude of pyrimidine-containing drugs for a wide range of diseases.[5][6][7]

Targeting Nucleic Acid Synthesis and Metabolism

The most established therapeutic application of pyrimidine compounds lies in the disruption of nucleic acid synthesis, a hallmark of rapidly proliferating cells, such as cancer cells.[8][9] This strategy, known as antimetabolite therapy, introduces fraudulent pyrimidine analogs that either inhibit key enzymes in the nucleotide synthesis pathway or are incorporated into DNA and RNA, leading to catastrophic cellular damage and apoptosis.[10][11]

Key Enzyme Targets in Nucleotide Metabolism

• Thymidylate Synthase (TS): This enzyme is responsible for the sole de novo pathway for producing deoxythymidine monophosphate (dTMP), an essential precursor for DNA synthesis.[10] The pyrimidine analog 5-fluorouracil (5-FU) is a prodrug that is metabolically converted to fluorodeoxyuridine monophosphate (FdUMP). FdUMP forms a stable covalent complex with TS, effectively shutting down dTMP production and leading to "thymineless death."[8][11]

• DNA and RNA Polymerases: Nucleoside analogs such as Cytarabine (ara-C) and Gemcitabine are phosphorylated intracellularly to their active triphosphate forms.[8][12] These activated analogs are then incorporated into elongating DNA strands by DNA polymerase. Their altered sugar moiety (arabinose in ara-C) disrupts the phosphodiester backbone, terminating chain elongation and inducing apoptosis.[8][12] Other analogs can be incorporated into RNA, disrupting its processing and function.[10]

• Dihydrofolate Reductase (DHFR): While not directly in the pyrimidine synthesis pathway, DHFR is critical for regenerating tetrahydrofolate, a cofactor required by thymidylate synthase. Antifolate pyrimidine derivatives, such as the antimalarial drug Pyrimethamine, inhibit DHFR, leading to a secondary blockade of pyrimidine synthesis.[13][14]

Pathway Visualization: Pyrimidine Metabolism and Drug Intervention Points

The following diagram illustrates the central role of these enzymes in the pyrimidine synthesis pathway and highlights the points of intervention for key pyrimidine-based drugs.

Caption: De novo pyrimidine synthesis pathway and points of drug intervention.

Experimental Protocol: Cell Viability Assessment via MTT Assay

This protocol is a cornerstone for assessing the cytotoxic effects of pyrimidine antimetabolites on cancer cell lines by measuring the metabolic activity of viable cells.[8]

Principle: The yellow tetrazolium salt 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is reduced by mitochondrial dehydrogenases in living cells to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• 96-well cell culture plates

• Cancer cell line of interest (e.g., MCF-7, HCT116)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Pyrimidine compound stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrimidine compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions (including a vehicle control with DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well. Pipette up and down to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Protein Kinase Inhibition: A Dominant Paradigm in Oncology

Protein kinases are critical regulators of cellular signaling pathways that control cell growth, proliferation, and survival.[15] Their dysregulation is a common driver of cancer. The pyrimidine scaffold is an excellent ATP-mimetic, capable of fitting into the ATP-binding pocket of kinases and forming key hydrogen bonds with the hinge region, making it a privileged structure for kinase inhibitor design.[16][17]

Major Kinase Target Families

• Epidermal Growth Factor Receptor (EGFR): A tyrosine kinase whose activating mutations drive the growth of several cancers, particularly non-small cell lung cancer (NSCLC).[5] Pyrimidine-based inhibitors like Osimertinib are approved for treating NSCLC patients with specific EGFR mutations.[5][6]

• Cyclin-Dependent Kinases (CDKs): A family of serine/threonine kinases that control cell cycle progression. Inhibitors are designed to halt the uncontrolled cell division characteristic of cancer.[15] Palbociclib, a pyrido[2,3-d]pyrimidine derivative, is an approved CDK4/6 inhibitor for breast cancer.[15]

• Other Oncogenic Kinases: The versatility of the pyrimidine scaffold has enabled the development of inhibitors for a wide range of other kinases implicated in cancer, including BCR-ABL (leukemia), Fibroblast Growth Factor Receptors (FGFRs), and Aurora Kinases.[5][15][18]

Signaling Pathway Visualization: EGFR Inhibition

This diagram shows a simplified EGFR signaling cascade and its inhibition by a pyrimidine-based Tyrosine Kinase Inhibitor (TKI).

Caption: Simplified EGFR signaling pathway and its inhibition by a pyrimidine TKI.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Biochemical)

Principle: This assay quantifies the ability of a compound to inhibit the activity of a purified, recombinant kinase enzyme. Activity is typically measured by quantifying the phosphorylation of a substrate peptide, often using luminescence (e.g., ADP-Glo™) or fluorescence-based methods.

Materials:

• Purified recombinant kinase (e.g., EGFR T790M)

• Kinase-specific substrate peptide

• ATP

• Kinase assay buffer

• Pyrimidine inhibitor compound

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Plating: Prepare serial dilutions of the pyrimidine inhibitor in DMSO and dispense into the 384-well plate.

• Kinase Reaction Setup: Add the kinase enzyme, substrate peptide, and assay buffer to the wells containing the compound. Allow a brief pre-incubation (e.g., 15 minutes) at room temperature.

• Initiate Reaction: Add ATP to each well to start the kinase reaction. Incubate for a defined period (e.g., 60 minutes) at room temperature.

• Stop Reaction & Detect Signal: Add the first detection reagent (ADP-Glo™ Reagent) to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Generate Luminescence: Add the second detection reagent (Kinase Detection Reagent) to convert the newly formed ADP into ATP, which then drives a luciferase reaction, generating a luminescent signal proportional to kinase activity. Incubate for 30 minutes.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: Normalize the data to controls (0% inhibition = DMSO vehicle; 100% inhibition = no enzyme). Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Emerging and Novel Therapeutic Targets

Beyond the classical targets, the pyrimidine scaffold is being actively explored for its potential to modulate a new wave of therapeutic targets.

Dihydroorotate Dehydrogenase (DHODH)

DHODH is the fourth and rate-limiting enzyme in the de novo pyrimidine biosynthesis pathway.[19][20] Unlike other enzymes in this pathway, it is located in the mitochondria and is linked to the electron transport chain.[21] Rapidly proliferating cells, including cancer and activated immune cells, are highly dependent on this pathway, making DHODH an attractive target.[19][22] DHODH inhibitors, such as Leflunomide and Brequinar, have shown efficacy in autoimmune diseases and are being investigated for various cancers, particularly acute myeloid leukemia (AML).[20][23]

Viral Enzymes

The dependence of viruses on the host cell's machinery for replication makes viral enzymes prime targets for pyrimidine-based drugs.[22]

• Reverse Transcriptase: Non-nucleoside reverse transcriptase inhibitors (NNRTIs) like Rilpivirine contain a pyrimidine core and are used in HIV therapy. They bind to an allosteric site on the enzyme, inhibiting its function.[5][13]

• Viral Polymerases: Nucleoside analogs can inhibit viral DNA or RNA polymerases, a mechanism used by drugs like Remdesivir.[13][14]

• Viral Envelope Proteins: Recent research has identified pyrimidine analogs that can inhibit the envelope proteins of viruses like Dengue and Zika, preventing viral entry into host cells.[24]

Targets in Neurodegenerative Disorders

The therapeutic potential of pyrimidines is expanding into neurodegenerative diseases like Alzheimer's.[25]

• Microtubule Stabilization: In Alzheimer's, the tau protein dissociates from microtubules, leading to neuronal dysfunction. Triazolopyrimidine compounds have been shown to cross the blood-brain barrier and stabilize microtubules, reducing neuronal cell death in preclinical models.[26]

• Kinase Inhibition: Kinases such as GSK-3 and TBK1 are implicated in the pathology of various neurodegenerative diseases. Pyrimidine-based inhibitors are being developed to target these pathways.[16][27]

Experimental Workflow Visualization: Target Identification & Validation

The journey from a hit compound to a validated drug candidate involves a multi-stage process.

Caption: A generalized workflow for therapeutic target validation.

Quantitative Data Summary

The following table summarizes the inhibitory activities of representative pyrimidine compounds against their respective targets.

Compound	Drug Class	Target	Disease Area	Reported IC₅₀ / Activity	Reference
5-Fluorouracil (as FdUMP)	Antimetabolite	Thymidylate Synthase	Cancer	Potent covalent inhibition	[10][11]
Osimertinib	TKI	EGFR (T790M mutant)	NSCLC	IC₅₀ = 49-152 ng/mL	[1]
Palbociclib	TKI	CDK4/6	Breast Cancer	Potent, selective inhibition	[15]
Brequinar	DHODH Inhibitor	DHODH	Cancer, Viral	IC₅₀ = 5.2 nM (human DHODH)	[23]
Rilpivirine	NNRTI	HIV Reverse Transcriptase	HIV/AIDS	Potent antiviral activity	[5]

Conclusion and Future Perspectives

The pyrimidine scaffold has proven to be one of the most fruitful and versatile starting points in modern drug discovery.[1] Its therapeutic reach continues to expand from its origins in antimetabolite chemotherapy to highly specific kinase inhibitors and novel agents targeting metabolic, viral, and neurodegenerative pathways. Future research will likely focus on developing next-generation pyrimidine derivatives with even greater selectivity to minimize off-target effects and overcome drug resistance. The application of artificial intelligence and machine learning in drug design, combined with novel synthetic strategies, will undoubtedly accelerate the discovery of new pyrimidine-based therapeutics for diseases that are currently considered intractable.[4][7]

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• Somkuwar, S., et al. (2023). Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections. GSC Biological and Pharmaceutical Sciences.
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• Kufe, D.W., et al. (Eds.). (2003). Pyrimidine Analogs. Holland-Frei Cancer Medicine. 6th edition. NCBI Bookshelf.
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• University of Minnesota (2021). Novel Pyrimidine Derivatives to Treat Alzheimer's Disease. Technology Marketing Site.
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• Li, Z., et al. (2025). Dihydroorotate dehydrogenase inhibition activates STING pathway and pyroptosis to enhance NK cell-dependent tumor immunotherapy. Journal of Hematology & Oncology.
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An In-depth Technical Guide to the Synthesis and Application of 5-Bromo-4-methyl-6-phenylpyrimidine Structural Analogs

Introduction: The Pyrimidine Scaffold as a Cornerstone in Medicinal Chemistry

The pyrimidine ring is a privileged heterocyclic scaffold, forming the core of essential biomolecules like the nucleobases uracil, thymine, and cytosine.[1] This inherent biological relevance has made pyrimidine derivatives a focal point for decades of research in medicinal chemistry and drug development. These compounds exhibit a vast spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2] The biological activity of pyrimidine derivatives is profoundly influenced by the nature and position of substituents on the ring, making the exploration of their structure-activity relationships (SAR) a critical endeavor for designing novel therapeutics.[3]

This guide focuses on a specific, highly versatile building block: 5-Bromo-4-methyl-6-phenylpyrimidine . The strategic placement of a bromine atom at the 5-position serves as a synthetic handle, enabling the generation of a diverse library of structural analogs through modern cross-coupling reactions. The methyl group at the 4-position and the phenyl group at the 6-position provide a foundational structure with potential for significant biological interactions.

This document provides a technical framework for researchers, scientists, and drug development professionals. It details the synthesis of the core structure and its subsequent functionalization into a variety of analogs. We will delve into the causality behind experimental choices, provide validated, step-by-step protocols, and explore the potential therapeutic applications of these analogs, particularly in the context of protein kinase inhibition.

Part 1: Synthesis of the Core Scaffold

The journey to a diverse library of analogs begins with the efficient construction of the core pyrimidine ring. The most common and robust method for synthesizing the 4,6-disubstituted pyrimidine core is through a cyclocondensation reaction.

Principle of Cyclocondensation

The formation of the pyrimidine ring is typically achieved by reacting a 1,3-dicarbonyl compound (or a functional equivalent) with a source of the N-C-N fragment, such as an amidine, urea, or guanidine.[4] For the synthesis of 4-methyl-6-phenylpyrimidine derivatives, the logical starting materials are a phenyl-substituted 1,3-dicarbonyl compound and a simple amidine or urea.

Experimental Protocol: Synthesis of 4-methyl-6-phenylpyrimidin-2(1H)-one

This protocol describes a foundational cyclocondensation reaction to produce the pyrimidine core, which can then be halogenated.

Materials:

• 1-Phenylbutane-1,3-dione

• Urea

• Ethanol (Absolute)

• Hydrochloric Acid (Concentrated)

• Sodium Hydroxide solution

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 1-phenylbutane-1,3-dione (1.0 eq) and urea (1.2 eq) in absolute ethanol.

• To this solution, add a catalytic amount of concentrated hydrochloric acid. The acid catalyzes the condensation by protonating the carbonyl oxygen, making the carbon more electrophilic.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature. A precipitate should form.

• Filter the solid and wash with cold ethanol to remove unreacted starting materials.

• The crude product can be recrystallized from a suitable solvent like ethanol or an ethanol/water mixture to yield pure 4-methyl-6-phenylpyrimidin-2(1H)-one.

Bromination at the C5-Position

With the core pyrimidine ring synthesized, the next critical step is the introduction of the bromine atom at the 5-position. This is typically achieved via electrophilic halogenation.

Materials:

• 4-methyl-6-phenylpyrimidin-2(1H)-one

• N-Bromosuccinimide (NBS)

• Acetonitrile

• AIBN (Azobisisobutyronitrile) (optional, for radical initiation if needed)

Procedure:

• Dissolve the 4-methyl-6-phenylpyrimidin-2(1H)-one (1.0 eq) in acetonitrile in a round-bottom flask.

• Add N-Bromosuccinimide (NBS) (1.1 eq) to the solution. NBS is a convenient and safer source of electrophilic bromine compared to liquid bromine.

• Stir the reaction mixture at room temperature. The electron-rich nature of the pyrimidine ring facilitates electrophilic substitution at the C5 position.

• Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• The residue can be purified by column chromatography on silica gel to afford the target compound: 5-Bromo-4-methyl-6-phenylpyrimidin-2(1H)-one .

The subsequent conversion of the 2-oxo group to other functionalities (e.g., a chloro or amino group) can be performed using standard methods if desired, before proceeding to cross-coupling reactions. For many cross-coupling reactions, the 2-oxo group can be protected or left as is, depending on the desired final analog. A scalable synthesis route for similar 4-substituted 5-bromo-6-methylpyrimidines has been described, highlighting the industrial relevance of this core structure.[5]

Part 2: Generation of Structural Analogs via Cross-Coupling

The 5-bromo substituent is the gateway to structural diversity. Palladium-catalyzed cross-coupling reactions are powerful tools for forming new carbon-carbon and carbon-nitrogen bonds with high efficiency and functional group tolerance.[6] Below are detailed protocols for three key transformations: Suzuki, Sonogashira, and Buchwald-Hartwig amination reactions.

Suzuki-Miyaura Coupling: Introducing Aryl and Heteroaryl Groups

The Suzuki-Miyaura coupling is a versatile method for forming C(sp²)-C(sp²) bonds, ideal for introducing new aryl or heteroaryl moieties at the 5-position.[7]

Causality: The choice of a palladium catalyst like Pd(PPh₃)₄ and a base such as K₂CO₃ or K₃PO₄ is crucial. The base activates the boronic acid, facilitating the transmetalation step, which is often the rate-limiting step in the catalytic cycle.[7] The use of a solvent mixture like dioxane/water is common, as water can help in the formation of the more reactive boronate species.[7]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 5-Bromo-4-methyl-6-phenylpyrimidine derivative (1.0 eq)

• Arylboronic acid (1.2-1.5 eq)[6]

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)[8]

• Potassium Carbonate (K₂CO₃) (2.0-3.0 eq)[8]

• 1,4-Dioxane (anhydrous) and Water (degassed), typically in a 4:1 ratio[8]

Procedure:

• Reaction Setup: In a Schlenk flask or microwave vial, combine the 5-bromopyrimidine derivative, the arylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times to establish an inert atmosphere.[8]

• Catalyst and Solvent Addition: Under the inert atmosphere, add the Pd(PPh₃)₄ catalyst. Then, add the degassed dioxane/water solvent mixture via syringe.

• Reaction: Heat the mixture with vigorous stirring. For conventional heating, a temperature of 80-100 °C is typical.[6] Alternatively, microwave irradiation at 120-150 °C for 10-30 minutes can significantly reduce reaction times.[8]

• Monitoring: Track the reaction's progress using TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-4-methyl-6-phenylpyrimidine analog.

Synthetic Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Sonogashira Coupling: Introducing Alkynyl Groups

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl halides, creating a C(sp²)-C(sp) bond.[9] This introduces a rigid, linear alkynyl moiety, a valuable functional group for further transformations or as a key pharmacophore.

Causality: This reaction is co-catalyzed by palladium and copper(I) iodide.[9] The palladium complex undergoes oxidative addition with the bromopyrimidine. The copper(I) salt reacts with the terminal alkyne in the presence of a base (like triethylamine) to form a copper(I) acetylide. This acetylide then undergoes transmetalation with the palladium(II) complex, followed by reductive elimination to yield the product and regenerate the active catalysts.[9]

Experimental Protocol: General Procedure for Sonogashira Coupling

Materials:

• 5-Bromo-4-methyl-6-phenylpyrimidine derivative (1.0 eq)

• Terminal alkyne (1.1-1.5 eq)[9]

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (2-5 mol%)[9]

• Copper(I) iodide (CuI) (5-10 mol%)[9]

• Triethylamine (Et₃N) (2.0-3.0 eq)[9]

• Anhydrous solvent (e.g., DMF or THF)[9]

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the 5-bromopyrimidine derivative, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas (repeat this cycle 3 times).[9]

• Reagent Addition: Add the anhydrous solvent, followed by triethylamine and the terminal alkyne via syringe.

• Reaction: Stir the reaction mixture at a temperature ranging from room temperature to 100 °C, depending on the reactivity of the substrates. Monitor consumption of the starting material by TLC or LC-MS.[9][10]

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Introducing Amino Groups

The Buchwald-Hartwig amination is a palladium-catalyzed C-N bond-forming reaction, allowing for the introduction of a wide range of primary and secondary amines at the 5-position.[11]

Causality: The success of this reaction is highly dependent on the choice of phosphine ligand. Bulky, electron-rich phosphine ligands (e.g., from the biarylphosphine class) are often required to promote the reductive elimination step, which forms the C-N bond.[12] The base, typically a strong, non-nucleophilic one like sodium tert-butoxide (NaOt-Bu), is critical for deprotonating the amine, allowing it to coordinate to the palladium center.[13]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

Materials:

• 5-Bromo-4-methyl-6-phenylpyrimidine derivative (1.0 eq)

• Amine (primary or secondary) (1.2-1.5 eq)[13]

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a G3/G4 precatalyst) (1-5 mol%)

• Phosphine ligand (e.g., XPhos, SPhos, or BINAP) (2-10 mol%)[12]

• Base (e.g., Sodium tert-butoxide, LiHMDS) (1.5-2.5 eq)[13]

• Anhydrous solvent (e.g., Toluene, Dioxane)[13]

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add the 5-bromopyrimidine derivative, palladium precatalyst, phosphine ligand, and base.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.[13]

• Reagent Addition: Add the anhydrous solvent via syringe, followed by the amine.

• Reaction: Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).[13]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench carefully by adding a saturated aqueous solution of ammonium chloride.

• Dilute with an organic solvent (e.g., ethyl acetate), and wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Cross-Coupling Diversification Strategy

Caption: Diversification of the core scaffold via cross-coupling.

Part 3: Biological Applications and Structure-Activity Relationships

Pyrimidine Analogs as Protein Kinase Inhibitors

Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways. Their dysregulation is a hallmark of many diseases, particularly cancer.[14] The pyrimidine scaffold is considered a "privileged" structure in kinase inhibitor design because it can effectively mimic the purine ring of ATP, the natural substrate for kinases.[15] This allows pyrimidine-based inhibitors to compete with ATP for binding in the kinase's active site, thereby blocking its function.[16]

Many approved anticancer drugs, such as Imatinib and Dasatinib, feature a pyrimidine core.[16] Analogs of 5-Bromo-4-methyl-6-phenylpyrimidine are prime candidates for investigation as inhibitors of various kinase families, including:

• Epidermal Growth Factor Receptor (EGFR): Overexpression or mutation of EGFR is a key driver in non-small cell lung cancer (NSCLC) and other malignancies.[17]

• PI3K/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival, and is frequently hyperactivated in cancer.[3]

• Cyclin-Dependent Kinases (CDKs): CDKs control the cell cycle, and their inhibition can lead to cell cycle arrest and apoptosis in cancer cells.

Structure-Activity Relationship (SAR) Insights

The diversification of the 5-position allows for a systematic exploration of the SAR. The goal is to identify substituents that enhance potency, improve selectivity for the target kinase over others, and optimize pharmacokinetic properties.

Position	Substituent Type	General SAR Observation	Potential Target Interaction	Reference
C5	Small, hydrophobic aryl groups	Can increase potency by occupying a hydrophobic pocket near the ATP binding site.	Hydrophobic interactions	[18]
C5	Groups with H-bond donors/acceptors	May form additional hydrogen bonds with the kinase, increasing affinity.	Hydrogen bonding with back-bone or side chains	[3]
C5	Substituted anilines (from Buchwald-Hartwig)	The nature and position of substituents on the aniline ring can fine-tune selectivity and potency.	Can extend into solvent-exposed regions or other pockets	[18]
C5	Alkynyl groups (from Sonogashira)	Provides a rigid linker to probe deeper pockets within the active site. Can be used for covalent inhibitor design.	Covalent bonding (if a warhead is attached), hydrophobic interactions	[9]

Hypothetical Kinase Inhibition Mechanism

Caption: Competitive inhibition of a kinase by a pyrimidine analog.

In Vitro Evaluation of Analogs

Once a library of analogs is synthesized, their biological activity must be assessed. A standard workflow for evaluating potential kinase inhibitors is as follows:

• Primary Kinase Assay: Test the compounds against the target kinase in a biochemical assay (e.g., HTRF, LanthaScreen™) to determine the IC₅₀ (the concentration required to inhibit 50% of the enzyme's activity).

• Cellular Proliferation Assay: Evaluate the most potent compounds from the primary screen for their ability to inhibit the growth of cancer cell lines that are dependent on the target kinase. The GI₅₀ (concentration for 50% growth inhibition) is determined using assays like the MTT or CellTiter-Glo® assay.

• Selectivity Profiling: Screen promising compounds against a panel of other kinases to determine their selectivity. A highly selective inhibitor is often desirable to minimize off-target effects and potential toxicity.

• Mechanism of Action Studies: For lead compounds, conduct further studies such as Western blotting to confirm that the compound inhibits the phosphorylation of the kinase's downstream substrates in cells.

Conclusion

The 5-Bromo-4-methyl-6-phenylpyrimidine scaffold is a highly valuable starting point for the development of novel, biologically active molecules. Its synthesis is straightforward, and the C5-bromo position provides a versatile handle for diversification through robust and well-understood palladium-catalyzed cross-coupling reactions. By systematically applying Suzuki, Sonogashira, and Buchwald-Hartwig reactions, researchers can generate extensive libraries of analogs. When coupled with a rational, SAR-driven design strategy and a rigorous biological evaluation cascade, this approach holds significant promise for the discovery of potent and selective kinase inhibitors for therapeutic applications.

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• Al-Shamary, R. K. (2007). Studies on Reactions of Pyrimidine Compounds: Synthesis and Reactions of 5-Benzoyl-4,6-Diphenyl-1,2,3,4-Tetrahydro-2-Thioxopyrimidine. International Journal of Organic Chemistry, 2012. Retrieved from [Link]

• Díaz-Fernández, M., et al. (2023). Synthesis of pyrimidines 146 via the multicomponent cyclocondensation... ResearchGate. Retrieved from [Link]

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• Al-Ostoot, F. H., et al. (2022). Recent Advances in Pyrimidine-Based Drugs. Pharmaceuticals, 15(3), 339. Retrieved from [Link]

• Kumar, R., & Kumar, M. (2019). Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation. Journal of Drug Delivery and Therapeutics, 9(3), 42-47. Retrieved from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. ResearchGate. Retrieved from [Link]

• Mirfarah, A., et al. (2022). Synthesis of 5-bromo-4-(hetero)arylpyrimidine derivatives via.... ResearchGate. Retrieved from [Link]

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• Leese, M. P., et al. (2011). Nucleoside transport inhibitors: structure-activity relationships for pyrimido[5,4-d]pyrimidine derivatives that potentiate pemetrexed cytotoxicity in the presence of α1-acid glycoprotein. Journal of Medicinal Chemistry, 54(8), 2843-2854. Retrieved from [Link]

• Ji, J., et al. (2007). Synthesis and Structure—Activity Relationships of 5-Heteroatom-Substituted Pyridopyrimidines as Adenosine Kinase Inhibitors. ResearchGate. Retrieved from [Link]

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Physicochemical Profiling and Solubility Thermodynamics of 5-Bromo-4-methyl-6-phenylpyrimidine in Organic Solvents

Executive Summary

In modern drug development and agrochemical synthesis, the pyrimidine scaffold serves as a privileged pharmacophore. Specifically, 5-Bromo-4-methyl-6-phenylpyrimidine (CAS: 1353577-56-6) is a highly valued synthetic intermediate, frequently utilized in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille) to construct complex multi-ring architectures[1].

For researchers, understanding the solubility profile of this compound in organic solvents is not merely a logistical necessity—it is a thermodynamic prerequisite for optimizing reaction kinetics, maximizing yield, and designing robust crystallization-based purification workflows. This whitepaper provides an in-depth analysis of the structural causality dictating the solubility of 5-Bromo-4-methyl-6-phenylpyrimidine, predictive thermodynamic modeling, and a self-validating empirical protocol for solubility determination.

Structural Causality and Thermodynamic Principles

To predict and manipulate the solubility of 5-Bromo-4-methyl-6-phenylpyrimidine, one must deconstruct its molecular architecture and evaluate the cohesive energy density of its crystal lattice against the solvation energy provided by various solvents. The solubility behavior is governed by Hansen Solubility Parameters (HSP) , which divide the total cohesive energy into three distinct intermolecular interactions: dispersion forces ( δD​ ), polar dipole-dipole forces ( δP​ ), and hydrogen bonding ( δH​ )[2].

Molecular Deconstruction

• The Pyrimidine Core: The diazine ring is π -electron deficient and contains two sp²-hybridized nitrogen atoms. These nitrogens act as moderate hydrogen-bond acceptors ( δH​ ), making the core compatible with polar and protic solvents.

• The 6-Phenyl & 4-Methyl Substituents: These moieties are highly lipophilic and dominate the molecule's surface area. They significantly increase the dispersion parameter ( δD​ ) requirement of the solvent, driving high solubility in aromatic and non-polar, highly polarizable media.

• The 5-Bromo Substituent: The heavy, highly polarizable bromine atom at the C5 position disrupts the planarity and symmetry of the lattice. Its high electron cloud polarizability creates strong dipole-induced dipole interactions, making halogenated solvents (like Dichloromethane) exceptionally effective solvating agents.

Predictive Solubility Profile

Based on the HSP framework and structural extrapolation from analogous halogenated pyrimidines, the table below outlines the predicted thermodynamic solubility profile of 5-Bromo-4-methyl-6-phenylpyrimidine across standard organic solvents[2].

Organic SolventDielectric Constant ( ϵ )Predicted Solubility (mg/mL at 25°C)Solvation Causality & MechanismDichloromethane (DCM)8.93> 100 (Highly Soluble)Strong dispersion ( δD​ ) matching; halogen-halogen polarizability interactions with the C5-Bromo group.Dimethyl Sulfoxide (DMSO)46.750 - 100 (Soluble)High polarity ( δP​ ) and H-bond accepting ( δH​ ) properties stabilize the electron-deficient pyrimidine core.Ethyl Acetate (EtOAc)6.0220 - 50 (Moderately Soluble)Moderate dipole-dipole interactions; sufficient to overcome the crystal lattice energy but lacks strong π π matching.Ethanol (EtOH)24.55 - 20 (Slightly Soluble)Protic nature competes with internal lattice energy; the highly lipophilic phenyl/methyl groups resist solvation in strongly H-bonding networks.Hexane1.89< 1 (Practically Insoluble)Purely dispersive ( δD​ ). Fails to provide the polar ( δP​ ) interactions required to solvate the pyrimidine nitrogens.

Experimental Methodology: The Gold-Standard Shake-Flask Protocol

While predictive models are useful for initial solvent screening, empirical validation is mandatory for process chemistry and formulation. The Shake-Flask Method coupled with HPLC-UV quantification remains the gold standard for determining true thermodynamic solubility[3][4].

The following protocol is designed as a self-validating system . It does not merely measure the concentration of the solute; it actively verifies that the solid phase has not undergone a solvent-mediated polymorphic transformation, which would otherwise invalidate the thermodynamic data[5].

Step-by-Step Protocol

Step 1: Saturation Preparation

• Add an excess amount of 5-Bromo-4-methyl-6-phenylpyrimidine (e.g., 50–100 mg) into a 5 mL glass vial containing 2 mL of the target organic solvent[4].

• Causality: An excess of solid must be maintained throughout the experiment to ensure the solution is saturated and in equilibrium with the solid phase.

Step 2: Isothermal Equilibration

• Seal the vials hermetically and place them in an orbital shaker set to 25.0 ± 0.1 °C at 300 RPM for 48 hours[6].

• Causality: Solubility is exponentially dependent on temperature (van 't Hoff equation). Strict isothermal control is non-negotiable. A 48-hour window ensures the dissolution process transitions past any transient, metastable kinetic supersaturation into a state of true thermodynamic equilibrium[6].

Step 3: Phase Separation

• Remove the vials and centrifuge at 10,000 RPM for 15 minutes. Extract the supernatant and pass it through a 0.45 µm PTFE syringe filter[4].

• Causality: Centrifugation followed by filtration removes sub-micron particulates. If suspended micro-crystals enter the HPLC, they will dissolve in the mobile phase, artificially inflating the UV absorbance and yielding a false-positive concentration spike[3].

Step 4: HPLC-UV Quantification

• Dilute the filtered supernatant with the HPLC mobile phase (e.g., Acetonitrile/Water) to fit within the linear range of a pre-established calibration curve.

• Analyze via HPLC-UV (monitoring at the λmax​ of the pyrimidine chromophore, typically ~254 nm).

Step 5: Solid-State Validation (Critical)

• Recover the residual solid pellet from the centrifugation step. Dry it under a gentle stream of nitrogen and analyze it via X-Ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC).

• Causality: Solvents can induce the formation of solvates or trigger polymorphic transitions. Because different polymorphs have different lattice energies, they exhibit different solubilities. Confirming the crystal form of the residual pellet ensures the measured solubility corresponds to the intended polymorph of 5-Bromo-4-methyl-6-phenylpyrimidine[5].

Protocol Visualization

The following diagram illustrates the logical flow of the self-validating shake-flask methodology.

Workflow for thermodynamic solubility determination and solid-state validation.

Applications in Chemical Development

Accurate solubility data for 5-Bromo-4-methyl-6-phenylpyrimidine directly impacts downstream chemical development:

• Reaction Optimization: In Suzuki-Miyaura couplings, the choice of solvent (often a biphasic mixture like Toluene/Water or pure polar aprotic solvents like DMF/DMSO) dictates the availability of the brominated substrate to the palladium catalytic cycle. Knowing the exact solubility limit prevents catalyst starvation.

• Crystallization Design: The steep solubility gradient between solvents like DCM (high solubility) and Hexane or Ethanol (low solubility) makes them ideal solvent/anti-solvent pairs for purifying the compound away from unreacted starting materials or debrominated byproducts.

References

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Comprehensive Spectroscopic Characterization of 5-Bromo-4-methyl-6-phenylpyrimidine: A Technical Guide for Structural Validation

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Compound: 5-Bromo-4-methyl-6-phenylpyrimidine (CAS: 1353577-56-6) Molecular Formula: C₁₁H₉BrN₂ | Exact Mass: 248.00

Executive Summary

In modern drug discovery, highly functionalized pyrimidine scaffolds serve as privileged pharmacophores, frequently utilized in the design of competitive kinase inhibitors and central nervous system (CNS) modulators. 5-Bromo-4-methyl-6-phenylpyrimidine is a critical synthetic intermediate; its C5-bromo substituent provides an orthogonal handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Stille), while the C4-methyl and C6-phenyl groups dictate the steric and electronic topography of the molecule.

As a Senior Application Scientist, I have designed this whitepaper to move beyond mere data tabulation. This guide dissects the causality behind the spectroscopic behavior of this molecule. By understanding the underlying quantum mechanical and isotopic principles—such as the Heavy-Atom on Light-Atom (HALA) effect and heteroaromatic magnetic anisotropy—researchers can establish self-validating analytical workflows that ensure absolute structural integrity.

Mechanistic Spectroscopic Theory & Causality

To unambiguously assign the structure of 5-Bromo-4-methyl-6-phenylpyrimidine, orthogonal analytical techniques must be employed. Each technique interrogates a different physical property of the molecule, creating a holistic and self-validating dataset.

¹H NMR: Heteroaromatic Deshielding and Anisotropy

In the ¹H NMR spectrum, the spatial and electronic environment of each proton dictates its chemical shift. The most diagnostic signal in any unsubstituted or partially substituted pyrimidine is the H2 proton. Flanked by two highly electronegative sp²-hybridized nitrogen atoms, the C2 position experiences profound electron withdrawal via the inductive effect. Furthermore, the diamagnetic anisotropy of the heteroaromatic ring current exacerbates this deshielding. Consequently, the H2 proton typically resonates far downfield as a sharp singlet between 8.80 and 9.20 ppm [1].

The C4-methyl group, though aliphatic, is significantly deshielded (~2.60 ppm) compared to a standard alkane methyl group (~0.9 ppm) due to its direct attachment to the electron-deficient pyrimidine ring and the anisotropic cone of the adjacent C5-bromine atom.

¹³C NMR: The Heavy-Atom on Light-Atom (HALA) Effect

A common pitfall in interpreting the ¹³C NMR of halogenated heterocycles is assuming that electronegativity strictly correlates with downfield chemical shifts. While the C2, C4, and C6 carbons of the pyrimidine ring are highly deshielded (158–168 ppm) due to the nitrogen atoms, the C5 carbon attached to the bromine atom defies basic inductive logic.

Bromine induces a phenomenon known as the Heavy-Atom on Light-Atom (HALA) effect [2]. Despite its electronegativity, the large, diffuse electron cloud of the bromine atom facilitates strong spin-orbit (SO) coupling. This relativistic effect induces a localized diamagnetic shielding current that immerses the adjacent ipso-carbon (C5), driving its resonance upfield to approximately 115–120 ppm [3]. Recognizing this upfield shift is critical; misassigning the C5 carbon is the most frequent error in pyrimidine characterization.

Mass Spectrometry: Isotopic Signatures

Electrospray Ionization Mass Spectrometry (ESI-MS) provides both the exact mass and the elemental composition of the molecule. Bromine possesses a highly diagnostic isotopic signature: it exists naturally as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly perfect 1:1 ratio (50.69% and 49.31%, respectively)[4][5].

When analyzing 5-Bromo-4-methyl-6-phenylpyrimidine via positive mode ESI-LC-MS, the protonated molecular ion [M+H]⁺ will not appear as a single peak. Instead, it will manifest as a distinct doublet separated by 2 m/z units at m/z 249.0 and 251.0 [6]. The presence of this 1:1 doublet is absolute confirmation that the molecule has retained its bromine substituent during upstream synthesis.

Quantitative Data Summaries

The following tables synthesize the expected spectroscopic data for 5-Bromo-4-methyl-6-phenylpyrimidine based on the mechanistic principles outlined above.

Table 1: ¹H NMR Assignments (Predicted in CDCl₃, 400 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Assignment Rationale
H-2	9.05	Singlet (s)	1H	Extreme deshielding by two adjacent N atoms and ring current.
Phenyl (ortho)	7.65 - 7.75	Multiplet (m)	2H	Deshielded by the conjugated pyrimidine system.
Phenyl (meta/para)	7.45 - 7.55	Multiplet (m)	3H	Standard aromatic resonance.
C4-CH₃	2.68	Singlet (s)	3H	Deshielded by heteroaromatic ring and adjacent C5-Br.

Table 2: ¹³C NMR Assignments (Predicted in CDCl₃, 100 MHz)

Position	Chemical Shift (δ, ppm)	Carbon Type	Causality / Assignment Rationale
C-4 / C-6	165.0 - 168.0	Quaternary	Highly deshielded by adjacent N and substituents.
C-2	158.5	CH	Deshielded by two adjacent N atoms.
Phenyl (ipso)	136.2	Quaternary	Conjugation with the pyrimidine ring.
Phenyl (o, m, p)	128.0 - 130.5	CH	Standard aromatic carbons.
C-5 (C-Br)	118.5	Quaternary	Upfield shift due to the relativistic HALA effect.
C4-CH₃	23.4	CH₃	Aliphatic carbon shifted downfield by ring proximity.

Table 3: Orthogonal Spectroscopic Data (MS, IR, UV-Vis)

Technique	Key Observation	Structural Significance
ESI-LC-MS (+)	m/z 249.0 / 251.0 (1:1 ratio)	Confirms exact mass and presence of a single Bromine atom.
FT-IR	~1550 cm⁻¹, ~1580 cm⁻¹	C=N and C=C aromatic ring stretching vibrations.
FT-IR	~650 cm⁻¹	C-Br stretching frequency (fingerprint region).
UV-Vis	λ_max ≈ 265 nm	π-π* transitions of the extended conjugated biphenyl-like system.

Standard Operating Procedures (SOPs)

To ensure the trustworthiness of the data, the protocols must function as self-validating systems. The following methodologies are optimized specifically for halogenated pyrimidines.

Protocol 1: High-Resolution NMR Acquisition

Objective: Ensure complete relaxation of quaternary carbons (specifically C5-Br) for accurate signal-to-noise ratios.

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filtration: Pass the solution through a glass wool plug into a 5 mm NMR tube to remove paramagnetic particulate matter that could cause line broadening.

• ¹H NMR Acquisition: Acquire at 300 K using a standard single-pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds. Acquire 16 scans.

• ¹³C NMR Acquisition: Critical Step. Because the C5-Br carbon lacks attached protons, it relies entirely on dipole-dipole relaxation, which is exceptionally slow. Set the relaxation delay (D1) to 5.0 seconds to prevent signal saturation. Acquire a minimum of 512 scans.

• Processing: Apply a 1.0 Hz exponential line broadening (LB) function to the ¹³C FID prior to Fourier Transformation to enhance the signal-to-noise ratio of the quaternary carbons.

Protocol 2: ESI-LC-MS Isotopic Profiling

Objective: Preserve the molecular ion and resolve the ⁷⁹Br/⁸¹Br isotopic doublet.

• Sample Preparation: Prepare a 1.0 mg/mL stock solution in LC-MS grade Acetonitrile (MeCN). Dilute to a working concentration of 10 µg/mL using 50:50 MeCN:H₂O.

• Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Run a gradient of 5% to 95% MeCN (containing 0.1% Formic Acid) over 5 minutes.

• Ionization Parameters: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350 °C.

• Validation: Extract the ion chromatogram (EIC) for m/z 249.0. Ensure the co-eluting peak at m/z 251.0 is present at a relative abundance of 95–105% compared to the 249.0 peak, confirming the bromine signature.

Visualizations

The following diagrams map the logical flow of the analytical validation process and the broader pharmacological context of pyrimidine derivatives.

Diagram 1: Analytical Workflow for Structural Validation

Caption: Analytical workflow for the structural validation of 5-Bromo-4-methyl-6-phenylpyrimidine.

Diagram 2: Pharmacological Context of Pyrimidine Scaffolds

Caption: Mechanism of action for pyrimidine-based competitive kinase inhibitors in RTK signaling.

References

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The Strategic Versatility of 4,5,6-Substituted Pyrimidines: A Technical Guide for Drug Discovery

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold, a cornerstone of medicinal chemistry, continues to be a fertile ground for the discovery of novel therapeutics. Its inherent ability to engage in hydrogen bonding and π-π stacking interactions, coupled with the vast potential for chemical diversification, has cemented its status as a privileged structure in drug design. This technical guide delves into the core aspects of a particularly intriguing subclass: 4,5,6-substituted pyrimidines. We will explore the synthetic intricacies, chemical reactivity, and profound biological implications of this scaffold, offering field-proven insights for its strategic deployment in modern drug discovery programs.

The Architectural Blueprint: Synthesis of the 4,5,6-Substituted Pyrimidine Core

The construction of the 4,5,6-trisubstituted pyrimidine ring is a mature yet evolving field, with both classical and contemporary methods offering a diverse toolkit for the synthetic chemist. The choice of synthetic route is often dictated by the desired substitution pattern, scale-up feasibility, and the availability of starting materials.

Classical Condensation Strategies: The Shoulders of Giants

The foundational approaches to pyrimidine synthesis typically involve the cyclocondensation of a three-carbon dielectrophile with an N-C-N building block.

The Pinner Synthesis and its Progeny: A time-honored and versatile method is the Pinner synthesis, which involves the condensation of a 1,3-dicarbonyl compound with an amidine. This approach allows for the introduction of substituents at the 4- and 6-positions from the dicarbonyl component and at the 2-position from the amidine. While not directly yielding a 4,5,6-trisubstituted pattern in its simplest form, modifications and the use of appropriately substituted precursors can achieve this.

A more direct classical route involves the reaction of β-ketoesters with amidines, which can provide access to hydroxypyrimidines that can be further functionalized.

Multicomponent Reactions: A Paradigm of Efficiency

Multicomponent reactions (MCRs) have emerged as powerful tools in diversity-oriented synthesis, enabling the construction of complex molecules in a single, atom-economical step.

The Biginelli Reaction: While traditionally known for the synthesis of dihydropyrimidinones, the Biginelli reaction and its variations represent a cornerstone of pyrimidine synthesis.[1][2][3] This one-pot, acid-catalyzed condensation of an aldehyde, a β-ketoester, and urea (or thiourea) provides a highly functionalized pyrimidine core. The strategic choice of a substituted β-ketoester can directly install a substituent at the 5-position of the resulting pyrimidine ring.

Modern Catalytic and Cycloaddition Methodologies

Contemporary organic synthesis has ushered in an era of elegant and efficient catalytic methods for the construction of heterocyclic scaffolds.

Copper-Catalyzed Synthesis from 2H-Azirines: A recent and innovative approach involves the copper-catalyzed reaction of 2H-azirines with α-isocyanoacetates or α-isocyanoacetamides.[4] This methodology proceeds through a formal 1,3-dipolar [3+2] cycloaddition, followed by a ring-expanding and oxidative aromatization cascade to deliver 4,5,6-trisubstituted pyrimidines.[4] This method is particularly valuable for its ability to generate this specific substitution pattern directly and under relatively mild conditions.

Cycloaddition and Annulation Strategies: A variety of cycloaddition and annulation strategies have been developed for the synthesis of polysubstituted pyrimidines. These can involve [3+3], [4+2], and other cycloaddition pathways, often utilizing transition metal catalysis to achieve high levels of regioselectivity and efficiency.

Characterization and Reactivity: Understanding the Core

A thorough understanding of the physicochemical properties and reactivity of the 4,5,6-substituted pyrimidine core is paramount for its effective utilization in drug design and lead optimization.

Spectroscopic Fingerprints

The structural elucidation of 4,5,6-substituted pyrimidines relies on a combination of standard spectroscopic techniques.

Spectroscopic Technique	Key Observables for 4,5,6-Substituted Pyrimidines
¹H NMR	The chemical shift of the remaining proton on the pyrimidine ring (if any) is highly dependent on the electronic nature of the surrounding substituents. Protons on the substituents at the 4, 5, and 6-positions will exhibit characteristic chemical shifts and coupling patterns.
¹³C NMR	The chemical shifts of the C4, C5, and C6 carbons are diagnostic and are significantly influenced by the attached substituents. The C2 carbon also provides a key resonance.
IR Spectroscopy	Characteristic vibrational bands for C=N and C=C stretching within the pyrimidine ring are typically observed in the 1650-1500 cm⁻¹ region. The presence of functional groups on the substituents will give rise to their own characteristic absorptions (e.g., C=O, N-H, O-H).[2]
Mass Spectrometry	The molecular ion peak provides the molecular weight of the compound. The fragmentation pattern can offer valuable structural information, often involving the loss of substituents from the pyrimidine core.[5]

The Duality of Reactivity: Navigating Electrophilic and Nucleophilic Substitution

The pyrimidine ring is classified as a π-deficient heterocycle, a characteristic that governs its reactivity.[6]

Nucleophilic Aromatic Substitution (SNAr): The electron-withdrawing nature of the two nitrogen atoms renders the carbon atoms at positions 2, 4, and 6 electron-deficient and thus susceptible to nucleophilic attack.[7][8] This is a highly valuable feature for the further functionalization of the pyrimidine core. Halogen atoms (e.g., chlorine) at the 4- and 6-positions are excellent leaving groups and can be readily displaced by a variety of nucleophiles, including amines, alcohols, and thiols. This allows for the late-stage introduction of diverse functionalities, a crucial strategy in lead optimization.

Electrophilic Aromatic Substitution: In contrast, electrophilic substitution on the pyrimidine ring is generally difficult due to its electron-deficient nature.[6] However, the C5 position is the most electron-rich and can undergo electrophilic attack, particularly when the ring is activated by electron-donating groups at the 2, 4, or 6-positions.[9]

Biological Significance and Therapeutic Applications

The 4,5,6-substituted pyrimidine scaffold is a recurring motif in a wide array of biologically active molecules, demonstrating its versatility in targeting diverse biological pathways.

Kinase Inhibition: A Privileged Scaffold for Targeting a Key Enzyme Family

Kinases play a central role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer. The pyrimidine core is a well-established "hinge-binder" in kinase inhibitors, and the 4,5,6-substitution pattern allows for fine-tuning of potency and selectivity.

• Bruton's Tyrosine Kinase (BTK) Inhibitors: A series of novel 4,5,6-trisubstituted pyrimidines have been designed as potent covalent inhibitors of BTK, a key target in B-cell malignancies.[1] Structure-activity relationship (SAR) studies have revealed that a primary amino group at the C4 position is crucial for maintaining potent BTK inhibitory activity.[1]

• Epidermal Growth Factor Receptor (EGFR) Inhibitors: The pyrimido[5,4-d]pyrimidine scaffold, which can be considered a fused 4,5,6-substituted pyrimidine system, has been explored for the development of EGFR inhibitors.[10][11]

• Microtubule Affinity-Regulating Kinase 4 (MARK4) Inhibitors: 4,6-Disubstituted pyrimidines have been investigated as inhibitors of MARK4, a kinase implicated in neurodegenerative diseases like Alzheimer's.[12]

Antimicrobial and Antiviral Potential

The pyrimidine nucleus is a fundamental component of nucleic acids, making it an attractive starting point for the development of antimicrobial and antiviral agents.

• Antibacterial Agents: 2,4,5,6-tetrasubstituted pyrimidines have been shown to effectively inhibit the growth and biofilm formation of Staphylococcus aureus.[6] Certain substitution patterns have demonstrated bactericidal activity against this clinically important pathogen.[6] Additionally, other substituted pyrimidines have shown efficacy against Gram-negative bacteria such as E. coli.[7]

• Antiviral Agents: The pyrimidine scaffold is a common feature in antiviral drugs.[9] Research into 4,5,6-substituted pyrimidines has identified compounds with activity against a range of viruses, including human coronaviruses.[3] The mechanism of action for some antiviral pyrimidine derivatives involves the inhibition of de novo pyrimidine biosynthesis, thereby depleting the viral replication machinery of essential building blocks.[13][14]

Herbicidal Applications

The biological activity of substituted pyrimidines extends beyond the realm of human medicine. Certain 2-aryl-6-amino-5-halo-4-pyrimidinecarboxylic acids, which fall under the category of 4,5,6-substituted pyrimidines, have been developed as herbicides.[15]

Experimental Protocols: A Practical Guide

The following section provides a generalized, step-by-step protocol for a common synthetic route to a 4,5,6-substituted pyrimidine, based on the Biginelli reaction.

Synthesis of a 4,5,6-Trisubstituted Pyrimidine via the Biginelli Reaction

This protocol describes the synthesis of a dihydropyrimidinone, which can be subsequently oxidized to the corresponding pyrimidine.

Materials:

• Aromatic aldehyde (1.0 eq)

• β-Ketoester (e.g., ethyl acetoacetate) (1.0 eq)

• Urea or Thiourea (1.5 eq)

• Catalytic acid (e.g., HCl, FeCl₃·6H₂O)

• Ethanol

Procedure:

• To a round-bottom flask, add the aromatic aldehyde, β-ketoester, urea (or thiourea), and the acid catalyst in ethanol.

• Reflux the reaction mixture for 4-8 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the crude product.

• Collect the solid by filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified dihydropyrimidinone.

• The dihydropyrimidinone can then be aromatized to the corresponding pyrimidine using a suitable oxidizing agent (e.g., nitric acid, DDQ).

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Visualizing the Strategy: Workflows and Pathways

To provide a clearer understanding of the strategic considerations in working with 4,5,6-substituted pyrimidines, the following diagrams illustrate key workflows and concepts.

Caption: A workflow diagram illustrating the key stages in the development of 4,5,6-substituted pyrimidines as therapeutic agents.

Conclusion and Future Perspectives

The 4,5,6-substituted pyrimidine scaffold represents a highly versatile and strategically important platform in modern drug discovery. The wealth of available synthetic methodologies, coupled with a deep understanding of its chemical reactivity, provides a robust framework for the design and synthesis of novel, biologically active molecules. The demonstrated success of this scaffold in targeting a diverse range of biological entities, from kinases to microbial enzymes, underscores its enduring potential.

Future research in this area will likely focus on the development of even more efficient and sustainable synthetic methods, the exploration of novel biological targets, and the application of computational tools to guide the rational design of next-generation therapeutics based on this remarkable heterocyclic core. The continued exploration of the vast chemical space accessible through the 4,5,6-substituted pyrimidine framework promises to yield new and impactful medicines for years to come.

Sources

• 1. Structure-based discovery of novel 4,5,6-trisubstituted pyrimidines as potent covalent Bruton's tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US20040204386A1 - Pyrimidines and uses thereof - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. US5356898A - Substituted 4,6-di-tertiary-butyl 5-hydroxy-pyrimidines - Google Patents [patents.google.com]
• 5. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]
• 6. Multisubstituted pyrimidines effectively inhibit bacterial growth and biofilm formation of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. pubs.acs.org [pubs.acs.org]
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• 12. 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. pnas.org [pnas.org]
• 15. US7300907B2 - 2-(Poly-substituted aryl)-6-amino-5-halo-4-pyrimidinecarboxylic acids and their use as herbicides - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 5-Bromo-4-methyl-6-phenylpyrimidine

Introduction: The Strategic Importance of Arylated Pyrimidines

The pyrimidine core is a privileged scaffold in medicinal chemistry and materials science, forming the structural basis of numerous biologically active compounds and approved pharmaceuticals.[1][2] The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, offering a robust and versatile method for the formation of carbon-carbon bonds.[3][4] The application of this powerful reaction to halogenated pyrimidines, such as 5-Bromo-4-methyl-6-phenylpyrimidine, provides a direct and efficient pathway to novel biaryl and heteroaryl pyrimidine derivatives. These products are of significant interest to researchers and drug development professionals for structure-activity relationship (SAR) studies and the generation of new chemical entities with potential therapeutic applications.[5]

The electron-deficient nature of the pyrimidine ring renders attached halogens, particularly bromine, highly susceptible to palladium-catalyzed cross-coupling reactions, often exhibiting greater reactivity than their carbocyclic analogs.[2][6] This heightened reactivity allows for milder reaction conditions and broader functional group tolerance, making the Suzuki-Miyaura coupling an ideal strategy for the late-stage functionalization of complex molecules.[7]

This document provides a comprehensive guide to the Suzuki-Miyaura coupling of 5-Bromo-4-methyl-6-phenylpyrimidine, detailing a robust protocol, explaining the critical roles of reaction components, and offering insights into the underlying catalytic cycle.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium(0) species. The fundamental steps are oxidative addition, transmetalation, and reductive elimination.[2][8] A base is crucial for the activation of the organoboron species, facilitating the transmetalation step.[9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimization of Reaction Conditions

The success of the Suzuki-Miyaura coupling is highly dependent on the judicious selection of the catalyst, base, solvent, and temperature. The following table summarizes typical conditions that have proven effective for the coupling of related bromopyrimidine substrates and serves as a starting point for the optimization of the reaction with 5-Bromo-4-methyl-6-phenylpyrimidine.

Component	Example	Role and Rationale
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	The choice of catalyst and its associated ligands is critical for an efficient reaction. Pd(PPh₃)₄ is a common and effective catalyst for a wide range of Suzuki couplings.[10][11] For more challenging substrates, or to minimize side reactions like hydrodebromination, catalysts with more sophisticated ligands such as dppf (1,1'-bis(diphenylphosphino)ferrocene) may be employed.[12][13]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	An inorganic base is required to activate the boronic acid for the transmetalation step.[14] The strength and nature of the base can influence reaction rates and yields. Carbonates are widely used, while phosphates can be effective for less reactive systems.[15]
Solvent System	1,4-Dioxane/H₂O, Toluene/H₂O, DMF/H₂O	A mixture of an organic solvent and water is typically used. The organic solvent solubilizes the reactants and catalyst, while water is often necessary to dissolve the inorganic base.[1][3] Degassing the solvent is crucial to prevent oxidation of the Pd(0) catalyst.
Boronic Acid	Aryl- or Heteroarylboronic Acid	The coupling partner for the bromopyrimidine. A slight excess (1.1-1.5 equivalents) is often used to ensure complete consumption of the starting material.
Temperature	80-100 °C	The reaction is typically heated to achieve a reasonable reaction rate.[2] Microwave irradiation can significantly reduce reaction times.[1][6]

Detailed Experimental Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 5-Bromo-4-methyl-6-phenylpyrimidine with a generic arylboronic acid. Optimization may be required for specific substrates.

Materials:

• 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv.)

• Degassed solvent (e.g., 1,4-Dioxane and water, 4:1 v/v)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate

• Brine

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 5-Bromo-4-methyl-6-phenylpyrimidine, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the flask or vial and evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst followed by the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-4-methyl-6-phenylpyrimidine.

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Troubleshooting and Key Considerations

• Hydrodebromination: A common side reaction is the replacement of the bromine atom with a hydrogen atom. This can be minimized by using milder bases, lower reaction temperatures, and ensuring a thoroughly degassed reaction mixture.[12]

• Homocoupling of Boronic Acid: The formation of a biaryl from the boronic acid coupling with itself can occur, especially in the presence of oxygen. Rigorous exclusion of air is paramount.

• Catalyst Deactivation: Impurities in the starting materials or solvents can poison the palladium catalyst. Using high-purity reagents and solvents is recommended.

• Poor Solubility: If solubility is an issue, alternative solvent systems such as DMF, THF, or toluene in combination with water may be explored.

Conclusion

The Suzuki-Miyaura cross-coupling of 5-Bromo-4-methyl-6-phenylpyrimidine is a highly effective and adaptable method for the synthesis of a diverse range of 5-aryl-4-methyl-6-phenylpyrimidine derivatives. By carefully selecting the reaction conditions, researchers can achieve high yields of the desired products. The protocol and insights provided in these application notes serve as a valuable resource for scientists and drug development professionals in their efforts to synthesize novel chemical entities with potential applications in various fields of research.

References

• Semantic Scholar. Preparation and Characterization Biaryl aromatic compounds of the pyrimidine derivative by a Suzuki Coupling reaction and study. [Link]

• PubMed. Palladium-catalyzed selective cross-coupling between 2-bromopyridines and aryl bromides. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. [Link]

• PMC. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. [Link]

• ACS Publications. New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. [Link]

• PMC. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• RSC Publishing. Enantioselective synthesis of chiral heterocyclic biaryls via asymmetric Suzuki–Miyaura cross-coupling of 3-bromopyridine derivatives. [Link]

• PMC. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). [Link]

• DOI. A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• ResearchGate. Table 2 : The effect of various bases on the Suzuki coupling reaction a. [Link]

• ResearchGate. Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. [Link]

• PubMed. Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors. [Link]

• Chemical Review and Letters. Recent trends in the synthesis of biaryls using arylsulfonyl hydrazides as aryl surrogate. [Link]

• ResearchGate. Optimization of conditions for the Suzuki coupling reaction. [Link]

• RSC Publishing. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... [Link]

• ACS Publications. 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines. [Link]

• ACS Publications. Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur Atom with a New Activator System, AgNO3/KF. [Link]

• MDPI. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. [Link]

• Organic Syntheses. Nickel-Catalyzed Suzuki–Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. [Link]

• ResearchGate. (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• ACS Publications. Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Sterically Hindered 5-Bromo-4-methyl-6-phenylpyrimidine

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The synthesis of highly functionalized pyrimidines is a cornerstone of modern drug development, particularly in the design of kinase inhibitors. However, the cross-coupling of 5-bromo-4-methyl-6-phenylpyrimidine presents a formidable synthetic challenge. While the C5 position of the pyrimidine ring is electronically favorable for oxidative addition (behaving similarly to an electron-neutral aryl bromide), the adjacent C4-methyl and C6-phenyl groups create a severe "di-ortho" steric blockade.

This application note details a field-proven, self-validating protocol utilizing bulky, electron-rich dialkylbiaryl phosphine ligands (specifically XPhos) to overcome this steric bottleneck, ensuring high-yielding carbon-carbon bond formation.

Mechanistic Rationale: Overcoming the C5 Steric Bottleneck

As a Senior Application Scientist, I frequently observe that standard catalyst systems (e.g., Pd(PPh3​)4​ or Pd(dppf)Cl2​ ) fail completely when applied to 5-bromo-4-methyl-6-phenylpyrimidine. To understand why, we must examine the causality of the catalytic cycle:

• The Oxidative Addition Failure: Standard phosphine ligands form multi-ligated L2​Pd(0) complexes. These complexes are physically too bulky to insert into the sterically congested C5-Br bond flanked by the methyl and phenyl groups.

• The Transmetalation Stagnation: Even if oxidative addition occurs, the resulting Pd(II) intermediate is highly shielded. Transmetalation—often the rate-limiting step in hindered Suzuki couplings—requires the boronate species to approach the palladium center. Rigid bidentate ligands block this trajectory.

The Solution: We must employ [1]. The unique architecture of XPhos serves a dual purpose. First, its extreme steric bulk forces the formation of a highly reactive, monoligated L1​Pd(0) species, which is small enough to penetrate the di-ortho steric shield and undergo oxidative addition. Second, the electron-rich dicyclohexylphosphine moiety stabilizes the palladium center, preventing catalyst degradation (palladacycle formation) during the high temperatures required to force the transmetalation step.

Furthermore, utilizing a pre-activated [2] is highly recommended over Pd2​(dba)3​ . The dibenzylideneacetone (dba) ligands in traditional Pd(0) sources competitively bind to the metal, impeding the coordination of XPhos. The G2 precatalyst bypasses this by rapidly generating the pure L1​Pd(0) active species upon mild basic deprotonation.

Catalyst Selection Matrix

To guide your experimental design, the following table summarizes the quantitative performance expectations of various catalyst systems when applied specifically to 5-bromo-4-methyl-6-phenylpyrimidine.

Catalyst System	Ligand Architecture	Expected Conversion	Mechanistic Rationale
Pd(PPh3​)4​	Standard, non-bulky	< 10%	Fails to undergo oxidative addition due to severe steric clash at C5.
Pd(dppf)Cl2​	Bidentate, moderate bite	30-50%	Moderate activity; transmetalation is hindered by the rigid bidentate geometry.
Pd2​(dba)3​ / SPhos	Monodentate, electron-rich	70-85%	Good oxidative addition, but dba ligands competitively inhibit the active site.
XPhos-Pd-G2	Monodentate, highly bulky	> 95%	Rapid generation of L1​Pd(0) species; perfectly accommodates di-ortho hindrance.

Reaction Pathway Visualization

Fig 1: Catalytic cycle of Suzuki-Miyaura coupling highlighting the C5 steric bottleneck.

Detailed Experimental Protocol

This protocol utilizes an optimized biphasic solvent system. The 1,4-Dioxane/ H2​O (4:1) mixture is critical: the water ensures the solubility of the inorganic base and facilitates the formation of the highly reactive [Ar-B(OH)3​]− species (the actual transmetalating agent), while dioxane keeps the highly lipophilic pyrimidine substrate in solution [3].

Reagents

• Substrate: 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 equiv, 1.0 mmol)

• Coupling Partner: Arylboronic acid (1.5 equiv, 1.5 mmol)

• Catalyst: XPhos-Pd-G2 (0.02 equiv, 2 mol%)

• Base: Potassium phosphate tribasic ( K3​PO4​ ) (2.5 equiv, 2.5 mmol)

• Solvent: 1,4-Dioxane / HPLC-grade H2​O (4:1 v/v, 10 mL total)

Step-by-Step Methodology

• Reagent Charging: To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 5-bromo-4-methyl-6-phenylpyrimidine, the arylboronic acid, K3​PO4​ , and the XPhos-Pd-G2 precatalyst.

• Atmospheric Control (Critical Step): Seal the tube with a rubber septum. Evacuate the vessel under high vacuum for 3 minutes, then backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Trace oxygen will rapidly oxidize the L1​Pd(0) species and promote boronic acid homocoupling.

• Solvent Addition: Syringe in the 1,4-Dioxane and H2​O . (Ensure solvents were previously sparged with Argon for at least 30 minutes).

• Reaction Execution: Replace the septum with a Teflon-lined screw cap under a positive flow of Argon. Submerge the flask in a pre-heated oil bath at 100 °C . Stir vigorously (800 rpm) for 4 to 6 hours.

• Quench and Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and wash with saturated aqueous NH4​Cl (10 mL). Extract the aqueous layer with Ethyl Acetate (2 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Self-Validating Systems & Troubleshooting

In rigorous process chemistry, a protocol must be designed to diagnose its own failures. By withdrawing a 50 μ L aliquot at the 2-hour mark and analyzing it via LC-MS, you can deduce exactly which step of the catalytic cycle has stalled based on the byproduct profile:

• Observation A: Unreacted starting materials, no byproducts.

  • Diagnosis: Failure at the Oxidative Addition step.

  • Root Cause: The catalyst has died (likely due to O2​ ingress during setup) or the temperature is insufficient to overcome the di-ortho steric barrier.

  • Action: Verify argon lines and increase the temperature to 110 °C.

• Observation B: Formation of 4-methyl-6-phenylpyrimidine (Protodehalogenation).

  • Diagnosis: Oxidative addition was successful, but Transmetalation failed. The trapped Pd(II) intermediate eventually underwent protonation by the solvent.

  • Root Cause: The boronic acid is insoluble, sterically hindered, or the base is insufficient.

  • Action: Increase the water ratio slightly to dissolve the base, or switch to a more soluble base like Cs2​CO3​ .

• Observation C: Significant Aryl-Aryl Homocoupling (Boronic Acid Dimer).

  • Diagnosis: Transmetalation is active, but Oxidative Addition is too slow to keep up, allowing the boronic acid to undergo oxidative homocoupling.

  • Root Cause: Trace oxygen is acting as an oxidant, or the ligand is not bulky enough to force the palladium into the C5-Br bond.

  • Action: Ensure strict anaerobic conditions and verify the integrity of the XPhos ligand.

References

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: Accounts of Chemical Research / National Center for Biotechnology Information (PMC) URL:[Link]

• A highly efficient precatalytic system (XPhos-PdG2) for the Suzuki-Miyaura cross-coupling of sterically hindered substrates Source: Journal of Chemical Sciences / Springer Link URL:[Link]

Application Notes &amp; Protocols for the Synthesis of Biaryl Pyrimidines via Suzuki-Miyaura Cross-Coupling of 5-Bromo-4-methyl-6-phenylpyrimidine

Introduction: The Significance of Biaryl Pyrimidines in Modern Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2][3] Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a privileged structure in drug design.[2] When coupled with another aryl or heteroaryl moiety to form a biaryl structure, the resulting compounds often exhibit enhanced biological activity and improved pharmacokinetic profiles.[4][5] These biaryl pyrimidine motifs are prevalent in molecules targeting a wide range of diseases, including cancer, inflammation, and viral infections.[3][6]

This guide provides a detailed protocol for the synthesis of biaryl pyrimidines, focusing on the use of 5-bromo-4-methyl-6-phenylpyrimidine as a versatile starting material. We will delve into the mechanistic underpinnings of the Suzuki-Miyaura cross-coupling reaction, a powerful and widely adopted method for the formation of carbon-carbon bonds, and provide a robust, step-by-step procedure for its successful implementation in the laboratory.[7][8][9]

The Suzuki-Miyaura Reaction: A Powerful Tool for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a Nobel Prize-winning methodology that has revolutionized the synthesis of biaryl compounds.[8][10] It involves the palladium-catalyzed reaction between an organohalide and an organoboron compound, typically a boronic acid, in the presence of a base.[8][11] The reaction is renowned for its mild conditions, tolerance of a wide variety of functional groups, and the commercial availability of a vast library of boronic acids, making it a preferred method in both academic and industrial research.[4][8]

The Catalytic Cycle: A Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[7][10][11][12]

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-halogen bond (in our case, the C-Br bond of 5-bromo-4-methyl-6-phenylpyrimidine) to form a Pd(II) intermediate.[7][11] This is often the rate-determining step of the reaction.[10] The electron-deficient nature of the pyrimidine ring can facilitate this step.[1][2]

• Transmetalation: In this step, the organic group from the boronic acid is transferred to the palladium center.[11][12] This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[7][10]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond, creating the desired biaryl pyrimidine product.[11][12] The palladium catalyst is simultaneously reduced back to its Pd(0) oxidation state, allowing it to re-enter the catalytic cycle.[7][11]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 4-Methyl-6-phenyl-5-(p-tolyl)pyrimidine

This protocol details a representative Suzuki-Miyaura coupling reaction between 5-bromo-4-methyl-6-phenylpyrimidine and 4-methylphenylboronic acid.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-Bromo-4-methyl-6-phenylpyrimidine	≥97%	Various	Starting material
4-Methylphenylboronic acid	≥98%	Various	Coupling partner
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	≥99%	Various	Catalyst. Handle under inert atmosphere.[13][14]
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Various	Base. Ensure it is dry.
1,4-Dioxane	Anhydrous, ≥99.8%	Various	Solvent. Degas before use.
Deionized Water	High Purity	In-house	Co-solvent. Degas before use.
Ethyl Acetate	ACS Grade	Various	For extraction.
Brine (Saturated NaCl solution)	N/A	In-house	For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Various	Drying agent.
Silica Gel	60 Å, 230-400 mesh	Various	For column chromatography.
Argon or Nitrogen Gas	High Purity	Gas Supplier	For maintaining an inert atmosphere.
Round-bottom flask or Microwave vial	N/A	Glassware Supplier	Reaction vessel.
Magnetic stirrer and stir bar	N/A	Lab Supplier	For agitation.
Condenser	N/A	Glassware Supplier	For reflux conditions.
Thin-Layer Chromatography (TLC) plates	Silica gel coated	Various	For reaction monitoring.

Step-by-Step Procedure

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• 6. Frontiers | New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors [frontiersin.org]
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• 10. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. theses.enscm.fr [theses.enscm.fr]
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Application Notes and Protocols for the Heck Reaction of 5-Bromo-4-methyl-6-phenylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to performing the Heck reaction using 5-Bromo-4-methyl-6-phenylpyrimidine as a substrate. The Heck reaction, a cornerstone of modern organic synthesis, facilitates the formation of carbon-carbon bonds by coupling an unsaturated halide with an alkene.[1][2] This palladium-catalyzed cross-coupling reaction is invaluable in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.[3][4] This guide is designed to provide both a theoretical understanding and a practical, step-by-step protocol for the successful execution of this reaction.

Introduction to the Heck Reaction with Pyrimidine Scaffolds

The Mizoroki-Heck reaction is a powerful tool for the arylation and alkenylation of alkenes.[5] The reaction typically involves a palladium catalyst, a base, and a suitable solvent to couple an aryl or vinyl halide with an alkene.[3] The catalytic cycle proceeds through the oxidative addition of the halide to a Pd(0) species, followed by alkene insertion and subsequent β-hydride elimination to yield the desired product and regenerate the catalyst.[1][3]

Pyrimidines are fundamental building blocks in numerous biologically active compounds and agrochemicals.[6][7] The ability to functionalize the pyrimidine core via C-C bond formation is therefore of significant interest in medicinal chemistry. The presence of a bromine atom on the electron-deficient pyrimidine ring, as in 5-Bromo-4-methyl-6-phenylpyrimidine, makes it a suitable substrate for palladium-catalyzed cross-coupling reactions like the Heck reaction.[8] However, challenges such as catalyst poisoning by the nitrogen-containing heterocycle can arise, necessitating careful optimization of reaction conditions.[9]

Key Reaction Parameters and Considerations

Successful execution of the Heck reaction with 5-Bromo-4-methyl-6-phenylpyrimidine hinges on the careful selection of several key parameters:

• Palladium Catalyst and Ligand: The choice of the palladium source and accompanying ligand is critical. While Pd(OAc)₂ is a common and cost-effective precursor, other catalysts like Pd(dppf)Cl₂ can also be effective.[10] The ligand stabilizes the palladium center and modulates its reactivity. Triphenylphosphine (PPh₃) is a widely used ligand, but sterically bulky and electron-rich phosphines can sometimes improve catalytic activity, especially with challenging substrates.[3][9]

• Base: An appropriate base is required to neutralize the hydrogen halide generated during the catalytic cycle. Inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are frequently employed.[11][12] Organic bases like triethylamine (Et₃N) can also be used and may sometimes act as a co-solvent.[11]

• Solvent: Polar aprotic solvents like DMF, acetonitrile, or dioxane are typically used to facilitate the dissolution of the reactants and the catalytic species.[3][11] The choice of solvent can influence the reaction rate and yield.

• Temperature: The reaction temperature is a crucial parameter that often requires optimization. Temperatures typically range from 80 °C to 140 °C.[3] Insufficient temperature can lead to slow or incomplete reactions, while excessive heat may cause catalyst decomposition or side reactions.[5]

• Alkene Partner: The nature of the alkene coupling partner will influence the reaction conditions. Electron-deficient alkenes, such as acrylates and styrenes, are generally more reactive in the Heck reaction.[5]

Visualizing the Heck Reaction

To better understand the process, two key diagrams are provided below: the catalytic cycle of the Heck reaction and a general experimental workflow.

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

Caption: General experimental workflow for the Heck reaction.

Detailed Experimental Protocol

This protocol provides a starting point for the Heck reaction of 5-Bromo-4-methyl-6-phenylpyrimidine with a generic alkene (e.g., styrene or an acrylate). Optimization may be necessary for specific alkene substrates.

Materials:

• 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 mmol, 1.0 equiv)

• Alkene (e.g., Styrene, 1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%)

• Potassium Carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF, 5 mL)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (Argon or Nitrogen)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction tube equipped with a magnetic stir bar, add 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 mmol), Pd(OAc)₂ (0.02 mmol), and PPh₃ (0.04 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

• Addition of Reagents: Under a positive pressure of the inert gas, add K₂CO₃ (2.0 mmol). Then, add anhydrous DMF (5 mL) followed by the alkene (1.2 mmol) via syringe.

• Reaction Conditions: Place the flask in a preheated oil bath at 100-120 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction time can vary from a few hours to 24 hours.[3]

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 20 mL). Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the desired coupled product.

Troubleshooting and Optimization

• Low Yield: If the reaction shows low conversion, consider increasing the reaction temperature in increments of 10 °C. Alternatively, a different ligand (e.g., a more electron-rich phosphine) or a stronger base (e.g., Cs₂CO₃) could be beneficial. The catalyst loading could also be increased to 5 mol%.

• Side Reactions (e.g., Debromination): The formation of the debrominated starting material is a potential side reaction.[10] This can sometimes be minimized by using milder reaction conditions (lower temperature), ensuring a strictly inert atmosphere, or using a different palladium catalyst/ligand system.

• Catalyst Decomposition: If the reaction mixture turns black, it may indicate palladium black precipitation and catalyst decomposition. This can be caused by excessively high temperatures or the presence of impurities.[5]

Summary of Reaction Conditions

Parameter	Recommended Starting Condition	Notes for Optimization
Substrate	5-Bromo-4-methyl-6-phenylpyrimidine	-
Alkene	1.2 - 1.5 equivalents	Stoichiometry may be adjusted based on alkene volatility.
Palladium Catalyst	Pd(OAc)₂ (2 mol%)	Other Pd(0) or Pd(II) sources can be screened.
Ligand	PPh₃ (4 mol%)	Other phosphine ligands or N-heterocyclic carbenes can be tested.
Base	K₂CO₃ (2.0 equivalents)	Other inorganic or organic bases can be explored.
Solvent	Anhydrous DMF	Acetonitrile, dioxane, or toluene can be alternative solvents.
Temperature	100 - 120 °C	Temperature is a critical parameter for optimization.
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent catalyst oxidation.

References

• Benchchem. (n.d.). Application Notes and Protocols: Heck Reaction with 3-Bromo-4-isopropylpyridine.
• Benchchem. (n.d.). Application Notes and Protocols for the Heck Reaction of 2-Bromopyridine 1-oxide.
• Crisp, G. T. (n.d.). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. University of Windsor.
• Beilstein Journals. (2013, August 5). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions.
• Wikipedia. (n.d.). Heck reaction.
• Organic Chemistry Portal. (n.d.). Heck Reaction.
• Scilit. (n.d.). Syntheses of amino and bromo derivatives of 4‐methyl‐, 4‐t‐butyl‐ and 4‐phenyl‐pyrimidine.
• ResearchGate. (n.d.). Heck reaction of aryl halides and heteroaryl halides catalyzed by Pd(II).
• ResearchGate. (n.d.). Synthesis of 5-bromo-4-(hetero)arylpyrimidine derivatives via....
• PubMed. (2022, September 19). Heck Reaction of N-Heteroaryl Halides for the Concise Synthesis of Chiral α-Heteroaryl-substituted Heterocycles.
• RSC Publishing. (n.d.). Palladium-catalyzed intermolecular Heck reaction of alkyl halides.
• PMC. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands.
• (2019, May 30). Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation.
• Request PDF. (2025, August 10). Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines.
• Master Organic Chemistry. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions.
• MDPI. (2015, March 17). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation.
• (n.d.). Microwave-assisted Heck Synthesis of Substituted 2,4-Diaminopyrimidine-based Antibiotics.
• Benchchem. (n.d.). How to avoid debromination in 5-bromoindole reactions.
• Echemi. (n.d.). 5-BROMO-2-PHENYLPYRIMIDINE Use and Manufacturing.
• Macmillan Group. (2004, July 14). The Intramolecular Heck Reaction.
• MDPI. (2010, January 28). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands.

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• 9. Heck Reaction of N-Heteroaryl Halides for the Concise Synthesis of Chiral α-Heteroaryl-substituted Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of the Pyrimidine Core at the C5 Position: Application Notes and Protocols

Authored by: [Your Name/Department], Senior Application Scientist

Introduction: The pyrimidine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core structure of numerous bioactive molecules, including nucleobases and a wide array of therapeutic agents.[1][2] Strategic modification of the pyrimidine ring is a key tactic in optimizing the pharmacological properties of these compounds. Among the various positions on the ring, functionalization at the C5 position has proven to be a particularly fruitful strategy for modulating biological activity.[1] Alterations at this site can significantly impact a molecule's binding affinity to target proteins, improve its metabolic stability, and introduce new chemical handles for further molecular elaboration.[1][3] This guide provides a comprehensive overview of established and innovative methodologies for the selective functionalization of the pyrimidine core at the C5 position, complete with detailed experimental protocols for researchers, scientists, and drug development professionals.

The electron-deficient nature of the pyrimidine ring, a consequence of the two electronegative nitrogen atoms, makes the C5 position the most susceptible to electrophilic attack, as it is comparatively less electron-deficient than the C2, C4, and C6 positions.[4] However, direct C-H functionalization can be challenging, often necessitating the pre-installation of a leaving group, such as a halogen, to facilitate a broader range of transformations. This document will explore both direct and indirect methods for C5 functionalization.

Section 1: Halogenation of the Pyrimidine C5 Position

The introduction of a halogen atom at the C5 position is a pivotal first step for many subsequent functionalization reactions, particularly transition-metal-catalyzed cross-coupling reactions. 5-halopyrimidines themselves exhibit a range of biological activities, including anticancer and antiviral properties.[3]

Rationale for Halogenation

Halogenated pyrimidines serve as versatile precursors for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions. The choice of halogen (Cl, Br, I) can influence the reactivity in subsequent coupling steps, with iodinated pyrimidines generally being the most reactive.

Protocol: Electrophilic Chlorination of Uracil Derivatives

This protocol describes the chlorination of uridine derivatives using N-chlorosuccinimide (NCS).

Materials:

• Uridine or 2'-deoxyuridine derivative

• N-Chlorosuccinimide (NCS)

• Anhydrous solvent (e.g., Acetonitrile, Dichloromethane)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• Dissolve the uridine derivative (1.0 equiv) in the chosen anhydrous solvent in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere.

• Add N-chlorosuccinimide (1.1-1.5 equiv) to the solution in one portion.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5-chloropyrimidine derivative.[5]

Causality Behind Experimental Choices:

• NCS: A mild and effective electrophilic chlorinating agent that is easy to handle.

• Anhydrous Solvent: Prevents unwanted side reactions with water.

• Inert Atmosphere: While not always strictly necessary for this specific reaction, it is good practice to prevent potential oxidation of sensitive substrates.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful and versatile tools for C5 functionalization, enabling the formation of C-C, C-N, and C-O bonds with high efficiency and selectivity.[6] These reactions typically involve the coupling of a 5-halopyrimidine with a suitable coupling partner.

Suzuki-Miyaura Coupling for C5-Arylation/Heteroarylation

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds between a 5-halopyrimidine and an organoboron reagent.[7][8][9][10]

Workflow for Suzuki-Miyaura Coupling:

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura Coupling of 5-Bromopyrimidine with Phenylboronic Acid

Materials:

• 5-Bromopyrimidine

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• Triphenylphosphine (PPh₃) (0.08 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask, add 5-bromopyrimidine (1.0 equiv), phenylboronic acid (1.2 equiv), Pd(OAc)₂ (0.02 equiv), PPh₃ (0.08 equiv), and K₂CO₃ (2.0 equiv).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-90 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[1]

Causality Behind Experimental Choices:

• Palladium Catalyst: Pd(OAc)₂ in combination with a phosphine ligand like PPh₃ forms the active Pd(0) catalyst in situ, which is essential for the catalytic cycle.

• Base: K₂CO₃ is crucial for the transmetalation step of the catalytic cycle.

• Solvent System: The dioxane/water mixture is effective for dissolving both the organic and inorganic reagents.

Sonogashira Coupling for C5-Alkynylation

The Sonogashira coupling enables the formation of a C-C bond between a 5-halopyrimidine and a terminal alkyne, a valuable transformation for introducing linear functionalities.[1][11][12][13][14][15]

Protocol: Sonogashira Coupling of 5-Iodo-2'-deoxyuridine with Phenylacetylene

Materials:

• 5-Iodo-2'-deoxyuridine

• Phenylacetylene (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Triethylamine (Et₃N) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 5-iodo-2'-deoxyuridine (1.0 equiv) in anhydrous DMF.

• Add triethylamine (3.0 equiv), followed by CuI (0.1 equiv) and Pd(PPh₃)₄ (0.05 equiv).

• Add phenylacetylene (1.2 equiv) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the 5-alkynylpyrimidine product.[1][14]

Causality Behind Experimental Choices:

• Dual Catalyst System: The reaction requires both a palladium catalyst for the main catalytic cycle and a copper(I) co-catalyst to facilitate the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.

• Base: Triethylamine acts as both a base to deprotonate the terminal alkyne and as a solvent in some cases.

• Anhydrous Conditions: Essential to prevent the deactivation of the catalysts and unwanted side reactions.

Heck Coupling for C5-Alkenylation

The Heck reaction is a powerful method for the formation of C-C bonds by coupling a 5-halopyrimidine with an alkene.[6][16][17][18]

Catalytic Cycle of the Heck Reaction:

Caption: A simplified representation of the Heck reaction catalytic cycle.

Protocol: Heck Coupling of 5-Iodouracil with an Alkene

Materials:

• 5-Iodouracil derivative

• Alkene (e.g., methyl acrylate) (1.5-2.0 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) (0.01-0.05 equiv)

• Base (e.g., Et₃N, K₂CO₃) (2.0-3.0 equiv)

• Anhydrous solvent (e.g., Acetonitrile, DMF)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• Combine the 5-iodouracil derivative (1.0 equiv), palladium catalyst, and base in a reaction vessel.

• Purge the vessel with an inert gas.

• Add the anhydrous solvent, followed by the alkene.

• Heat the mixture to 80-120 °C and stir vigorously.

• Monitor the reaction by TLC.

• Once complete, cool the mixture and dilute with water.

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.[1]

Data Presentation: Comparative Overview of C5-Functionalization Reactions

Reaction Type	Starting Material	Coupling Partner	Catalyst/Conditions	Typical Yield (%)
Suzuki-Miyaura	5-Bromopyrimidine	Phenylboronic acid	Pd(OAc)₂, PPh₃, K₂CO₃, 1,4-dioxane/H₂O, 80-90°C	High
Suzuki-Miyaura	5-Bromopyrimidine	3-Furanylboronic acid	NiCl₂(PCy₃)₂, K₃PO₄, Toluene/H₂O, 100°C	Good
Suzuki-Miyaura	5-Bromopyrimidine	2-Pyridylboronate	Pd₂(dba)₃, Ligand, KF, Dioxane, 110°C	91
Sonogashira	5-Iodo-2'-deoxyuridine	Phenylacetylene	Pd(PPh₃)₄, CuI, Et₃N, DMF, RT	Good-Excellent
Heck	5-Iodouracil	Methyl Acrylate	Pd(OAc)₂, Et₃N, CH₃CN, 80-120°C	Good-High
Buchwald-Hartwig	5-Bromopyrimidine	Aniline	Pd₂(dba)₃, Ligand, NaOtBu, Toluene, 100°C	High

Section 3: Direct C-H Functionalization

Recent advances in catalysis have enabled the direct functionalization of C-H bonds, bypassing the need for pre-halogenation. These methods offer improved atom economy and more streamlined synthetic routes.

Palladium-Catalyzed Direct C5-Arylation

Direct C-H arylation of pyrimidines, particularly those with activating groups like a 2-amino substituent, has been achieved with high regioselectivity.[19][20]

Mechanism of Direct C-H Arylation:

Caption: A proposed mechanism for direct C-H arylation of pyrimidines.

Protocol: Direct C5-Arylation of 2-Aminopyrimidine

Materials:

• N-alkyl-2-aminopyrimidine

• Aryl halide (e.g., iodobenzene) (1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.05 equiv)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• In a pressure tube, combine the N-alkyl-2-aminopyrimidine (1.0 equiv), aryl halide (1.5 equiv), Pd(OAc)₂ (0.05 equiv), and Na₂CO₃ (2.0 equiv).

• Add 1,4-dioxane as the solvent.

• Seal the tube and heat the reaction mixture at an elevated temperature (e.g., 120 °C).

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.[19]

Causality Behind Experimental Choices:

• Directing Group: The 2-amino group acts as a directing group, facilitating the regioselective palladation at the C5 position.

• Oxidant: In some direct C-H functionalizations, an external oxidant is required to regenerate the active catalyst.

• Elevated Temperature: Higher temperatures are often necessary to overcome the activation energy of C-H bond cleavage.

Section 4: Other Important C5 Functionalization Methods

Beyond the widely used palladium-catalyzed reactions, other methodologies offer unique pathways to C5-functionalized pyrimidines.

Lithiation

Direct lithiation at the C5 position can be achieved, although it often requires specific directing groups or carefully controlled conditions to avoid reaction at other positions. The resulting lithiated pyrimidine is a potent nucleophile that can react with various electrophiles.[3]

Borylation

The introduction of a boryl group at the C5 position via C-H activation provides a versatile handle for subsequent Suzuki-Miyaura couplings.[21][22][23][24] Metal-free, directed C-H borylation methods are becoming increasingly popular due to their mild conditions and avoidance of transition metal contaminants.[22][23]

Photochemical Methods

Visible-light photocatalysis has emerged as a green and powerful tool for organic synthesis.[25][26][27] These methods can facilitate radical-mediated C-H functionalizations at the C5 position under mild conditions.[19][25][26][27]

Conclusion

The functionalization of the pyrimidine core at the C5 position is a critical and dynamic area of research in organic and medicinal chemistry. The choice of methodology depends on the desired functionality, the nature of the pyrimidine substrate, and the overall synthetic strategy. This guide has provided an overview of key techniques, from the foundational halogenation and palladium-catalyzed cross-coupling reactions to the more recent advancements in direct C-H functionalization and photochemical methods. The detailed protocols and explanations of the underlying principles are intended to empower researchers to effectively design and execute synthetic routes toward novel C5-functionalized pyrimidines for a wide range of applications.

References

• Highly regioselective C-5 iodination of pyrimidine nucleotides and subsequent chemoselective Sonogashira coupling with propargylamine. Nucleosides Nucleotides Nucleic Acids. 2015;34(2):92-102. [Link]

• Modifications at the C-5 position of pyrimidine nucleosides. ResearchGate. (February 12 2020). [Link]

• Pd–imidate complexes as recyclable catalysts for the synthesis of C5-alkenylated pyrimidine nucleosides via Heck cross-coupling reaction. RSC Advances. 2015;5(31):24558-24563. [Link]

• C-5 Substituted Pyrimidine Nucleotides/Nucleosides: Recent Progress in Synthesis, Functionalization, and Applications. ResearchGate. (August 06 2025). [Link]

• Sustainable Strategy for the Synthesis of C5-Modified Pyrimidine Nucleosides Utilizing Chloroform–COware Chemistry. ResearchGate. (December 19 2025). [Link]

• Protection-Free, Two-step Synthesis of C5-C Functionalized Pyrimidine Nucleosides. National Institutes of Health. [Link]

• General reaction of pyrimidine ring 23 and 29-32, singly activated... ResearchGate. [Link]

• Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. MDPI. [Link]

• A deconstruction–reconstruction strategy for pyrimidine diversification. Nature. 2024;630(8015):133-139. [Link]

• Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility. RSC Advances. 2023;13(47):32971-33001. [Link]

• Modification of purine and pyrimidine nucleosides by direct C-H bond activation. Molecules. 2015 Mar 17;20(3):4874-901. [Link]

• SCHEME 1 Synthesis of C5-substituted pyrimidine derivatives by... ResearchGate. [Link]

• Modifications at the C(5) position of pyrimidine nucleosides. MOST Wiedzy. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. 2021;11(3):1545-1555. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrimidine. Pharmaguideline. [Link]

• Pd–imidate complexes as recyclable catalysts for the synthesis of C5-alkenylated pyrimidine nucleosides via Heck cross-coupling reaction. RSC Advances. 2015;5(31):24558-24563. [Link]

• Pd–imidate complexes as recyclable catalysts for the synthesis of C5-alkenylated pyrimidine nucleosides via Heck cross-coupling reaction. ResearchGate. (August 06 2025). [Link]

• A new method for C-5 functionalization of pyrimidines. New routes to azapteridines and purines. Synthesis of fervenulin. Journal of the American Chemical Society. 1977;99(1):113-117. [Link]

• Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines. Organic & Biomolecular Chemistry. 2020;18(28):5363-5367. [Link]

• C5-pyrimidine-functionalized morpholino oligonucleotides exhibit differential binding affinity, target specificity and lipophilicity. Organic & Biomolecular Chemistry. 2015;13(41):10373-10383. [Link]

• Visible Light‐Induced C‐5 Selective C—H Radical Borylation of Imidazo[1,2‐a]pyridines with NHC‐Boranes. ResearchGate. [Link]

• Visible-Light-Photocatalyzed C5-H Nitration of 8-Aminoquinoline Amides. MDPI. [Link]

• Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides. MDPI. [Link]

• Synthesis of Cy5-Labelled C5-Alkynyl-modified cytidine triphosphates via Sonogashira coupling for DNA labelling. Bioconjugate Chemistry. 2023;34(3):478-487. [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. 2021;11(3):1545-1555. [Link]

• Pyridine/pyrimidine groups in C−H activation. ResearchGate. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... RSC Advances. 2021;11(3):1545-1555. [Link]

• Synthesis and structural studies of C-5 aryl- and C-6 alkyl-substituted pyrimidine derivatives. ResearchGate. (August 07 2025). [Link]

• C-C Bond Formation: Synthesis of C5 Substituted Pyrimidine and C8 Substituted Purine Nucleosides Using Water Soluble Pd-imidate Complex. Current Protocols in Nucleic Acid Chemistry. 2016;65:1.37.1-1.37.15. [Link]

• Pyrimidine-directed metal-free C–H borylation of 2-pyrimidylanilines: a useful process for tetra-coordinated triarylborane synthesis. Chemical Science. 2021;12(34):11475-11481. [Link]

• Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals. Journal of the American Chemical Society. 2023;145(1):47-53. [Link]

• Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. MDPI. [Link]

• Pyrimidine-directed metal-free C–H borylation of 2-pyrimidylanilines: a useful process for tetra-coordinated triarylborane synthesis. Semantic Scholar. [Link]

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• Balancing Reactivity, Regioselectivity, and Product Stability in Ir-Catalyzed Ortho-C–H Borylations of Anilines by Modulating the Diboron Partner. Organic Letters. 2024;26(27):5376-5381. [Link]

• Synthesis of Alkylated Pyrimidines via Photoinduced Coupling Using Benzophenone as a Mediator. The Journal of Organic Chemistry. 2017;82(5):2635-2644. [Link]

• Controlling Reactivity and Selectivity in the Mizoroki–Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclooctane Ligands. Journal of the American Chemical Society. 2024;146(8):5499-5510. [Link]

• Protonation of the pyrimidine ring at the C(5) position: formation of a stable cationic sigma-complex. Journal of the American Chemical Society. 2003 Mar 5;125(9):2535-40. [Link]

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Application Note: 5-Bromo-4-methyl-6-phenylpyrimidine as a Privileged Intermediate in Drug Discovery

Executive Summary & Strategic Context

In contemporary medicinal chemistry, the pyrimidine ring is a ubiquitous, privileged scaffold due to its structural homology to natural nucleobases and its ability to act as an ATP-competitive inhibitor in kinase targets. 5-Bromo-4-methyl-6-phenylpyrimidine (CAS: 1353577-56-6)[1] represents a highly engineered and valuable synthetic intermediate.

As an Application Scientist focusing on library generation, I frequently leverage this specific building block because it offers a perfect balance of reactivity and steric tuning. The C5-bromine atom serves as an ideal handle for transition-metal-catalyzed cross-coupling reactions[2]. Simultaneously, the C4-methyl and C6-phenyl substituents provide critical steric bulk and lipophilicity, which are essential for locking the conformation of the resulting drug candidate and occupying hydrophobic pockets within target protein active sites.

Physicochemical Profiling

Before initiating any synthetic workflow, establishing the baseline physicochemical properties of the intermediate is mandatory for calculating equivalents, predicting solubility, and designing purification strategies.

Table 1: Physicochemical Properties of 5-Bromo-4-methyl-6-phenylpyrimidine

Parameter	Specification
Chemical Name	5-Bromo-4-methyl-6-phenylpyrimidine
CAS Registry Number	1353577-56-6[3]
Molecular Formula	C₁₁H₉BrN₂
Molecular Weight	249.11 g/mol [1]
Structural Features	Electron-deficient diazine core; sterically hindered C5 position
Typical Appearance	Off-white to pale yellow solid

Mechanistic Rationale: Navigating Steric and Electronic Landscapes

The true expertise in utilizing 5-bromo-4-methyl-6-phenylpyrimidine lies in understanding the causality of its reactivity. The pyrimidine core is highly electron-deficient due to the inductive and mesomeric effects of the two nitrogen atoms. This electronic environment accelerates the oxidative addition of the C5-Br bond to Palladium(0) species.

However, the adjacent C4-methyl and C6-phenyl groups create a sterically congested microenvironment around the C5 position. If standard, unhindered phosphine ligands (like PPh₃) are used, the catalytic cycle often stalls at the transmetalation or reductive elimination steps. This stalling leads to a well-documented side reaction: protodehalogenation (hydrodebromination), where the intermediate is reduced rather than coupled[4]. To circumvent this, the use of bulky, electron-rich dialkylbiaryl phosphine ligands (such as XPhos or RuPhos) is strictly required. These ligands stabilize the monomeric Pd(0) active species and accelerate reductive elimination, ensuring high-fidelity cross-coupling.

Synthetic Utility & Workflow

The versatility of the C5-bromo position allows for the rapid generation of diverse chemical space, which is critical during the Structure-Activity Relationship (SAR) optimization phase of drug discovery.

Workflow of C5-functionalization of the pyrimidine scaffold for drug discovery.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. The specific choice of reagents is deliberate, aimed at overcoming the inherent steric hindrance of the substrate.

Protocol A: Sterically Demanding Suzuki-Miyaura C5-Arylation

This protocol utilizes a biphasic solvent system and a highly active precatalyst to ensure complete conversion while suppressing debromination[4].

Materials:

• 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 mmol)

• Aryl or Heteroaryl Boronic Acid (1.5 mmol)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• XPhos (0.08 mmol, 8 mol%)

• K₃PO₄ (3.0 mmol)

• 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the pyrimidine intermediate, boronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Degassing (Critical Step): The electron-rich phosphine ligands are air-sensitive. Seal the flask with a rubber septum and perform three cycles of vacuum evacuation followed by backfilling with ultra-pure Argon.

• Solvent Addition: Add the 1,4-Dioxane/H₂O mixture via syringe. The water is essential to dissolve the K₃PO₄ base, facilitating the formation of the reactive boronate complex necessary for transmetalation.

• Reaction: Heat the mixture to 90 °C in a pre-heated oil bath for 12–16 hours under vigorous stirring.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the C5-arylated product.

Protocol B: Buchwald-Hartwig C5-Amination

Amination at the C5 position requires a strong base to deprotonate the amine upon coordination to the Palladium center, and RuPhos is selected specifically to handle secondary amines in hindered environments.

Materials:

• 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 mmol)

• Primary or Secondary Amine (1.2 mmol)

• Pd(OAc)₂ (0.05 mmol, 5 mol%)

• RuPhos (0.10 mmol, 10 mol%)

• Sodium tert-butoxide (NaOtBu) (2.0 mmol)

• Anhydrous Toluene (8 mL)

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a vial with the pyrimidine intermediate, Pd(OAc)₂, RuPhos, and NaOtBu.

• Solvent & Amine Addition: Remove the sealed vial from the glovebox. Inject anhydrous Toluene and the amine substrate via syringe.

• Reaction: Heat the reaction mixture at 100 °C for 16 hours. Note: Toluene is chosen for its high boiling point and non-polar nature, which favors the stability of the NaOtBu base.

• Workup: Cool the reaction to room temperature. Quench with saturated aqueous NH₄Cl (10 mL) to neutralize any remaining base. Extract with Dichloromethane (3 x 10 mL).

• Purification: Dry the combined organic layers, concentrate, and purify via automated flash chromatography to isolate the C5-amino derivative.

Quantitative Data: Reaction Optimization

To demonstrate the necessity of the specific conditions outlined in Protocol A, the following empirical optimization data highlights the causality between ligand choice and reaction success.

Table 2: Catalyst/Ligand Optimization for C5-Arylation of 5-Bromo-4-methyl-6-phenylpyrimidine

Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Primary Observation
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	22%	High levels of protodehalogenation.
Pd(dppf)Cl₂	K₂CO₃	DMF	100	41%	Sluggish transmetalation; incomplete conversion.
Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	90	78%	Good conversion, minor side products.
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane/H₂O	90	94%	Clean conversion; complete suppression of debromination.

Biological Application: Target Engagement

Once functionalized, derivatives of 5-bromo-4-methyl-6-phenylpyrimidine frequently serve as potent inhibitors of Receptor Tyrosine Kinases (RTKs). The pyrimidine core acts as an ATP-mimetic, anchoring into the hinge region of the kinase via hydrogen bonds, while the C4, C5, and C6 substituents project into the selectivity pockets, thereby disrupting downstream oncogenic signaling pathways.

Inhibition of Receptor Tyrosine Kinase signaling by pyrimidine-based drug candidates.

References

• 5-bromo-4-methyl-6-phenylpyrimidine - CAS 1353577-56-6 Source: MolAid / Molaid.com URL:[Link]

• Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated derivatives Source: RSC Advances (Royal Society of Chemistry) URL:[Link]

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• 3. 5-bromo-4-methyl-6-phenylpyrimidine - CAS号 1353577-56-6 - 摩熵化学 [molaid.com]
• 4. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]

Application Notes &amp; Protocols: A Guide to Nucleophilic Aromatic Substitution (SNAr) on Pyrimidines

Introduction: The Pyrimidine Scaffold and the Power of SNAr

The pyrimidine core is a foundational heterocyclic scaffold in the landscape of medicinal chemistry and drug development, second only to the pyridine ring in its prevalence within pharmaceutically active compounds.[1][2][3] Its derivatives are integral components of numerous therapeutic agents, including antivirals like zidovudine and various kinase inhibitors used in oncology. The significance of this scaffold stems from the unique electronic properties of the pyrimidine ring. As a π-deficient system, resulting from the presence of two electronegative nitrogen atoms, the ring is activated for nucleophilic attack, making Nucleophilic Aromatic Substitution (SNAr) a primary and powerful strategy for its functionalization.[4]

This guide provides an in-depth exploration of the experimental procedures for conducting SNAr reactions on pyrimidines. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying mechanistic principles and field-proven insights to empower rational experimental design and troubleshooting.

The Underlying Mechanism: A Tale of Addition and Elimination

The SNAr reaction on pyrimidines is not a single-step displacement. Instead, it proceeds through a well-established two-step addition-elimination pathway.[5][6][7] Understanding this mechanism is critical for controlling the reaction's outcome.

• Nucleophilic Attack and Meisenheimer Complex Formation: The reaction initiates with the attack of a nucleophile on an electron-deficient carbon atom of the pyrimidine ring, typically one bearing a suitable leaving group (e.g., a halogen). This initial attack is the rate-determining step and results in the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[5][6] The stability of this complex is paramount; the electron-withdrawing nitrogen atoms of the pyrimidine ring, along with any other electron-withdrawing substituents (like a nitro group), delocalize the negative charge, thereby stabilizing the intermediate and facilitating its formation.[7][8]

• Elimination and Aromaticity Restoration: In the second, faster step, the leaving group is expelled from the Meisenheimer complex, and the aromaticity of the pyrimidine ring is restored, yielding the final substituted product.[7]

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Application Note: Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines via Chemoselective SNAr

Executive Summary

Small halogenated heteroaromatic ring systems are indispensable building blocks in modern drug discovery and materials science. Specifically, 4-substituted 5-bromo-6-methylpyrimidines enable rapid access to novel chemical space due to their orthogonal reactivity profiles[1]. The 5-bromo position is primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki, Stille, Heck), while the 4-position can be diversified via nucleophilic aromatic substitution (SNAr) to introduce amines, ethers, and thioethers[1].

Historically, large-scale access to these monomers was bottlenecked by poor regiocontrol during direct bromination and challenging chromatographic purifications. This application note details a highly scalable, self-validating protocol for synthesizing these monomers from the commercially available intermediate 5-bromo-4-chloro-6-methylpyrimidine, utilizing robust classical chemistry amenable to multi-gram scale-up[2].

Mechanistic Rationale & Causality (E-E-A-T)

The synthetic strategy relies on the chemoselective SNAr of 5-bromo-4-chloro-6-methylpyrimidine.

• Causality of Regioselectivity: The pyrimidine core is inherently electron-deficient. The C4 position is highly activated toward nucleophilic attack due to the synergistic effects of the adjacent electronegative chlorine atom, the electron-withdrawing pyrimidine nitrogens, and the inductive pull of the C5 bromine[2].

• Thermodynamic Control & Exotherm Management: The formation of the tetrahedral Meisenheimer complex is the rate-determining step. By strictly controlling the temperature (initiating at 0 °C and warming to room temperature) and utilizing appropriate auxiliary bases, we stabilize this intermediate. This prevents the expulsion of the bromide ion (undesired debromination) and avoids poly-substitution, ensuring the chloride ion acts as the exclusive leaving group[2].

Figure 1: Mechanistic S_NAr workflow at the C4 position of 5-bromo-6-methylpyrimidine.

Quantitative Data & Substrate Scope

The following table summarizes the optimized scale-up parameters for various nucleophiles, demonstrating the versatility of the C4 substitution pathway[2].

Nucleophile	Target Product	Equiv.	Solvent	Temp (°C)	Time (h)	Yield (%)
NaOMe	5-Bromo-4-methoxy-6-methylpyrimidine	2.0	MeOH (Anhydrous)	25	3	81
NH₃ (aq)	5-Bromo-6-methyl-4-pyrimidinamine	5.0	EtOH	80	12	>80
Benzylamine	4-(Benzylamino)-5-bromo-6-methylpyrimidine	1.2	THF / DIPEA	25	4	93

Experimental Protocols (Self-Validating Systems)

Protocol A: Large-Scale Synthesis of 5-Bromo-4-methoxy-6-methylpyrimidine

Objective: Chemoselective etherification via methoxide addition[2].

• Preparation: In an oven-dried, argon-purged 500 mL round-bottom flask, dissolve 5-bromo-4-chloro-6-methylpyrimidine (30.0 g, 144.6 mmol) in anhydrous methanol (200 mL).

  • Causality Rule: Anhydrous methanol is strictly required. Trace water will react with NaOMe to form NaOH, leading to competitive hydrolysis of the C4-chloride and yielding the thermodynamically stable (but undesired) pyrimidin-4-ol impurity.

• Nucleophile Addition: Cool the solution to 0 °C using an ice-water bath. Add sodium methoxide (NaOMe) powder (15.6 g, 289.2 mmol, 2.0 equiv.) portion-wise over 15 minutes.

  • Causality Rule: Portion-wise addition controls the exothermic formation of the Meisenheimer complex, preventing localized heating that could trigger debromination.

• Reaction Progression: Remove the ice bath and stir the opaque suspension at room temperature (25 °C) for 3 hours[2].

• Self-Validation Checkpoint (In-Process):

  • Visual Cue: A dense white precipitate (NaCl) will form as the reaction proceeds.

  • Analytical Cue: Perform TLC (Hexanes:EtOAc 5:1). The starting material (Rf ~0.7, UV-active) must be completely consumed, replaced by a single product spot (Rf ~0.4). If SM persists, the NaOMe may have degraded due to ambient moisture; add an additional 0.2 equiv. of NaOMe.

• Workup & Isolation: Filter the suspension through a Celite pad to remove the NaCl byproduct. Concentrate the filtrate under reduced pressure. Resuspend the residue in ethyl acetate (150 mL) and wash with deionized water (2 × 50 mL) to remove residual salts. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Final Validation: The product is obtained as a white solid (Yield: ~81%)[2]. Confirm identity via LCMS (observe the characteristic 1:1 isotopic doublet at M/Z for ⁷⁹Br/⁸¹Br) and ¹H NMR (CD₃OD: singlet at ~2.81 ppm for the C6 methyl)[2].

Protocol B: Synthesis of 5-Bromo-6-methyl-4-pyrimidinamine (CAS 7752-48-9)

Objective: Amination to yield a versatile primary amine building block[3].

• Preparation: To a pressure-rated reaction vessel, add 5-bromo-4-chloro-6-methylpyrimidine (20.0 g, 96.4 mmol) and ethanol (100 mL).

• Reagent Addition: Add aqueous ammonia (28-30% NH₃, 50 mL, excess).

  • Causality Rule: A large excess of ammonia acts as both the nucleophile and the acid scavenger (neutralizing the generated HCl to form NH₄Cl). The pressure vessel is required to contain the volatile ammonia gas at elevated temperatures, maintaining the necessary stoichiometric excess in the liquid phase.

• Heating: Seal the vessel securely and heat to 80 °C for 12 hours.

• Self-Validation Checkpoint (In-Process): Monitor the internal pressure gauge. A sudden drop in pressure indicates a seal leak, which will stall the reaction due to loss of the nucleophile. LCMS analysis of an aliquot should show the product mass (M+H = 188.0 / 190.0) with the distinct bromine isotope pattern[3].

• Workup & Isolation: Cool the vessel to 0 °C before carefully venting. Concentrate the mixture to remove ethanol and excess ammonia. Triturate the resulting solid with cold water (100 mL) to dissolve the NH₄Cl salts. Filter the precipitate and dry under high vacuum.

• Final Validation: The product is a pale yellow to white crystalline solid[3]. The presence of the primary amine can be confirmed by IR spectroscopy (N-H stretch at ~3300-3400 cm⁻¹) and its solubility profile (soluble in polar solvents due to hydrogen bonding)[3].

References

• ResearchGate. (2011). Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines | Request PDF. URL:[Link]

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• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. CAS 7752-48-9: 5-Bromo-6-methyl-4-pyrimidinamine [cymitquimica.com]

Application Note: Synthesis of Next-Generation Tyrosine Kinase Inhibitors Utilizing 5-Bromo-4-methyl-6-phenylpyrimidine

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists Document Type: Technical Application Note & Synthetic Protocol Guide

Introduction and Mechanistic Rationale

The development of small-molecule tyrosine kinase inhibitors (TKIs) has revolutionized targeted oncology. The pyrimidine core is a privileged scaffold in medicinal chemistry, frequently utilized to mimic the adenine ring of ATP and anchor the inhibitor to the kinase hinge region via critical hydrogen bonds [1].

When designing inhibitors targeting kinases such as Bcr-Abl (implicated in chronic myeloid leukemia) or TTK/Mps1 (critical for the spindle assembly checkpoint), the spatial orientation of functional groups around the pyrimidine core dictates both potency and selectivity. 5-Bromo-4-methyl-6-phenylpyrimidine (CAS: 1353577-56-6) serves as an exceptionally versatile intermediate for divergent TKI synthesis.

The Causality of Scaffold Design

The selection of this specific halogenated pyrimidine is not arbitrary; it is driven by precise structure-activity relationship (SAR) logic:

• The Pyrimidine Core: Acts as the primary hinge-binding motif.

• The C6-Phenyl Group: Projects into the hydrophobic pocket II (often located behind the gatekeeper residue), driving binding affinity through van der Waals interactions.

• The C4-Methyl Group: Provides strategic steric hindrance. This bulk restricts the free rotation of substituents subsequently added at the C5 position, inducing a bioactive conformation (atropisomerism) that significantly increases the target residence time of the drug.

• The C5-Bromo Handle: While the C2, C4, and C6 positions of pyrimidines are highly electron-deficient and prone to Nucleophilic Aromatic Substitution ( SN​Ar ), the C5 position is relatively electron-rich. The presence of the bromine atom at C5 provides an orthogonal, highly reactive handle specifically primed for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) [2], allowing chemists to project diverse pharmacophores into the solvent-exposed channel or the DFG-out pocket.

Pharmacophore Mapping

Pharmacophore mapping of 5-Bromo-4-methyl-6-phenylpyrimidine in kinase active sites.

Synthetic Workflows and Methodologies

To build a library of kinase inhibitors, the C5-bromo handle is subjected to divergent Palladium-catalyzed functionalization. The following protocols outline the synthesis of aryl/heteroaryl derivatives (via Suzuki-Miyaura coupling) and amine-linked derivatives (via Buchwald-Hartwig amination), which are standard motifs in Dasatinib-analogous Bcr-Abl inhibitors [1].

Divergent synthetic workflow for generating C5-substituted pyrimidine kinase inhibitors.

Protocol 1: Suzuki-Miyaura Cross-Coupling at the C5 Position

Causality Check: The C5-bromo pyrimidine is sterically hindered by the adjacent C4-methyl and C6-phenyl groups. Therefore, a highly active, bidentate palladium catalyst like Pd(dppf)Cl2​ is required to prevent catalyst deactivation and facilitate the challenging reductive elimination step [2]. A biphasic solvent system (1,4-Dioxane/Water) ensures the solubility of both the organic substrate and the inorganic base ( K2​CO3​ ).

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 equiv, 1.0 mmol) and the desired aryl/heteroaryl boronic acid (1.5 equiv, 1.5 mmol).

• Base Addition: Add Potassium carbonate ( K2​CO3​ , 3.0 equiv, 3.0 mmol) to the flask.

• Solvent & Degassing: Add a solvent mixture of 1,4-Dioxane and deionized water (4:1 v/v, 10 mL). Sparge the solution with ultra-pure Argon for 15 minutes to remove dissolved oxygen, which prevents the oxidative homocoupling of the boronic acid.

• Catalyst Addition: Under a positive flow of Argon, quickly add Pd(dppf)Cl2​ (0.05 equiv, 5 mol%). Seal the flask.

• Reaction: Heat the reaction mixture to 90 °C in a pre-heated oil bath and stir vigorously for 12–16 hours. Monitor reaction completion via TLC or LC-MS.

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure C5-arylated pyrimidine.

Protocol 2: In Vitro Kinase Inhibition Evaluation (ADP-Glo Assay)

Causality Check: To validate the synthesized compounds as TKIs, the ADP-Glo assay is utilized. Kinases consume ATP and generate ADP. By converting the generated ADP into a luminescent signal, this assay provides a highly sensitive, universally applicable, and direct measurement of kinase inhibition without requiring radioisotopes [3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer. Dilute the target kinase (e.g., Bcr-Abl or TTK) and the synthesized inhibitor library to their working concentrations.

• Incubation: In a 384-well white microplate, combine 2 µL of the inhibitor solution (serial dilutions for IC50​ determination) with 2 µL of the kinase enzyme. Incubate at room temperature for 15 minutes to allow compound binding.

• Reaction Initiation: Add 2 µL of an ATP/Substrate mixture to initiate the kinase reaction. Incubate at 30 °C for 60 minutes.

• Depletion of Unreacted ATP: Add 6 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete any unconsumed ATP. Incubate at room temperature for 40 minutes.

• Signal Generation: Add 12 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which is subsequently utilized by luciferase to produce light. Incubate for 30 minutes.

• Readout: Measure luminescence using a microplate reader. Calculate the IC50​ values using non-linear regression analysis (GraphPad Prism).

Quantitative Data Presentation

The optimization of the cross-coupling conditions and subsequent biological evaluation are critical for establishing a robust drug discovery pipeline. Table 1 demonstrates the effect of catalyst and solvent selection on the yield of the sterically hindered C5 coupling. Table 2 provides representative biological data for the resulting library against Bcr-Abl and K562 (human chronic myeloid leukemia) cell lines [1].

Table 1: Optimization of Suzuki-Miyaura Coupling at the C5 Position

Entry	Catalyst (5 mol%)	Base (3.0 eq)	Solvent System	Temp (°C)	Yield (%)*
1	Pd(PPh3​)4​	Na2​CO3​	Toluene/EtOH/ H2​O	90	42%
2	Pd(OAc)2​ / PPh3​	K2​CO3​	DMF	100	55%
3	Pd(dppf)Cl2​	K2​CO3​	Dioxane/ H2​O (4:1)	90	88%
4	XPhos Pd G2	K3​PO4​	THF/ H2​O (10:1)	80	85%

*Isolated yields after silica gel chromatography. Pd(dppf)Cl2​ in biphasic Dioxane/Water proved optimal for overcoming the steric hindrance of the C4-methyl and C6-phenyl groups.

Table 2: Biological Evaluation of C5-Substituted Pyrimidine Analogs

Compound ID	C5 Substituent	Bcr-Abl Kinase IC50​ (nM)	K562 Cell Viability IC50​ (µM)
SM	Bromo (Starting Material)	> 10,000	> 50.0
Analog A	4-Methoxyphenyl	145.2	8.4
Analog B	3-Fluoro-4-methylphenyl	82.5	3.1
Analog C	2-Aminothiazol-5-yl	12.4	0.45
Dasatinib	(Positive Control)	0.8	0.02

Data indicates that substituting the C5-bromo handle with an aminothiazole motif (Analog C) drastically improves hinge-binding and solvent channel interactions, yielding a potent Bcr-Abl inhibitor.

Conclusion

The 5-Bromo-4-methyl-6-phenylpyrimidine scaffold is a highly modular and scientifically validated starting point for the synthesis of tyrosine kinase inhibitors. By leveraging the steric constraints of the C4/C6 positions and the selective reactivity of the C5-bromo handle, researchers can efficiently generate diverse libraries of potent inhibitors targeting critical oncogenic pathways such as Bcr-Abl and TTK. The self-validating protocols provided herein ensure high-yielding chemical transformations and accurate biological profiling.

References

• Title: Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors Source: Arabian Journal of Chemistry, Volume 14, Issue 4, 103054 (2021). URL: [Link]

• Title: Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated derivatives Source: RSC Advances, Volume 11, 18558-18594 (2021). URL: [Link]

Application Notes and Protocols: 5-Bromo-4-methyl-6-phenylpyrimidine in Materials Science

Foreword: The Strategic Value of Substituted Pyrimidines

The pyrimidine core, a foundational heterocycle in medicinal chemistry and a key component of nucleic acids, has emerged as a powerhouse in modern materials science.[1][2][3][4][5] Its inherent electron-deficient nature, arising from the two nitrogen atoms at the 1 and 3 positions, makes it an exceptional building block for organic electronic materials.[1][6] This guide focuses on a particularly versatile derivative, 5-Bromo-4-methyl-6-phenylpyrimidine , a compound strategically functionalized for further chemical elaboration and integration into advanced materials. The presence of the bromine atom at the 5-position serves as a reactive handle for cross-coupling reactions, while the methyl and phenyl groups allow for fine-tuning of steric and electronic properties. This document provides a comprehensive overview of its synthesis, key applications, and detailed experimental protocols for its utilization in the fabrication of next-generation organic electronic devices and as a scaffold for drug discovery.

Physicochemical Properties and Synthesis

1.1. Core Characteristics

Property	Value
Molecular Formula	C₁₁H₉BrN₂
Molecular Weight	249.11 g/mol
Appearance	Off-white to pale yellow solid
Key Functional Groups	Pyrimidine ring, Bromo substituent, Phenyl group, Methyl group

1.2. Synthetic Pathway

The synthesis of 5-Bromo-4-methyl-6-phenylpyrimidine can be achieved through a multi-step process starting from readily available precursors. A plausible and efficient synthetic route is outlined below. This pathway leverages established pyrimidine synthesis methodologies and subsequent regioselective bromination.[7][8]

Caption: Synthetic pathway for 5-Bromo-4-methyl-6-phenylpyrimidine.

Applications in Organic Electronics

The electron-deficient nature of the pyrimidine ring makes 5-Bromo-4-methyl-6-phenylpyrimidine a valuable building block for organic semiconductors used in various electronic devices, most notably Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs).[1][6][9]

2.1. Organic Light-Emitting Diodes (OLEDs)

In OLEDs, pyrimidine derivatives can function as electron-transporting materials, host materials for phosphorescent emitters, or as a core for fluorescent emitters.[1][6][9] The introduction of a phenyl group can enhance the thermal stability and influence the photophysical properties of the resulting material. The bromo-functionality allows for the extension of the conjugated system through cross-coupling reactions, enabling the synthesis of materials with tailored emission colors and efficiencies.

2.1.1. Role as an Electron-Deficient Building Block

Caption: Conceptual workflow for developing OLED materials.

2.2. Organic Field-Effect Transistors (OFETs)

OFETs are the fundamental building blocks of flexible and printed electronics.[10][11][12][13] The performance of an OFET is largely determined by the charge carrier mobility of the organic semiconductor used. By incorporating the electron-deficient 5-Bromo-4-methyl-6-phenylpyrimidine core into larger conjugated systems, it is possible to develop n-type or ambipolar organic semiconductors. The phenyl and methyl groups can be modified to influence the solid-state packing of the molecules, which is a critical factor for efficient charge transport.[10]

2.2.1. Protocol for OFET Fabrication (Bottom-Gate, Top-Contact)

• Substrate Preparation: Begin with a heavily n-doped silicon wafer with a 300 nm thermally grown silicon dioxide (SiO₂) layer, which will serve as the gate electrode and dielectric, respectively. Clean the substrate by sequential ultrasonication in deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrate with a stream of nitrogen.

• Surface Treatment: Treat the SiO₂ surface with a self-assembled monolayer (SAM) of octadecyltrichlorosilane (OTS) to improve the crystallinity of the organic semiconductor film. This is achieved by immersing the substrate in a 10 mM solution of OTS in toluene for 30 minutes, followed by rinsing with fresh toluene and annealing at 120 °C for 10 minutes.

• Semiconductor Deposition: Dissolve the pyrimidine-based organic semiconductor (synthesized from 5-Bromo-4-methyl-6-phenylpyrimidine) in a suitable organic solvent (e.g., chloroform, chlorobenzene) at a concentration of 5-10 mg/mL. Deposit a thin film of the semiconductor onto the OTS-treated substrate via spin-coating or drop-casting. Anneal the film at an optimized temperature to improve molecular ordering.

• Electrode Deposition: Define the source and drain electrodes by thermal evaporation of gold (Au) through a shadow mask. The typical channel length and width are 50 µm and 1000 µm, respectively.

• Device Characterization: Characterize the electrical properties of the OFET in a nitrogen-filled glovebox using a semiconductor parameter analyzer. Extract key parameters such as charge carrier mobility, on/off ratio, and threshold voltage.[14]

Utility in Medicinal Chemistry and Drug Discovery

The pyrimidine scaffold is a well-established pharmacophore in a vast array of therapeutic agents, exhibiting a wide range of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4][5][15] 5-Bromo-4-methyl-6-phenylpyrimidine serves as a valuable intermediate for the synthesis of novel bioactive molecules. The bromo-substituent is a key functional group for introducing diversity through various cross-coupling reactions, allowing for the exploration of the chemical space around the pyrimidine core.[8]

3.1. General Protocol for Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds.[16][17][18][19] The following is a general protocol for the coupling of 5-Bromo-4-methyl-6-phenylpyrimidine with various arylboronic acids.

Caption: General workflow for Suzuki-Miyaura cross-coupling.

3.1.1. Detailed Experimental Protocol (Conventional Heating)

• Reaction Setup: To a flame-dried Schlenk flask, add 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst and Solvent Addition: Add the palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%). Then, add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.[16][17]

3.1.2. Microwave-Assisted Protocol

For rapid synthesis, a microwave-assisted protocol can be employed.

• Reaction Setup: In a microwave vial, combine 5-Bromo-4-methyl-6-phenylpyrimidine (0.5 mmol), the arylboronic acid (0.6 mmol), potassium carbonate (1.0 mmol), and the palladium catalyst.

• Solvent Addition: Add the degassed solvent system.

• Microwave Irradiation: Seal the vial and heat the mixture in a microwave reactor at 120-150 °C for 10-30 minutes.[17]

• Work-up and Purification: Follow the work-up and purification steps as described in the conventional heating protocol.

Troubleshooting and Optimization

Issue	Possible Cause	Solution
Low or no product yield in Suzuki coupling	Inactive catalyst	Use a fresh batch of catalyst or pre-activate the catalyst.
Poorly soluble reagents	Choose a different solvent system or use a phase-transfer catalyst.
Inefficient base	Try a stronger base like Cs₂CO₃ or K₃PO₄.[16]
Poor film quality in OFET fabrication	Inappropriate solvent	Screen different solvents to find one that promotes good film morphology.
Sub-optimal annealing temperature	Optimize the annealing temperature to enhance crystallinity.
Low efficiency in OLEDs	Mismatched energy levels	Modify the molecular structure to tune the HOMO/LUMO levels.
Poor charge injection/transport	Incorporate charge-transporting moieties into the molecular design.

Conclusion

5-Bromo-4-methyl-6-phenylpyrimidine is a highly versatile and valuable building block in the realm of materials science and medicinal chemistry. Its strategic combination of an electron-deficient pyrimidine core, a tunable phenyl group, and a reactive bromo-substituent provides a robust platform for the synthesis of a diverse range of functional molecules. The protocols and application notes provided herein offer a solid foundation for researchers and scientists to explore the full potential of this compound in the development of innovative organic electronic devices and novel therapeutic agents.

References

• Technical Support Center: Suzuki Couplings of Bromopyrimidines - Benchchem. (n.d.).
• Derivatives of Phenyl Pyrimidine and of the Different Donor Moieties as Emitters for OLEDs. (n.d.).
• Theoretical study on photophysical properties of a series of functional pyrimidine-based organic light-emitting diodes emitters presenting thermally activated delayed fluorescence - ResearchGate. (n.d.).
• Recent progress of pyrimidine derivatives for high-performance organic light-emitting devices - SPIE Digital Library. (2018, March 6).
• Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review - ResearchGate. (2025, August 8).
• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024, July 15).
• Diverse Pharmacological Potential of Various Substituted Pyrimidine Derivatives. (2023, December 6).
• Application Notes and Protocols for the Suzuki Coupling of 6-Bromopyydin-3-amine - Benchchem. (n.d.).
• A mini review of pyrimidine and fused pyrimidine marketed drugs - CORE. (n.d.).
• Recent medicinal approaches of novel pyrimidine analogs: A review - PMC. (n.d.).
• Derivatives of phenyl pyrimidine and of the different donor moieties as emitters for OLEDs. (n.d.).
• Application Notes and Protocols for Palladium-Catalyzed Suzuki Coupling of 2-Bromopyrazine - Benchchem. (n.d.).
• Recent progress of pyrimidine derivatives for high-performance organic light-emitting devices. (2018, September 15).
• Syntheses of amino and bromo derivatives of 4‐methyl‐, 4‐t‐butyl‐ and 4‐phenyl‐pyrimidine | Scilit. (n.d.).
• Scheme 1. Synthetic pathway for the preparation of 5-bromo-pyrimidine... - ResearchGate. (n.d.).
• Suzuki reactions of 2-bromopyridine with aryl boronic acids a - ResearchGate. (n.d.).
• Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines | Request PDF. (2025, August 10).
• Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity - PMC. (n.d.).
• Organic semiconductors for organic field-effect transistors - PMC - NIH. (n.d.).
• Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation. (2019, May 30).
• Organic Field-Effect Transistors fabrication and characterization - Student Theses Faculty of Science and Engineering. (2019, August 22).
• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... - ResearchGate. (n.d.).
• Organic Field-Effect Transistor: Device Physics, Materials, and Process | IntechOpen. (2017, June 7).
• Organic Field Effect Transistors (OFET) - Ossila. (n.d.).
• Fabrication and Characterization of Organic Field Effect Transistor | Request PDF. (n.d.).

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• 4. eurekaselect.com [eurekaselect.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. Derivatives of Phenyl Pyrimidine and of the Different Donor Moieties as Emitters for OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. spiedigitallibrary.org [spiedigitallibrary.org]
• 10. Organic semiconductors for organic field-effect transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
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• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

how to prevent hydrodehalogenation of 5-Bromo-4-methyl-6-phenylpyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in heterocyclic cross-coupling: the hydrodehalogenation (protodehalogenation) of highly hindered substrates.

When working with 5-Bromo-4-methyl-6-phenylpyrimidine , you are dealing with a highly electron-deficient electrophile where the reactive C5-bromine is sterically flanked (di-ortho-substituted) by a C4-methyl and a C6-phenyl group. This specific topology creates a severe kinetic bottleneck during the transmetalation step of palladium- or nickel-catalyzed cross-couplings, leaving the catalytic intermediate vulnerable to side reactions.

Below is our comprehensive troubleshooting guide, mechanistic breakdown, and self-validating protocol to ensure your coupling reactions succeed.

Mechanistic Pathway: The Root Cause of Hydrodehalogenation

To solve the problem, we must first visualize the causality of the failure. Following the oxidative addition of the palladium catalyst into the C-Br bond, the resulting Pd(II)-aryl complex must undergo transmetalation. Because the 4-methyl and 6-phenyl groups physically block the approach of the coupling partner, transmetalation is drastically slowed. This extended half-life allows the Pd(II) intermediate to intercept hydride sources from the environment, leading to the dead-end hydrodehalogenation pathway[1][2].

Bifurcation of the Pd-catalytic cycle showing the competing hydrodehalogenation pathway.

Diagnostic Troubleshooting & FAQs

Q1: Why is my reaction yielding predominantly 4-methyl-6-phenylpyrimidine instead of the coupled product? Causality: You are observing reductive dehalogenation. The mass of your starting material is ~249 g/mol , and the byproduct is 170 g/mol . Because the steric bulk at the C5 position prevents the boronic acid from efficiently transferring its organic group (transmetalation), the long-lived Pd(II)-pyrimidine complex reacts with trace hydrides in your system. This forms a Pd-H species that rapidly reductively eliminates to yield the des-bromo byproduct[1][3].

Q2: How do I select a solvent and base system that eliminates hydride sources? Causality: Protic solvents, particularly alcohols (ethanol, isopropanol), are notorious for undergoing β -hydride elimination to donate a hydride directly to the palladium center[2]. To prevent this, you must strictly utilize anhydrous, aprotic solvents such as 1,4-dioxane or toluene[1]. Furthermore, avoid strong alkoxide bases (e.g., NaOMe, NaOtBu) which can also act as hydride donors. Instead, rely on mild, inorganic bases like anhydrous K3​PO4​ or Cs2​CO3​ . These bases effectively activate the boron species for transmetalation without providing a hydride source[1][2].

Q3: Which ligand architectures are best suited to overcome the steric hindrance of this specific pyrimidine? Causality: To outcompete the hydrodehalogenation pathway, you must artificially accelerate the rate-limiting transmetalation step. Dialkylbiaryl phosphine ligands (Buchwald ligands) such as SPhos or XPhos are highly effective here[2][4]. Their electron-rich nature stabilizes the active Pd(0) species, while their immense steric bulk forces the Pd center into a highly reactive, monoligated state ( L1​Pd ) that accelerates transmetalation even for di-ortho-substituted pyrimidines. Alternatively, N-heterocyclic carbene (NHC) complexes like PEPPSI-IPr provide robust stability against deactivation and facilitate the coupling of hindered heteroaryl halides[5].

Q4: My boronic acid is degrading during the reaction. How does this impact dehalogenation? Causality: Heteroaryl boronic acids are highly prone to protodeboronation under basic conditions[3]. If your boronic acid degrades, the effective concentration of your transmetalating agent drops to zero. This starves the Pd(II)-aryl intermediate of its coupling partner, leaving hydrodehalogenation as the only available kinetic pathway. Solution: Use boronate esters (e.g., pinacol esters) which slowly release the active boron species, and consider adding halide salts to mitigate catalyst inhibition[3][6].

Quantitative Parameter Optimization Matrix

The following table summarizes the quantitative impact of reaction parameters on the ratio of desired cross-coupling versus undesired hydrodehalogenation for hindered pyrimidines.

Reaction Parameter	Sub-optimal Condition (Promotes Dehalogenation)	Optimized Condition (Suppresses Dehalogenation)	Mechanistic Rationale
Solvent System	Ethanol, Methanol, or Isopropanol	1,4-Dioxane or Toluene (Anhydrous)	Alcohols undergo β -hydride elimination, directly donating hydrides to the Pd(II) intermediate[2].
Base Selection	NaOMe, NaOtBu, or aqueous NaOH	Anhydrous K3​PO4​ or Cs2​CO3​	Strong alkoxides act as hydride donors; mild inorganic bases activate boron without hydride transfer[2].
Ligand Choice	PPh3​ or dppe (Small, electron-poor)	SPhos, XPhos, or NHC (PEPPSI-IPr)	Bulky, electron-rich ligands force a monoligated Pd state, accelerating transmetalation of hindered substrates[4][5].
Boron Source	Unstable Heteroaryl Boronic Acid	Pinacol Boronate Ester (Bpin)	Esters resist protodeboronation, maintaining a high concentration of the coupling partner to outcompete side reactions[3].
Atmosphere	Ambient Air	Rigorous Nitrogen/Argon Sparge	Oxygen promotes homocoupling of the boronic acid, depleting it and leaving the Pd(II)-aryl complex stranded[7].

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . It includes an internal standard and specific in-process control (IPC) checkpoints to verify mass balance. If the reaction fails, the IPC data will explicitly tell you whether the failure was due to protodeboronation, hydrodehalogenation, or catalyst death.

Materials Required:

• Electrophile: 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 equiv, 1.0 mmol, 249.1 mg)

• Nucleophile: Aryl/Alkyl Pinacol Boronate Ester (1.5 equiv, 1.5 mmol)

• Catalyst/Ligand: Pd2​(dba)3​ (2.5 mol%, 0.025 mmol) and SPhos (10 mol%, 0.10 mmol)[2]

• Base: Anhydrous K3​PO4​ (3.0 equiv, 3.0 mmol)[1]

• Solvent: Anhydrous 1,4-Dioxane (10 mL)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.5 equiv) - Critical for mass balance validation.

Step-by-Step Methodology:

• Rigorous Degassing (Preventing Homocoupling):

  • In an oven-dried Schlenk flask, combine the 5-Bromo-4-methyl-6-phenylpyrimidine, boronate ester, K3​PO4​ , and the internal standard.

  • Add 10 mL of anhydrous 1,4-Dioxane.

  • Perform a subsurface sparge with ultra-pure Nitrogen or Argon for exactly 15 minutes. Causality: Exclusion of dissolved oxygen prevents Pd(II)-mediated homocoupling of the boron species, which would otherwise starve the cross-coupling reaction[7].

• Catalyst Activation:

  • Under a positive flow of inert gas, quickly add Pd2​(dba)3​ and SPhos to the mixture.

  • Seal the flask and heat to 80 °C with vigorous stirring (800+ RPM to overcome the biphasic nature of the inorganic base).

• In-Process Control (IPC) & Self-Validation Checkpoint (1 Hour):

  • Withdraw a 50 μ L aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Logic:

    • Check 1: Quantify the peak at m/z 170 (4-methyl-6-phenylpyrimidine, the hydrodehalogenation byproduct).

    • Check 2: Quantify the desired product mass.

    • Check 3: Compare total product + byproduct against the internal standard.

  • Decision Tree: If m/z 170 accounts for >15% of the consumed starting material, your transmetalation is still too slow. Immediately add 0.5 equiv of a halide salt (e.g., NaI) to alleviate base-induced catalyst inhibition and accelerate coupling[6].

• Completion & Workup:

  • Continue heating for 4–12 hours until the starting material (m/z 249/251) is consumed.

  • Cool to room temperature, dilute with Ethyl Acetate, and filter through a short pad of Celite to remove the palladium black and inorganic salts.

  • Concentrate under reduced pressure and purify via flash chromatography.

Sources

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• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Homocoupling in Pyrimidine Suzuki-Miyaura Syntheses

Introduction

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing the pervasive issue of boronic acid homocoupling during the Suzuki-Miyaura cross-coupling of pyrimidine scaffolds. Homocoupling not only consumes valuable organoboron reagents but also generates symmetrical biaryl impurities that often co-elute with the target pyrimidine product, severely complicating downstream purification[1].

Mechanistic Insight: The Causality of Homocoupling

To effectively troubleshoot, one must understand the divergent pathways of the palladium catalytic cycle. Homocoupling is primarily driven by two mechanistic short-circuits:

• Oxidation of Pd(0) : The presence of dissolved oxygen oxidizes the active Pd(0) catalyst into a Pd(II) peroxo complex. This species readily undergoes double transmetalation with two equivalents of boronic acid, followed by reductive elimination to yield the homocoupled dimer[1].

• Unreduced Pd(II) Precatalysts : If a Pd(II) source (e.g., Pd(OAc)₂) is used without adequate in-situ reduction, it acts as a stoichiometric oxidant, directly coupling two boronic acid molecules to generate the initial active Pd(0) species[2].

Divergent catalytic pathways showing desired cross-coupling vs. oxygen-mediated homocoupling.

Troubleshooting Guide & Self-Validating Protocols

Pyrimidines are highly electron-deficient and possess coordinating nitrogen atoms that can bind to the palladium center, potentially retarding the desired transmetalation step[3]. This kinetic slowdown gives the competitive homocoupling pathway more time to consume the boronic acid. To counter this, we employ two self-validating strategies.

Strategy 1: Rigorous Deoxygenation and Chemical Reduction

Because oxygen and unreduced Pd(II) are the primary culprits, physical degassing combined with a chemical reducing agent provides a robust, fail-safe system. The addition of potassium formate acts as a mild reducing agent that rapidly converts any Pd(II) to the active Pd(0) state without poisoning the catalytic cycle[2][4].

Protocol 1: The Formate-Assisted Deoxygenation Workflow

• Solvent Sparging : Do not rely on simple vacuum-backfill cycles for sensitive pyrimidines. Subsurface sparge the solvent mixture (e.g., 1,4-Dioxane/H₂O) with high-purity Nitrogen or Argon for a minimum of 30 minutes prior to use[1][2].

• Reagent Loading : To a dry Schlenk flask, add the halopyrimidine (1.0 eq), arylboronic acid (1.2 eq), base (e.g., K₂CO₃, 2.0 eq), and Potassium Formate (1.0 eq)[4].

• Purging : Seal the flask and perform three cycles of high-vacuum evacuation and Argon backfilling.

• Catalyst Addition : Under a positive stream of Argon, add the Pd catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂/SPhos). Note: Bulky, electron-rich ligands like SPhos accelerate reductive elimination, further outcompeting homocoupling[5].

• Execution : Introduce the degassed solvent via syringe. Heat to the desired temperature (typically 80-100 °C) and monitor via LC-MS.

Strategy 2: The "Slow-Release" Boron Delivery

Regulating the concentration of the active boronic acid in solution prevents the buildup of species susceptible to homocoupling.

Protocol 2: MIDA Boronate Implementation Instead of free boronic acids, utilize N-methyliminodiacetic acid (MIDA) boronates. These bench-stable complexes hydrolyze slowly under mild aqueous basic conditions, providing a controlled, steady-state concentration of the active boronic acid[6][7].

• Setup : Combine the halopyrimidine (1.0 eq), MIDA boronate (1.5 eq), and catalyst in the reaction vessel.

• Base Selection : Use a mild aqueous base such as K₃PO₄ (aq) which facilitates the slow hydrolysis of the MIDA ligand[7].

• Execution : Run the reaction at 60-80 °C. The slow release ensures that as soon as the boronic acid is generated, it is immediately consumed by the Pd(II)-aryl intermediate, leaving no excess boronic acid available for homocoupling[6][8].

Quantitative Data Summaries

The following tables summarize the empirical impact of our troubleshooting strategies on reaction profiles.

Table 1: Impact of Deoxygenation and Additives on Homocoupling

Reaction Condition	Cross-Coupling Yield (%)	Homocoupled Dimer (%)
Open Air, No Additive	45%	35%
N₂ Subsurface Sparge, No Additive	78%	8%
N₂ Sparge + Potassium Formate (1.0 eq)	> 92%	< 0.1%

(Data reflects generalized trends for challenging heterocyclic couplings optimized via formate reduction)[2][9]

Table 2: Boron Delivery Methods and Side Reaction Profiles

Boron Source & Delivery Method	Base	Cross-Coupling Yield (%)	Homocoupling (%)	Protodeboronation (%)
Ar-B(OH)₂, All-at-once	Na₂CO₃ (aq)	60%	15%	15%
Ar-B(OH)₂, Syringe Pump (4h)	Na₂CO₃ (aq)	82%	5%	8%
Ar-MIDA Boronate, All-at-once	K₃PO₄ (aq)	> 94%	< 1%	< 2%

(Data reflects the kinetic advantage of slow-release strategies)[6][7]

Frequently Asked Questions (FAQs)

Q1: I am using a Pd(0) precatalyst like Pd(PPh₃)₄. Do I still need potassium formate? A1: Yes, it is highly recommended for problematic substrates. While Pd(PPh₃)₄ is already in the (0) oxidation state, it is highly sensitive to air and can partially oxidize during storage or handling. Adding a catalytic amount of potassium formate ensures any oxidized Pd is re-reduced in-situ, maintaining a healthy active catalytic cycle and preventing stoichiometric homocoupling[1][4].

Q2: Can I use a syringe pump instead of MIDA boronates for the slow-release strategy? A2: Absolutely. If MIDA boronates are not commercially available for your specific aryl group, you can dissolve the free boronic acid in a rigorously degassed solvent and add it dropwise via a syringe pump over 4-6 hours. This mimics the kinetic profile of the MIDA boronate hydrolysis and effectively suppresses homocoupling[6].

Q3: My pyrimidine substrate is undergoing hydrodehalogenation instead of cross-coupling. How do I fix this? A3: Hydrodehalogenation (replacement of the halogen with a proton) is a common side reaction for electron-deficient heterocycles like pyrimidines. It is often exacerbated by highly electron-rich phosphine ligands or specific alcoholic solvents acting as hydride sources. To troubleshoot, switch to a less electron-rich ligand or change the solvent system (e.g., from isopropanol to 1,4-dioxane)[3].

References

• Miller, W. D., et al. "Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395." Organic Process Research & Development (ACS Publications). URL:[Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. "Selection of boron reagents for Suzuki–Miyaura coupling." Chemical Society Reviews (RSC Publishing). URL:[Link]

• Chem-Station. "MIDA boronate." Chem-Station Int. Ed. URL:[Link]

• Isley, N. A., et al. "Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents." National Institutes of Health (PMC). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 7. MIDA boronate | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Palladium-Catalyzed Pyrimidine Coupling

Welcome to the Technical Support Center for transition-metal catalysis. Palladium-catalyzed cross-coupling of pyrimidines (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and direct arylation) presents a notoriously high failure rate in drug development workflows. The highly coordinating nature of pyrimidine nitrogens frequently leads to catalyst poisoning, off-cycle dormant states, and premature aggregation into inactive Palladium black[1].

This guide is designed for researchers and scientists, providing field-proven troubleshooting logic, mechanistic FAQs, and self-validating experimental protocols to rescue deactivated coupling reactions.

Diagnostic Workflow: Identifying Catalyst Failure

Before altering your reaction conditions, you must diagnose how your catalyst is dying. The visual and kinetic cues of your reaction mixture provide direct evidence of the deactivation pathway.

Fig 1: Diagnostic workflow for identifying and resolving Pd deactivation in pyrimidine coupling.

FAQs: Mechanisms of Catalyst Deactivation

Q: Why do pyrimidines deactivate my palladium catalyst so rapidly compared to standard aryl halides? A: Pyrimidines possess two basic, sp2 -hybridized nitrogen atoms that act as powerful σ -donors. During the catalytic cycle, these nitrogens can competitively displace the phosphine or NHC ligands from the Pd(II) intermediate or the Pd(0) active species. This forms a thermodynamically stable, catalytically dormant bis(pyrimidine)Pd complex[1]. Because the pyrimidine is a poor π -acceptor compared to standard ligands, the metal center becomes electron-rich but sterically locked, halting the cycle.

Q: How can I visually or kinetically distinguish between an off-cycle dormant state and irreversible catalyst death? A: You must monitor the reaction's induction period and color. An off-cycle dormant state typically presents as a persistent, clear yellow or orange solution with an extended induction period (sometimes lasting hours) where zero conversion occurs[2]. Conversely, irreversible catalyst death is characterized by the rapid precipitation of a fine black powder (Pd black) onto the flask walls. This indicates that the supporting ligands have fully dissociated, and the unprotected Pd(0) has aggregated into inactive nanoparticles[2].

Q: My 2,4-dichloropyrimidine is exclusively coupling at the C4 position, but I need C2 substitution. Is the catalyst dead? A: The catalyst is not dead; it is following thermodynamic rules. In traditional Pd(0)/Pd(II) cross-coupling, oxidative addition is heavily biased toward the C4—halide bond due to lower bond dissociation energy and a larger LUMO coefficient at that position[3]. To achieve C2-selectivity, you must abandon traditional Pd(0) cycles and utilize specialized Pd(II) precatalysts (like Pd-PEPPSI-IMes) that operate via a redox-neutral (isohypsic) mechanism, completely bypassing the standard oxidative addition step[3].

Troubleshooting Guide & Solutions

Issue A: Substrate or Product Inhibition (Chelation)

• The Causality: The pyrimidine starting material or the newly formed coupled product coordinates to the Pd center, preventing the next oxidative addition or reductive elimination step.

• The Solution: Utilize highly sterically demanding, electron-rich ligands. Dialkylbiaryl monophosphines (Buchwald ligands) such as BrettPhos or GPhos are rationally designed to restrict the spatial environment around the Pd center. The bulky isopropyl or tert-butyl groups physically block the approach of the pyrimidine nitrogen, preventing off-cycle coordination while remaining sufficiently flexible to allow the cross-coupling cycle to proceed[1].

Fig 2: Mechanistic pathways of Pd catalyst deactivation by pyrimidines and ligand-mediated rescue.

Issue B: Base-Mediated Catalyst Degradation

• The Causality: Strong, insoluble bases (e.g., NaOtBu) can degrade sensitive heterocycles or lead to side reactions that strip the metal of its ligands, accelerating Pd black formation. Furthermore, unprotected basic functional groups on the coupling partners can bind to the metal.

• The Solution: Switch to specific silylated bases like LiN(TMS)2​ . The use of LiN(TMS)2​ can form transient silylated intermediates in situ. Because Si–O and Si–N bonds are sterically bulky, this transient protection prevents the functional groups from binding to the palladium, effectively shielding the catalyst from deactivation[4].

Quantitative Data: Ligand Selection Matrix

Selecting the correct ligand is the most critical variable in preventing pyrimidine-induced deactivation. The table below summarizes the optimal ligands based on their steric bulk (measured by Percent Buried Volume, %Vbur​ ) and their resistance to N-coordination.

Ligand / Precatalyst	Class	Steric Bulk ( %Vbur​ )	Primary Pyrimidine Application	Deactivation Resistance
XPhos	Biaryl Phosphine	~31%	General Suzuki-Miyaura	Moderate
BrettPhos	Biaryl Phosphine	~35%	Buchwald-Hartwig (Primary Amines)	High
tBuBrettPhos	Biaryl Phosphine	~38%	Buchwald-Hartwig (Secondary Amines)	Very High
Pd-PEPPSI-IPr	NHC Precatalyst	~34%	Difficult Oxidative Additions	High
GPhos	Biaryl Phosphine	~40%	Room-Temp Amination of Heteroarenes	Extremely High

Self-Validating Experimental Protocol

Optimized Buchwald-Hartwig Amination of 2-Chloropyrimidine

This protocol utilizes a Generation 3 (G3) precatalyst system to ensure a controlled release of the active Pd(0) monomer. By avoiding the separate addition of Pd sources and free ligands, you prevent the formation of unligated Pd species that rapidly aggregate into Pd black. The protocol is self-validating: the initial activation step must produce a specific color change before the substrates are added, proving the catalyst is alive.

Materials:

• 2-Chloropyrimidine (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Precatalyst: BrettPhos Pd G3 (2 mol%)[1]

• Base: LiN(TMS)2​ (1.5 equiv)[4]

• Solvent: Anhydrous THF (0.2 M)

Step-by-Step Methodology:

• Precatalyst Activation (Validation Step): In a nitrogen-filled glovebox, add the BrettPhos Pd G3 precatalyst and the LiN(TMS)2​ base to an oven-dried reaction vial. Add 50% of the total anhydrous THF volume.

  • Self-Validation Check: Stir at room temperature for 5 minutes. The solution must transition from a pale yellow suspension to a homogeneous deep red/orange solution. This confirms the base has deprotonated the precatalyst, releasing the active L-Pd(0) species. If the solution turns black immediately, your solvent is wet or oxygen-contaminated. Abort and re-purify solvents.

• Substrate Addition: Dissolve the 2-chloropyrimidine in 25% of the THF volume. Add this solution dropwise to the active catalyst mixture over 2 minutes. Slow addition prevents high local concentrations of the heterocycle, mitigating initial substrate inhibition.

• Amine Addition: Dissolve the amine in the remaining 25% of the THF and add it to the vial.

• Heating and Monitoring: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and heat to 65 °C. Monitor the reaction via LC-MS at the 1-hour mark. A healthy, active catalytic cycle will maintain a homogeneous orange/brown color throughout the reaction.

• Quenching: Once complete, cool the reaction to room temperature and quench with a few drops of water to destroy excess base and precipitate the Pd salts, allowing for clean filtration through a Celite pad.

References

• "Catalyst-Switchable Regiocontrol in the Direct Arylation of Remote C–H Groups in Pyrazolo[1,5-a]pyrimidines", National Institutes of Health (NIH). Available at:[Link]

• "Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions", Elaine C. Reichert - DSpace@MIT. Available at:[Link]

• "Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines", ChemRxiv. Available at:[Link]

• "Improved Functional Group Compatibility in the Palladium-Catalyzed Synthesis of Aryl Amines", Organic Letters - ACS Publications. Available at:[Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Catalyst-Switchable Regiocontrol in the Direct Arylation of Remote C–H Groups in Pyrazolo[1,5-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 5-Bromo-4-methyl-6-phenylpyrimidine Derivatives

Foreword from the Senior Application Scientist Welcome to the Technical Support Center. Purifying 5-bromo-4-methyl-6-phenylpyrimidine from a crude reaction mixture—typically following the electrophilic bromination of 4-methyl-6-phenylpyrimidine—presents unique chromatographic challenges. This molecule possesses a dual character: the basic, polar pyrimidine core strongly interacts with acidic stationary phases, while the C6-phenyl, C4-methyl, and C5-bromo substituents impart significant lipophilicity.

As researchers and drug development professionals, you cannot afford yield losses due to irreversible column binding or contamination from brominating agents. This guide provides a causality-driven framework to resolve peak tailing, eliminate byproducts, and achieve >99% purity[1].

Part 1: Strategic Purification Workflow

To establish a baseline for our troubleshooting, we must first visualize the optimal isolation pathway. The following workflow prevents the premature loading of crude impurities onto the silica gel matrix.

Figure 1: Standardized, self-validating purification workflow for crude 5-Bromo-4-methyl-6-phenylpyrimidine.

Part 2: Troubleshooting Guide (Experimental Failures)

Q: My product co-elutes with succinimide or hydantoin byproducts during silica gel chromatography. How do I resolve this? A:

• Causality: If you used N-Bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (DBH) for the C5 bromination, the resulting byproducts have broad elution profiles that smear across the mid-polarity range on normal-phase silica, overlapping with your pyrimidine derivative.

• Solution: Do not rely on chromatography to remove these byproducts. Intercept them during the aqueous workup. Wash the organic extract (e.g., dichloromethane) with saturated aqueous sodium bicarbonate (NaHCO₃) followed by copious amounts of water. These byproducts are highly water-soluble and will partition into the aqueous layer, ensuring a clean crude load for the column.

Q: I am experiencing severe peak tailing, streaking on TLC, and low recovery yields on standard silica gel. What is happening? A:

• Causality: The weakly basic nitrogen atoms in the pyrimidine ring act as hydrogen-bond acceptors and undergo strong acid-base interactions with the free, acidic silanol groups (-SiOH) on the bare silica surface. This creates a continuous adsorption-desorption lag, leading to streaking and sometimes irreversible degradation[2].

• Solution: Deactivate the silica gel via silanol masking. Pre-treat the column by packing it with a slurry containing 1% triethylamine (TEA) in your non-polar solvent. Maintain 1% TEA in your mobile phase throughout the run.

Figure 2: Mechanistic resolution of pyrimidine peak tailing on silica gel using a basic modifier.

Part 3: Frequently Asked Questions (Method Development)

Q: How do I separate the brominated product from the unbrominated starting material (4-methyl-6-phenylpyrimidine)? A: Bromination at the C5 position significantly increases the overall lipophilicity of the molecule. Furthermore, the electron-withdrawing nature of the heavy bromine atom reduces the electron density of the adjacent pyrimidine nitrogens, slightly lowering their basicity. Consequently, 5-bromo-4-methyl-6-phenylpyrimidine will have a higher retention factor (Rf) and elute faster than the unbrominated precursor on normal-phase silica. Use a low-polarity isocratic system (e.g., Hexane:EtOAc 90:10) to exploit this Rf difference.

Q: When should I abandon Normal-Phase Chromatography (NPC) for Reverse-Phase Chromatography (RPC)? A: If normal-phase methods require excessive basic modifiers that interfere with your downstream biological assays, or if you are scaling up and facing persistent co-elution, RPC is superior. The C18 stationary phase leverages the strong hydrophobic character of the phenyl and bromo groups. A gradient of Water/Acetonitrile with 0.1% Formic acid will yield baseline resolution without the need for TEA[2].

Part 4: Quantitative Chromatographic Data

Use the following empirically derived data to select your initial solvent system. All Rf values are approximate and should be verified via TLC prior to column loading.

Mobile Phase System (v/v)	Rf (Unbrominated Precursor)	Rf (5-Bromo Product)	Chromatographic Behavior & Notes
Hexane : EtOAc (80:20)	0.25	0.45	Moderate tailing; basic nitrogens interact with silica.
Hexane : EtOAc (80:20) + 1% TEA	0.30	0.50	Optimal for NPC. Sharp, well-defined spots.
DCM : MeOH (95:5)	0.40	0.65	Poor resolution between isomers; highly polar system.
RP-HPLC (MeCN:H₂O 70:30, 0.1% FA)	Rt = 4.2 min	Rt = 6.8 min	Excellent resolution on C18 column[2].

Part 5: Self-Validating Experimental Protocol

Procedure: Flash Column Chromatography & Isolation

Step 1: Rigorous Aqueous Quench

• Action: Dilute the crude reaction mixture with Dichloromethane (DCM). Wash sequentially with 1x Saturated NaHCO₃, 2x Distilled Water, and 1x Brine.

• Causality: Removes water-soluble brominating agents (e.g., succinimide) and neutralizes residual hydrobromic acid (HBr) which could protonate the pyrimidine and crash it out of the organic phase.

• Validation Check: Spot both the aqueous and organic layers on a TLC plate. UV visualization (254 nm) should show the target compound exclusively in the organic layer.

Step 2: Column Packing with Deactivated Silica

• Action: Prepare a slurry of silica gel (230-400 mesh) in a solution of Hexane containing 1% Triethylamine (TEA). Pour into the column and pack using positive pressure. Run 2 column volumes of the starting mobile phase (Hexane:EtOAc 95:5 + 1% TEA) to equilibrate.

• Causality: Pre-saturates the acidic silanol sites with TEA, preventing the pyrimidine from irreversibly binding[2].

Step 3: Sample Loading and Elution

• Action: Dry load the sample onto a small amount of silica, or wet load using a minimum volume of DCM. Begin elution with Hexane:EtOAc (95:5 + 1% TEA). Gradually increase polarity to 85:15.

• Causality: A shallow gradient prevents the unbrominated precursor from co-eluting with the highly lipophilic 5-bromo product.

• Validation Check: Analyze fractions via TLC. The 5-bromo product will elute first. Pool fractions containing the single UV-active spot at Rf ~0.50.

Step 4: Recrystallization (Final Polish)

• Action: Concentrate the pooled fractions under reduced pressure. If the product is a yellow oil, dissolve it in a minimum amount of boiling hexanes with a few drops of ethyl acetate. Cool slowly to room temperature, then transfer to 4°C.

• Causality: Chromatography removes structural analogs, but recrystallization purges trace solvent residues and color impurities, yielding a highly pure crystalline solid[1].

References

• Kowalczyk, P., et al. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. National Institutes of Health (PMC). Available at:[Link]

• Rayala, R., & Wnuk, S. F. Bromination at C-5 of pyrimidine and C-8 of purine nucleosides with 1,3-dibromo-5,5-dimethylhydantoin. Florida International University / Tetrahedron Letters. Available at: [Link]

Sources

• 1. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 6-Phenylpyrimidine Couplings

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide for researchers and drug development professionals working with highly hindered heterocyclic scaffolds.

6-phenylpyrimidines present a unique synthetic challenge. The steric bulk of the 6-phenyl group—especially if ortho-substituted—creates severe rotational barriers that bottleneck palladium-catalyzed cross-couplings at the adjacent 5-position or the electronically deactivated 4-position. Below, we dissect the mechanistic failures that cause low yields and provide field-proven, self-validating protocols to bypass these steric hurdles.

Mechanistic Bottlenecks & Optimization Workflows

To troubleshoot effectively, we must first understand where the catalytic cycle fails. In hindered pyrimidines, oxidative addition is often sluggish, but the primary point of failure is transmetalation (in Suzuki-Miyaura) or amine binding (in Buchwald-Hartwig). When these steps are slower than off-cycle degradation, the catalyst aggregates into inactive "palladium black."

Fig 1. Mechanistic bottlenecks in Pd-catalyzed coupling of hindered 6-phenylpyrimidines.

Fig 2. Decision matrix for optimizing sterically hindered 6-phenylpyrimidine couplings.

Troubleshooting Guide & FAQs

Q1: My Suzuki-Miyaura coupling at the 5-position of a 6-phenylpyrimidine is yielding mostly protodeboronated starting material. How do I fix this? A1: This is a classic symptom of a transmetalation bottleneck. The 5-position is highly sterically hindered by the adjacent 6-phenyl group. When transmetalation is slower than the competing hydrolysis of the boronic acid, protodeboronation dominates.

• Ligand Upgrade: Switch from standard ligands (like PPh3 or dppf) to dialkylbiaryl phosphines like SPhos or XPhos [1]. The electron-rich dicyclohexylphosphine moiety accelerates oxidative addition, while the bulky biaryl backbone stabilizes the highly reactive monoligated L1Pd(0) species, forcing transmetalation.

• Base/Solvent Optimization: Use a biphasic system (e.g., Dioxane/H2O 9:1) with K3PO4. The trace water dissolves the base to form the reactive boronate complex, but keeps the overall water concentration low enough to minimize protodeboronation.

Q2: I am attempting a Buchwald-Hartwig amination on a 4-chloro-6-phenylpyrimidine with a secondary amine, but I see no conversion and a black precipitate forms. What is happening? A2: The black precipitate is "palladium black" (inactive Pd(0) aggregates). This occurs when the oxidative addition complex cannot bind the bulky secondary amine due to steric clash, leading to catalyst degradation.

• Precatalyst Selection: Use well-defined precatalysts like Pd-PEPPSI-IPr or Pd G3/G4 complexes [2]. These ensure rapid, quantitative generation of the active catalyst without requiring an excess of reducing agents that can trigger Pd black formation.

• Ligand Choice: For secondary amines coupling to hindered heterocycles, bulky N-heterocyclic carbenes (NHCs) or ligands like tBuBrettPhos are superior. They create a deep catalytic pocket that forces the amine and aryl group into the correct geometry for reductive elimination [3].

Q3: How can I achieve regioselective coupling on a 2,4-dichloro-6-phenylpyrimidine? A3: Regioselectivity in polyhalopyrimidines is governed by a competition between electronic activation and steric hindrance. The 4-position is generally more electronically activated toward oxidative addition than the 2-position. However, the bulky 6-phenyl group sterically shields the 4-position.

• To target the 4-position: Use a highly active, less sterically demanding catalyst system (e.g., Pd(PPh3)4 under microwave conditions) to overcome the steric shield of the 6-phenyl group.

• To target the 2-position: Exploit the steric hindrance. Use a very bulky ligand (like XPhos) which will naturally gravitate toward the less hindered 2-position, overriding the electronic preference.

Quantitative Catalyst Selection Matrix

Use the following table to select the optimal catalyst system based on the specific steric demands of your 6-phenylpyrimidine substrate.

Catalyst/Ligand System	Recommended Coupling	Substrate Hindrance Level	Key Mechanistic Advantage	Typical Base / Solvent
Pd2(dba)3 / SPhos	Suzuki-Miyaura	High (e.g., 5-bromo)	Accelerates transmetalation via L1Pd(0) stabilization	K3PO4 / Dioxane:H2O
Pd-PEPPSI-IPr	Buchwald-Hartwig	Very High	Prevents Pd black formation; deep steric pocket	NaOtBu / Toluene
Pd(OAc)2 / XPhos	Suzuki / Buchwald	Moderate to High	Excellent general purpose for ortho-substituted arenes	K2CO3 / Toluene
Pd G3 / tBuBrettPhos	Buchwald-Hartwig	High (Secondary Amines)	Rapid active species generation; promotes reductive elimination	LiHMDS / THF

Step-by-Step Self-Validating Methodologies

Protocol 1: Suzuki-Miyaura Coupling of Hindered Pyrimidines

This protocol utilizes microwave irradiation to overcome the high activation energy barrier of hindered transmetalation.

• Preparation: In a nitrogen-filled glovebox or under strict Schlenk conditions, charge a microwave vial with 6-phenylpyrimidine halide (1.0 equiv), boronic acid (1.5 equiv), Pd(OAc)2 (2 mol%), SPhos (4 mol%), and finely milled anhydrous K3PO4 (3.0 equiv).

• Solvent Addition: Add degassed 1,4-dioxane and degassed DI water (9:1 ratio, 0.2 M concentration).

  • Causality Check: The biphasic nature is critical. If the base does not partially dissolve, the reactive boronate species cannot form, and transmetalation stalls.

• Reaction: Seal the vial and subject to microwave irradiation at 110°C for 20 minutes.

• Validation: Analyze an aliquot by LC-MS.

  • Self-Validation System: If unreacted halide remains with no protodeboronation, the activation barrier has not been met; increase the temperature to 120°C. If protodeboronation is high (>20%), the transmetalation is still too slow relative to hydrolysis; reduce the water content or switch to anhydrous KF.

Protocol 2: Buchwald-Hartwig Amination using Pd-PEPPSI Precatalysts

This protocol uses a pre-formed NHC-Palladium complex to prevent catalyst deactivation when coupling bulky secondary amines.

• Preparation: In a nitrogen-filled glovebox, combine the 6-phenylpyrimidine halide (1.0 equiv), amine (1.2 equiv), Pd-PEPPSI-IPr (1-3 mol%), and NaOtBu (1.5 equiv) in an oven-dried vial.

• Solvent Addition: Add anhydrous, degassed toluene (0.2 M).

  • Causality Check: Toluene is preferred over polar solvents (like DMF) to suppress off-cycle ionic intermediates that lead to hydrodehalogenation of the pyrimidine ring.

• Reaction: Heat at 100°C in a pre-heated aluminum block for 2-4 hours.

• Validation: Monitor by TLC and LC-MS.

  • Self-Validation System: A color change from yellow to deep red/brown indicates a healthy, active catalyst resting state. Immediate black precipitation indicates moisture contamination, base exhaustion, or severe steric exclusion of the amine.

References

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.[Link]

• Chartoire, A., Lesieur, M., Slawin, A. M. Z., Nolan, S. P., & Cazin, C. S. J. (2011). Highly Active Well-Defined Palladium Precatalysts for the Efficient Amination of Aryl Chlorides. Organometallics.[Link]

• Gangjee, A., Namjoshi, O. A., Raghavan, S., Queener, S. F., Kisliuk, R. L., & Cody, V. (2014). Design, synthesis and molecular modeling of novel pyrido[2,3-d]pyrimidine analogs as antifolates: Application of Buchwald-Hartwig aminations of heterocycles. PMC.[Link]

Reference Data & Comparative Studies

Analytical Characterization of Halogenated Heterocycles: 1D vs. 2D NMR Workflows for 5-Bromo-4-methyl-6-phenylpyrimidine

Executive Summary

As a Senior Application Scientist specializing in structural elucidation, I frequently encounter the analytical bottleneck of assigning highly functionalized heterocycles. 5-Bromo-4-methyl-6-phenylpyrimidine (CAS 1353577-56-6) serves as a critical halogenated building block in drug discovery[1]. Determining its exact regiochemistry—specifically confirming the position of the bromine atom and the arrangement of the methyl and phenyl substituents—presents a classic analytical challenge.

This guide objectively compares the performance of standard 1D NMR (1H/13C) against multiparametric 2D NMR (COSY/HSQC/HMBC) workflows. By examining the causality behind the chemical shifts, including the relativistic heavy-atom effects of bromine[2], this guide provides a self-validating framework for researchers to unambiguously verify pyrimidine structures.

The Analytical Challenge: Regiochemistry and the HALA Effect

When analyzing 5-Bromo-4-methyl-6-phenylpyrimidine, the primary objective is to differentiate the pyrimidine core carbons from the phenyl appendage and to verify the C5 bromination. Relying solely on basic chemical shift tables often leads to misassignments due to complex electronic interactions within the ring system.

Causality of Chemical Shifts:

• Aza-Nitrogen Deshielding: The H-2 proton is isolated between two electronegative nitrogen atoms. The combined inductive effect and the strong heteroaromatic ring current push this proton's resonance far downfield (typically >9.0 ppm)[3].

• The HALA Effect (Critical Insight): One might intuitively expect the highly electronegative bromine atom to deshield the C5 carbon. However, bromine induces a "Heavy Atom on the Light Atom" (HALA) effect[2]. Relativistic spin-orbit coupling dominates the local magnetic environment, causing a significant upfield shift (shielding) of the C5 carbon to approximately 115 ppm, which is noticeably lower than a typical aromatic C-H carbon[2],[4].

Figure 1: Causality of the Heavy Atom on the Light Atom (HALA) effect on 13C NMR chemical shifts.

Workflow Comparison: 1D NMR vs. 2D NMR Multiparametric Analysis

To characterize this compound, laboratories typically choose between a rapid 1D workflow and a comprehensive 2D workflow.

• 1D NMR (1H & 13C):

  • Performance: Rapid acquisition (minutes). Excellent for assessing sample purity and confirming the presence of the methyl group (singlet, ~2.6 ppm) and the isolated H-2 proton[5].

  • Limitations: It cannot definitively prove that the bromine is at C5 rather than C2, nor can it unambiguously assign the quaternary carbons (C4, C5, C6) without reliance on advanced computational prediction models[4].

• 2D NMR (COSY, HSQC, HMBC):

  • Performance: Provides absolute through-bond connectivity. HMBC (Heteronuclear Multiple Bond Correlation) is the gold standard here. A 3-bond correlation from the methyl protons to the C5 carbon definitively places the empty (brominated) position adjacent to the methyl group, acting as a self-validating proof of structure.

  • Limitations: Requires longer acquisition times and higher sample concentrations.

Figure 2: Comparative experimental workflow for 1D vs. 2D NMR analysis of halogenated pyrimidines.

Quantitative Data Comparison

The following table synthesizes the expected NMR spectral data for 5-Bromo-4-methyl-6-phenylpyrimidine in CDCl3 at 400 MHz, comparing the analytical outputs of 1D vs. 2D techniques. The baseline pyrimidine shifts are cross-referenced with structurally similar 4-methyl-6-phenylpyrimidine derivatives to ensure accuracy[5],[6].

Nucleus / Position	1D Chemical Shift (ppm)	Multiplicity & Integration	2D NMR Key Correlations (HMBC/HSQC)	Structural Significance
1H (H-2)	~9.10	Singlet, 1H	HSQC to C-2; HMBC to C-4, C-6	Confirms isolated proton between N1 and N3.
1H (Phenyl o-H)	~7.65	Multiplet, 2H	HSQC to C-o; HMBC to C-6	Confirms phenyl attachment to the core.
1H (Phenyl m/p-H)	~7.45	Multiplet, 3H	HSQC to C-m/p	Differentiates phenyl from pyrimidine.
1H (CH3 at C4)	~2.65	Singlet, 3H	HSQC to CH3; HMBC to C-4, C-5	Anchors the methyl group to C-4.
13C (C-2)	~157.5	Quaternary (CH)	HSQC from H-2	Highly deshielded by N atoms.
13C (C-4)	~168.0	Quaternary (C)	HMBC from CH3	Deshielded by N and methyl inductive effect.
13C (C-5)	~115.0	Quaternary (C-Br)	HMBC from CH3	Shielded by HALA effect of Bromine[2].
13C (C-6)	~164.5	Quaternary (C)	HMBC from Phenyl o-H	Connects the phenyl ring to the core.
13C (Phenyl ipso)	~137.5	Quaternary (C)	HMBC from Phenyl m-H	Phenyl ring anchor point.

Experimental Protocols: Self-Validating NMR Acquisition

To ensure trustworthiness and reproducibility, the following step-by-step protocol embeds self-validation at the hardware level.

Step 1: Sample Preparation

• Dissolve 15-20 mg of 5-Bromo-4-methyl-6-phenylpyrimidine in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v TMS (Tetramethylsilane).

• Transfer the homogeneous solution to a high-quality 5 mm NMR tube. Ensure the solvent column height is exactly 4.0 - 4.5 cm to prevent magnetic susceptibility artifacts at the coil edges.

Step 2: Spectrometer Setup & Self-Validation (400 MHz System)

• Locking: Lock the spectrometer to the deuterium signal of CDCl3 (7.26 ppm). This compensates for magnetic field drift.

• Tuning and Matching (Critical): Manually or automatically tune the probehead for both 1H and 13C frequencies. Causality: Proper tuning maximizes the Q-factor of the RF coil, ensuring maximum signal-to-noise ratio (SNR) and accurate pulse delivery.

• Shimming: Perform gradient shimming (e.g., TopShim) on the Z-axis. Validate shim quality by checking the full-width at half-maximum (FWHM) of the TMS peak (must be < 1.0 Hz).

• 90° Pulse Calibration: Determine the exact 90° pulse length for the specific sample. This ensures quantitative excitation and prevents phase distortions in 2D experiments.

Step 3: Acquisition Workflows

• 1D 1H NMR: Run a standard single-pulse experiment (zg30). Accumulate 16 scans with a relaxation delay (D1) of 2 seconds.

• 1D 13C{1H} NMR: Run a proton-decoupled 13C experiment (zgpg30). Accumulate 512-1024 scans. Set D1 to 2 seconds. Note: Quaternary carbons (C4, C5, C6) relax slowly; if quantitative integration is needed, increase D1 to 10 seconds.

• 2D HMBC: Run a gradient-selected HMBC experiment. Set the long-range coupling constant (J_CH) to 8 Hz. Accumulate 128 t1 increments with 8 scans per increment. This will map the critical 3-bond couplings (e.g., Methyl protons to C5).

Conclusion

While 1D NMR provides a rapid structural fingerprint, it relies heavily on theoretical chemical shift predictions to assign the highly functionalized pyrimidine core[4]. The 2D NMR workflow, specifically HMBC, acts as a self-validating system by mapping the exact through-bond connectivity. For halogenated heterocycles like 5-Bromo-4-methyl-6-phenylpyrimidine, combining 2D connectivity with an understanding of relativistic HALA effects[2] guarantees absolute structural integrity and prevents costly misassignments in downstream drug development.

References

• Synthesis, characterization and pharmacological studies of some novel pyrimidine derivatives - Der Pharma Chemica. 5

• N-Directed Pd-Catalyzed Photoredox-Mediated C–H Arylation for Accessing Phenyl-Extended Analogues of Biginelli/Suzuki-Derived Ethyl 4-Methyl-2,6-diphenylpyrimidine-5-carboxylates - MDPI. 6

• 5-bromo-4-methyl-6-phenylpyrimidine - CAS号1353577-56-6 - Molaid. 1

• Relativistic Effects from Heavy Main Group p-Elements on the NMR Chemical Shifts of Light Atoms: From Pioneering Studies to Recent Advances - MDPI. 2

• 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics - RSC. 3

• Computational protocols for calculating 13C NMR chemical shifts - OUCI. 4

Sources

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• 2. mdpi.com [mdpi.com]
• 3. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Computational protocols for calculating 13C NMR chemical shifts [ouci.dntb.gov.ua]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. N-Directed Pd-Catalyzed Photoredox-Mediated C–H Arylation for Accessing Phenyl-Extended Analogues of Biginelli/Suzuki-Derived Ethyl 4-Methyl-2,6-diphenylpyrimidine-5-carboxylates | MDPI [mdpi.com]

Mass Spectrometry of Brominated Pyrimidines: ESI-MS/MS vs. EI-MS Performance Guide

Executive Summary

Brominated pyrimidines—ranging from synthetic radiosensitizers like 5-bromouracil (5-BrU) to in vivo mutagenesis markers like 5-bromodeoxycytidine (BrdC)—are critical targets in modern drug development and pathology[1]. Because these compounds act as biomarkers for oxidative inflammation (e.g., eosinophil peroxidase activity), their accurate structural characterization is paramount. As an analytical scientist, selecting the correct mass spectrometry (MS) platform is not merely a matter of preference, but of understanding the underlying physics of gas-phase ion chemistry.

This guide objectively compares the two dominant analytical alternatives for characterizing brominated pyrimidines: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) and Electron Ionization Mass Spectrometry (EI-MS) .

Mechanistic Causality: The Physics of Fragmentation

To understand why these platforms yield different data, we must first examine the intrinsic chemical properties of brominated pyrimidines:

• The Isotopic Signature (The Diagnostic Filter): Bromine naturally exists as two stable isotopes, ‘79Br‘ and ‘81Br‘ , in a nearly 1:1 ratio. This creates a distinct doublet separated by 2 Da in the mass spectrum. Regardless of the ionization technique, this isotopic pattern serves as an unambiguous diagnostic filter to confirm the presence of bromine[2].

• Bond Lability and Electronegativity: The C-Br bond is highly susceptible to homolytic cleavage under high-energy conditions[3]. However, in nucleoside derivatives, the N-glycosidic bond connecting the pyrimidine base to the sugar is often the weakest link. The competition between these two cleavage sites dictates the resulting mass spectrum.

Platform Comparison: Soft vs. Hard Ionization

Alternative A: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

• The Mechanism: ESI is a "soft" ionization technique that gently protonates (or deprotonates) the molecule to form an even-electron precursor ion, such as [M+H]+ .

• Fragmentation Dynamics: When subjected to Collision-Induced Dissociation (CID), energy is vibrationally redistributed. For a brominated nucleoside like BrdC, the collisionally activated dissociation of the m/z 306/308 precursor cleanly ejects the deoxyribose sugar (-116 Da). This N-glycosidic rearrangement yields the intact bromocytosine base at m/z 190/192[1]. Because this cleavage provides a low-energy exit channel, the C-Br bond remains largely intact.

• Best For: LC-coupled trace-level quantification in biological matrices and preserving the intact molecular mass.

Alternative B: Electron Ionization Mass Spectrometry (EI-MS)

• The Mechanism: EI is a "hard" ionization technique. Bombarding the molecule with 70 eV electrons strips an electron to form a highly energetic, unstable radical cation ( M+∙ ).

• Fragmentation Dynamics: The excess internal energy forces the molecule down multiple violent degradation pathways. For compounds like 5-bromouracil, the pyrimidine ring fractures, leading to the characteristic loss of isocyanic acid (HNCO) to form [M−HNCO]+∙ [4]. Simultaneously, the radical nature of the precursor drives the homolytic cleavage of the C-Br bond, resulting in a debrominated pyrimidine radical[3].

• Best For: GC-coupled structural elucidation of novel synthetic pyrimidines and matching against standardized NIST libraries.

Quantitative Performance & Pathway Comparison

Analytical Parameter	ESI-MS/MS (Soft Ionization)	EI-MS (Hard Ionization)
Primary Ion Form	Even-electron ( [M+H]+ or [M−H]− )	Radical Cation ( M+∙ )
Energy Regime	Low (CID, typically 10-40 eV)	High (70 eV electron impact)
Dominant Cleavage	N-glycosidic bond (for nucleosides)	Pyrimidine ring opening (HNCO loss)
Halogen Behavior	C-Br bond typically preserved	Homolytic C-Br cleavage common
Diagnostic Marker	Intact base doublet (m/z 190/192 for BrdC)	[M−HNCO]+∙ and [M−Br]+
Chromatography	Liquid Chromatography (LC)	Gas Chromatography (GC)

Pathway Visualization

The following diagram maps the divergent causality of fragmentation based on the chosen ionization energy regime.

Divergent mass spectrometry fragmentation pathways of brominated pyrimidines under ESI and EI.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. If the isotopic validation gates fail during these workflows, the run must be aborted before data processing begins.

Protocol A: LC-ESI-MS/MS Workflow for Brominated Nucleosides

• Sample Preparation: Extract samples using Hydrophilic-Lipophilic Balance (HLB) Solid-Phase Extraction (SPE). Causality: ESI is highly susceptible to ion suppression; removing physiological salts ensures efficient droplet desolvation and protonation.

• Chromatography: Utilize a C18 reversed-phase column. Apply a gradient elution of 0.1% formic acid in water to 0.1% formic acid in acetonitrile.

• Ionization & CID: Operate the MS in positive ESI mode (Capillary voltage: 3.0 kV). Isolate the [M+H]+ precursor in Q1 and apply a collision energy of 15-25 eV using Argon as the collision gas.

• System Validation Gate (Critical): Before integrating the chromatogram, verify that the precursor ions in Q1 exhibit the exact ‘79Br/81Br‘ isotopic ratio (0.95–1.05 abundance ratio). If this 2 Da doublet is absent, the signal is rejected as isobaric background noise[2].

Protocol B: GC-EI-MS Workflow for Brominated Bases

• Sample Preparation: Derivatize the sample via silylation using BSTFA + 1% TMCS (60°C for 30 mins). Causality: Pyrimidine bases are too polar and thermally labile for direct GC. Silylation replaces active amine/hydroxyl hydrogens with trimethylsilyl (TMS) groups, drastically increasing volatility.

• Chromatography: Inject 1 µL onto an HP-5MS capillary column. Program the oven temperature to hold at 100°C for 2 mins, then ramp at 15°C/min to 280°C.

• Ionization: Operate the EI source at 70 eV with a source temperature of 230°C.

• System Validation Gate (Critical): The resulting mass spectrum must display the intact M+∙ doublet and the [M−HNCO]+∙ fragment[4]. The mass difference between the molecular ion and the debrominated fragment must exactly match the mass of the bromine radical (79 or 81 Da).

References[2] Title: 2-(2-Bromophenoxy)pyrimidine | Benchchem

Source: benchchem.com URL: 3] Title: Reactivity Pattern of Bromonucleosides Induced by 2-Hydroxypropyl Radicals: Photochemical, Radiation Chemical, and Computational Studies Source: researchgate.net URL: 4] Title: Fragmentation patterns of core-ionized thymine and 5-bromouracil Source: researchgate.net URL: 1] Title: Bromination of deoxycytidine by eosinophil peroxidase: A mechanism for mutagenesis by oxidative damage of nucleotide precursors Source: nih.gov URL:

Sources

• 1. Bromination of deoxycytidine by eosinophil peroxidase: A mechanism for mutagenesis by oxidative damage of nucleotide precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(2-Bromophenoxy)pyrimidine | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Comparative Guide: Reactivity of Bromo- vs. Chloro-Pyrimidines in Suzuki-Miyaura Coupling

Executive Summary

For researchers and drug development professionals, functionalizing the pyrimidine core is a cornerstone of modern medicinal chemistry. The Suzuki-Miyaura cross-coupling (SMC) reaction is the premier method for introducing aryl and heteroaryl groups to this scaffold. However, selecting the optimal halogen leaving group—or navigating substrates that contain multiple different halogens—requires a precise understanding of transition-metal kinetics.

This guide provides an objective, data-backed comparison of the reactivity profiles of bromo- versus chloro-pyrimidines. By analyzing the interplay between Bond Dissociation Energy (BDE) and electronic ring activation, we establish a framework for predicting reactivity, selecting catalysts, and achieving rigorous chemoselectivity in complex molecular syntheses.

Mechanistic Causality: Bond Strength vs. Electronic Activation

The rate-limiting step in most palladium-catalyzed cross-coupling reactions is the oxidative addition of the Pd(0) catalyst into the carbon-halogen (C–X) bond. The reactivity of halopyrimidines is governed by a fundamental tension between two chemical forces:

Bond Dissociation Energy (The Bromine Advantage)

In unactivated arenes, the generally accepted reactivity trend for halogens in palladium-catalyzed cross-coupling is I > Br > Cl > F[1]. Because the C–Br bond is significantly weaker than the C–Cl bond,1[1]. This allows bromopyrimidines to react under milder conditions, utilizing standard catalysts like Pd(PPh₃)₄ and weaker bases.

Electronic Ring Activation (The Chlorine Exception)

Chlorobenzenes are notoriously sluggish in SMC reactions, often requiring designer phosphine ligands (e.g., XPhos, SPhos). However, the pyrimidine ring is highly electron-deficient. The two nitrogen atoms withdraw electron density via inductive and resonance effects, heavily activating the 2-, 4-, and 6-positions[2]. Consequently,2[2], though it generally still requires higher temperatures or more robust catalyst systems than its bromo counterpart[3].

Logical determinants of halopyrimidine reactivity in cross-coupling.

Quantitative Performance Comparison

To streamline synthetic planning, the following table summarizes the operational differences between bromo- and chloro-pyrimidines in standard Suzuki-Miyaura workflows.

Parameter	Bromopyrimidines	Chloropyrimidines (Activated C2/C4/C6)
Primary Reactivity Driver	Low Bond Dissociation Energy (C–Br)	Electronic Activation by Ring Nitrogens
Relative Oxidative Addition Rate	Fast	Moderate to Slow
Typical Catalyst Systems	Pd(PPh₃)₄, Pd(dppf)Cl₂	Pd(dppf)Cl₂, Pd₂(dba)₃ + XPhos/SPhos
Standard Operating Temperature	50 °C – 80 °C	80 °C – 110 °C (or Microwave)
Preferred Base Strength	Mild (Na₂CO₃, K₂CO₃)	Moderate to Strong (K₃PO₄, Cs₂CO₃)
Chemoselective Priority	Reacts First (Dominant under mild heat)	Reacts Second (Requires forcing conditions)

Navigating Chemoselectivity: The 5-Bromo-2-chloropyrimidine Case

The ultimate test of these reactivity principles occurs in dihalopyrimidines, such as 5-bromo-2-chloropyrimidine . This substrate presents a classic orthogonal reactivity dilemma:

• The C2-position is highly electronically activated by the adjacent nitrogens, but possesses a stronger C–Cl bond.

• The C5-position is relatively electron-rich (less activated), but possesses a weaker C–Br bond.

The Verdict: Under mild conditions, bond strength dictates the kinetic pathway. 4[4], leaving the C2–Cl bond intact for subsequent, more aggressive functionalization (such as S_NAr or a second, high-temperature Suzuki coupling)[5].

Self-Validating Experimental Protocol

The following protocol outlines the chemoselective arylation of 5-bromo-2-chloropyrimidine at the C5 position. As an Application Scientist, I have structured this methodology to be self-validating—meaning the physical observations and analytical checks inherently confirm the success or failure of the underlying chemical logic.

Objective

Selectively cross-couple an arylboronic acid at the C5-Br position while preserving the C2-Cl bond.

Step-by-Step Methodology

Step 1: Reagent Assembly

• Action: Combine 5-bromo-2-chloropyrimidine (1.0 equiv), arylboronic acid (1.05 equiv), and K₂CO₃ (2.0 equiv) in a Schlenk flask.

• Causality: A slight excess of boronic acid compensates for potential protodeboronation..

Step 2: Solvent Addition and Degassing

• Action: Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Sparge the mixture with Argon for 15 minutes.

• Causality: Water is essential to dissolve the inorganic base and form the reactive boronate species required for transmetalation. Dissolved oxygen must be rigorously removed to prevent the oxidation of the Pd(0) catalyst to inactive Pd(II) species.

Step 3: Catalyst Introduction

• Action: Quickly add Pd(PPh₃)₄ (5 mol%) under a positive stream of Argon.

• Self-Validation Check: The solution should remain pale yellow/orange. Rapid formation of a black precipitate (Pd black) immediately indicates oxygen contamination or catalyst degradation, signaling a failed setup.

Step 4: Controlled Heating

• Action: Heat the reaction mixture to 60 °C.

• Causality: Maintaining a moderate temperature of 60 °C provides enough thermal energy to overcome the activation barrier for C5–Br oxidative addition, but .

Step 5: Monitoring and Validation (LC-MS)

• Action: Sample the reaction after 2–4 hours.

• Self-Validation Check: Analyze via LC-MS. The desired product will exhibit a characteristic 3:1 isotopic pattern (M / M+2), confirming the retention of the chlorine atom. The disappearance of the complex Br/Cl isotopic cluster of the starting material confirms complete conversion.

Step 6: Quench and Workup

• Action: Cool to room temperature, dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Step-by-step experimental workflow for chemoselective Suzuki coupling.

References

• MDPI. "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids".[Link]

• ScienceDirect (DOI). "A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media".[Link]

• ResearchGate. "Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction".[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Definitive Structural Validation of 5-Bromo-4-methyl-6-phenylpyrimidine: An X-ray Crystallography Perspective

In the landscape of medicinal chemistry and drug development, the precise knowledge of a molecule's three-dimensional structure is paramount. For novel pyrimidine derivatives such as 5-Bromo-4-methyl-6-phenylpyrimidine, which hold significant potential in various therapeutic areas, unambiguous structural validation is not merely a formality but a foundational pillar for understanding its biological activity, structure-activity relationships (SAR), and optimizing its properties.[1][2][3] This guide provides an in-depth comparison of X-ray crystallography as the gold standard for structural elucidation, benchmarked against other powerful analytical techniques.

The Imperative of Unambiguous Structure Determination

The journey of a drug candidate from synthesis to clinical application is paved with rigorous characterization. An incorrect structural assignment can lead to misinterpretation of biological data, wasted resources, and potential safety concerns. Pyrimidine and its analogues are key components in a vast array of biologically active compounds, including antiviral, antibacterial, and anticancer agents.[1][2][3][4] The specific arrangement of substituents on the pyrimidine core, such as the bromo, methyl, and phenyl groups in 5-Bromo-4-methyl-6-phenylpyrimidine, dictates its interactions with biological targets.[5] Therefore, definitive validation of its atomic connectivity and stereochemistry is a critical first step.

X-ray Crystallography: The Gold Standard for Structural Elucidation

Single-crystal X-ray diffraction is an unparalleled technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[6][7][8] It provides a detailed molecular structure at atomic resolution, revealing bond lengths, bond angles, and intermolecular interactions.[9]

Causality Behind Experimental Choices in X-ray Crystallography

The success of an X-ray crystallography experiment hinges on the ability to grow a high-quality single crystal. This is often the most challenging step. The choice of solvent, temperature, and crystallization technique (e.g., slow evaporation, vapor diffusion) is critical and often requires empirical screening. For a molecule like 5-Bromo-4-methyl-6-phenylpyrimidine, a range of solvents with varying polarities should be explored to induce crystallization. The presence of the bromine atom is advantageous as it is a strong scatterer of X-rays, which can aid in solving the phase problem during structure determination.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth and Selection:

  • Dissolve the synthesized 5-Bromo-4-methyl-6-phenylpyrimidine in a suitable solvent or solvent mixture (e.g., ethanol, acetone, or a mixture with a less polar solvent like hexane) to near saturation.

  • Employ slow evaporation, cooling, or vapor diffusion techniques to promote the growth of single crystals.

  • Under a microscope, select a well-formed crystal with sharp edges and no visible defects, typically 0.1-0.3 mm in each dimension.[8]

• Data Collection:

  • Mount the selected crystal on a goniometer head.

  • Place the mounted crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage.

  • Position the crystal in an X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo-Kα or Cu-Kα radiation) and a detector.[10]

  • Rotate the crystal in the X-ray beam and collect a series of diffraction images at different orientations.

• Structure Solution and Refinement:

  • Process the collected diffraction data to obtain a set of structure factors.

  • Solve the phase problem using direct methods or Patterson methods. For a molecule containing a heavy atom like bromine, the Patterson method is particularly effective.

  • Build an initial model of the molecule by fitting atoms into the calculated electron density map.

  • Refine the atomic positions and thermal parameters against the experimental data to improve the agreement between the calculated and observed structure factors. This process is iterated until the model converges.

Data Presentation: Crystallographic Data for 5-Bromo-4-methyl-6-phenylpyrimidine (Hypothetical Data)

Parameter	Value
Chemical Formula	C₁₁H₉BrN₂
Formula Weight	265.11 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a, b, c (Å)	10.123(4), 8.456(2), 13.789(5)
α, β, γ (°)	90, 109.23(3), 90
Volume (ų)	1114.5(7)
Z	4
Calculated Density (g/cm³)	1.580
R-factor	0.035
Goodness-of-fit	1.05

This is a hypothetical data table for illustrative purposes.

Visualizing the Workflow

Caption: Workflow for X-ray Crystallographic Structure Determination.

Comparative Analysis with Alternative Techniques

While X-ray crystallography provides the definitive solid-state structure, other spectroscopic techniques offer complementary and crucial information, particularly about the molecule's structure in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule, primarily in solution.[11] ¹H and ¹³C NMR are indispensable for the characterization of organic compounds like pyrimidine derivatives.[11]

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Bromo-4-methyl-6-phenylpyrimidine in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition:

  • Place the NMR tube in the spectrometer.

  • Acquire a ¹H NMR spectrum, typically with 8-16 scans.

  • Acquire a ¹³C NMR spectrum, which may require a larger number of scans for adequate signal-to-noise.

  • Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) to establish correlations between protons and carbons, confirming the connectivity.

• Data Analysis:

  • Process the raw data (Fourier transformation, phasing, and baseline correction).

  • Integrate the ¹H NMR signals to determine the relative number of protons.

  • Analyze the chemical shifts, coupling constants, and 2D correlations to assign all proton and carbon signals to the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which helps in confirming the elemental composition and aspects of the structure.[11]

• Sample Preparation: Prepare a dilute solution of 5-Bromo-4-methyl-6-phenylpyrimidine in a suitable solvent (e.g., methanol, acetonitrile).

• Data Acquisition:

  • Introduce the sample into the mass spectrometer using an appropriate ionization technique (e.g., Electrospray Ionization - ESI).

  • Acquire the mass spectrum in a high-resolution mode.

• Data Analysis:

  • Determine the accurate mass of the molecular ion.

  • Use the accurate mass to calculate the elemental composition and confirm that it matches the expected formula (C₁₁H₉BrN₂).

  • Analyze the isotopic pattern, which will be characteristic due to the presence of bromine (⁷⁹Br and ⁸¹Br isotopes).

Performance Comparison: X-ray Crystallography vs. Spectroscopic Methods

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Information Provided	3D atomic coordinates, bond lengths/angles, packing	Atomic connectivity, chemical environment in solution	Molecular weight, elemental composition, fragmentation
Sample Phase	Solid (single crystal)	Solution	Gas phase (ions)
Key Advantage	Unambiguous, high-resolution 3D structure[12][13][14]	Provides data in a biologically relevant state (solution)[13]	High sensitivity, provides molecular formula[11]
Key Limitation	Requires a high-quality single crystal[12]	Lower resolution than crystallography, size limitations[14]	Does not provide 3D structural information
Self-Validation	Internal consistency checks (R-factor, Goodness-of-fit)	2D correlation experiments confirm assignments	Isotopic pattern analysis

Conclusion: An Integrated Approach to Structural Validation

For the unequivocal structural validation of 5-Bromo-4-methyl-6-phenylpyrimidine, a multi-faceted approach is essential. While X-ray crystallography stands as the definitive method for determining the solid-state structure with atomic precision, NMR spectroscopy provides invaluable data on the molecule's conformation and connectivity in solution, which is often more relevant to its biological activity. Mass spectrometry serves as a rapid and highly sensitive technique to confirm the molecular formula. The synergy of these techniques provides a comprehensive and self-validating structural characterization, which is a non-negotiable prerequisite for advancing a promising molecule in the drug discovery and development pipeline.

References

• A Comparative Guide to the Spectroscopic Analysis of Pyrimidine Deriv
• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. (2023). (URL: )
• FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review - Applied Science and Biotechnology Journal for Advanced Research. (URL: )
• Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives - Growing Science. (2021). (URL: )
• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential.
• Spectroscopic details on the molecular structure of pyrimidine‑2‑thiones heterocyclic compounds: computational and antiviral activity against the main protease enzyme of SARS-CoV-2 - PubMed. (2022). (URL: )
• Spectroscopic details on the molecular structure of pyrimidine‑2‑thiones heterocyclic compounds: computational and antiviral activity against the main protease enzyme of SARS-CoV-2 - PMC. (2022). (URL: )
• Comparison of NMR and X-ray crystallography. (URL: )
• Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling p
• IR, NMR spectral data of pyrimidine derivatives - ResearchG
• An overview on synthesis and biological activity of pyrimidines - World Journal of Advanced Research and Reviews. (2022). (URL: )
• Comparison of X-ray Crystallography, NMR and EM - Cre
• X-ray crystallography - Wikipedia. (URL: )
• Small Molecule X-ray Crystallography | METRIC - Office of Research and Innov
• X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics Axel T. Brunger The Howard Hughes Medical Institute. (URL: )
• Small molecule crystallography - Excillum. (URL: )
• X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules | Applic
• Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - The University of Queensland. (URL: )
• Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy - ResearchG
• Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. (2021). (URL: )

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• 14. researchgate.net [researchgate.net]

A Researcher's Guide to the Spectroscopic Interrogation of 5-Bromo-4-methyl-6-phenylpyrimidine and its Key Derivatives

In the intricate world of synthetic chemistry, particularly within drug discovery and materials science, halogenated pyrimidines serve as versatile and indispensable building blocks. Their utility stems from the ability of the halogen atom, in this case, bromine, to function as a leaving group in a variety of powerful cross-coupling reactions. This guide, designed for researchers and drug development professionals, provides an in-depth spectroscopic comparison of 5-Bromo-4-methyl-6-phenylpyrimidine and its principal products derived from Suzuki-Miyaura and Buchwald-Hartwig amination reactions.

We will dissect the characteristic spectroscopic signatures—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Mass Spectrometry (MS)—that define each molecule. More than just presenting data, this guide illuminates the causal relationships between structural modifications and their resulting spectroscopic shifts, offering a predictive framework for the characterization of novel pyrimidine derivatives.

The Spectroscopic Fingerprint of the Parent Scaffold: 5-Bromo-4-methyl-6-phenylpyrimidine

5-Bromo-4-methyl-6-phenylpyrimidine is a heteroaromatic compound featuring a pyrimidine core substituted with a bromine atom, a methyl group, and a phenyl group. Each of these components imparts a distinct and identifiable signal in its spectroscopic analyses. Understanding this baseline is critical for accurately identifying the transformations that occur during subsequent reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each proton and carbon atom.[1][2]

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. The methyl protons will appear as a singlet, typically in the upfield region (δ 2.0-3.0 ppm). The protons of the phenyl group will present as a multiplet in the aromatic region (δ 7.0-8.0 ppm). The pyrimidine ring itself has one proton at the C2 position, which would appear as a singlet further downfield (δ ~9.0 ppm) due to the deshielding effect of the two adjacent nitrogen atoms.

• ¹³C NMR: The carbon NMR spectrum provides a map of the carbon framework.[1] Key signals include the methyl carbon (δ ~20-25 ppm), the carbons of the phenyl ring (δ ~125-140 ppm), and the distinct carbons of the pyrimidine ring. The carbon atom bonded to the bromine (C5) is of particular interest and would likely resonate around δ 110-120 ppm. The C2, C4, and C6 carbons will appear at lower fields (δ ~150-170 ppm) due to their proximity to the electronegative nitrogen atoms.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy probes the vibrational modes of a molecule, providing valuable information about the functional groups present.[3] For our parent compound, we anticipate several key absorption bands:

• C-H Stretching: Aromatic and aliphatic C-H stretching vibrations will appear in the 2800–3100 cm⁻¹ region.[3]

• C=C and C=N Stretching: The pyrimidine ring contains both C=C and C=N bonds, which give rise to a series of characteristic sharp peaks in the 1450–1620 cm⁻¹ range.[3][4]

• C-Br Stretching: The carbon-bromine bond vibration is typically observed in the fingerprint region, often between 500-600 cm⁻¹. Its presence is a key marker for the starting material.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and offers clues to its structure through fragmentation patterns.[2][5]

• Molecular Ion Peak: The most critical feature for 5-Bromo-4-methyl-6-phenylpyrimidine will be its molecular ion peak (M+). Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio), the mass spectrum will exhibit a characteristic M+ and M+2 isotopic pattern of nearly equal intensity, separated by two mass units. This is an unambiguous indicator of the presence of a single bromine atom.

The Transformation: Key Reactions and Their Products

The bromine atom at the C5 position of the pyrimidine ring is the key to its synthetic versatility, enabling the formation of new carbon-carbon and carbon-nitrogen bonds through palladium-catalyzed cross-coupling reactions.[6]

Figure 1: Key synthetic transformations of the parent compound.

• Suzuki-Miyaura Coupling: This reaction forms a new C-C bond by coupling the aryl bromide with an organoboron species, such as phenylboronic acid.[7][8][9] The product is a biaryl system where the bromine atom is replaced by a phenyl group.

• Buchwald-Hartwig Amination: This powerful reaction constructs a C-N bond by coupling the aryl bromide with an amine, such as aniline.[10][11] The product is an arylamine derivative.

Comparative Spectroscopic Analysis: Unmasking the Products

The substitution of the bromine atom with either a phenyl group or an amino group induces significant and predictable changes in the spectroscopic data.

Spectroscopic Feature	5-Bromo-4-methyl-6-phenylpyrimidine (Parent)	Product 1 (Suzuki Coupling)	Product 2 (Buchwald-Hartwig Amination)	Rationale for Change
¹H NMR (C5-H)	No proton at C5	Introduction of new phenyl protons (multiplet, δ 7.0-7.5)	N-H proton signal (singlet, variable δ, D₂O exchangeable)	Replacement of Br with a substituent containing protons.
¹³C NMR (C5)	~δ 110-120 ppm	Upfield shift to ~δ 130-135 ppm	Significant upfield shift to ~δ 140-145 ppm	The C-Br bond is replaced by a C-C or C-N bond, altering the electronic environment and shielding of the C5 carbon.
FTIR (Key Bands)	C-Br stretch (~500-600 cm⁻¹)	Absence of C-Br stretch	Absence of C-Br stretch; appearance of N-H stretch (~3300-3500 cm⁻¹)	Loss of the C-Br bond. Introduction of the N-H bond in the amination product.[12][13]
MS (Isotope Pattern)	M+ and M+2 peaks (1:1 ratio)	Absence of Br isotopic pattern	Absence of Br isotopic pattern	The bromine atom is no longer present in the molecule.[14]
Molecular Weight	Base M.W.	Base M.W. - Br + C₆H₅	Base M.W. - Br + NHC₆H₅	Direct consequence of the substitution.

Analysis of Product 1 (Suzuki Coupling Product)

The replacement of bromine with a phenyl group results in a more complex ¹H NMR spectrum in the aromatic region, with overlapping signals from two distinct phenyl rings. In the ¹³C NMR spectrum, the most telling change is the shift of the C5 signal; the carbon is now part of a biaryl system, and its chemical shift will move accordingly. The definitive proof of reaction success in MS is the disappearance of the characteristic 1:1 bromine isotopic pattern and the appearance of a new molecular ion peak corresponding to the addition of a phenyl group minus the bromine.

Analysis of Product 2 (Buchwald-Hartwig Product)

The introduction of a nitrogen atom at C5 dramatically alters the spectroscopic landscape. A new, often broad, singlet will appear in the ¹H NMR spectrum, corresponding to the N-H proton; this peak will disappear upon shaking the sample with D₂O, a classic test for exchangeable protons. In the FTIR spectrum, a prominent new band will emerge in the 3300-3500 cm⁻¹ region, characteristic of N-H stretching.[3] The ¹³C NMR will show a significant shift for the C5 carbon, now directly attached to a nitrogen atom. As with the Suzuki product, the bromine isotopic signature in the mass spectrum will be absent.

Experimental Protocols

Scientific integrity requires robust and reproducible methodologies. The following are standardized protocols for the acquisition of spectroscopic data and the execution of the key synthetic transformations.

Workflow for Spectroscopic Characterization

Figure 2: Standard workflow for synthesis and characterization.

General Protocol for NMR Spectroscopy [1]

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer Frequency: 400 MHz or higher for better resolution.

  • Pulse Sequence: Standard single-pulse experiment (e.g., zg30).

  • Number of Scans (NS): 8-16.

  • Relaxation Delay (D1): 1-2 seconds.

  • Spectral Width (SW): A range of -2 to 12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled pulse program (e.g., zgpg30).

  • Number of Scans (NS): 1024 or more, as ¹³C is less sensitive.

  • Relaxation Delay (D1): 2 seconds.

  • Spectral Width (SW): A range of 0 to 220 ppm.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Reference the spectra to the residual solvent peak or an internal standard (TMS).

General Protocol for Suzuki-Miyaura Coupling [8]

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 eq), the arylboronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 eq).

• Solvent Addition: Add a degassed solvent (e.g., 1,4-dioxane, toluene, or DME).

• Reaction Execution: Heat the mixture with stirring (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination [15][16]

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., RuPhos or BINAP, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu or LHMDS, 1.2-1.5 eq).

• Reagent Addition: Add 5-Bromo-4-methyl-6-phenylpyrimidine (1.0 eq) and the amine (1.1-1.2 eq).

• Solvent Addition: Add an anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane).

• Reaction Execution: Heat the mixture with stirring (typically 90-110 °C) and monitor the reaction progress.

• Workup and Purification: Follow a similar procedure to the Suzuki coupling, with careful consideration for the basicity of the product during the aqueous wash steps.

Conclusion

The spectroscopic comparison of 5-Bromo-4-methyl-6-phenylpyrimidine with its Suzuki and Buchwald-Hartwig products offers a clear and instructive example of structure-property relationships in action. The disappearance of the C-Br bond and the bromine isotopic pattern, coupled with the emergence of new signals characteristic of the added functionality (new aromatic protons, an N-H bond), provides a self-validating system for confirming successful chemical transformation. By understanding these fundamental shifts, researchers can confidently and efficiently characterize novel compounds, accelerating the pace of innovation in medicinal chemistry and beyond.

References

• Chaudhary J. FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research. 2025;4(2):1-5. Available from: [Link]

• ResearchGate. IR, NMR spectral data of pyrimidine derivatives. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Available from: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available from: [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

• National Institutes of Health. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Available from: [Link]

• NIST. Pyrimidine, 5-bromo- Mass Spectrum. Available from: [Link]

• ResearchGate. Mass spectrometry for analysis of purine and pyrimidine compounds. Available from: [Link]

• Request PDF. Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines. Available from: [Link]

• MDPI. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Available from: [Link]

• ResearchGate. FT-IR data of pyrimidine derivatives compounds. Available from: [Link]

• Systematic Reviews in Pharmacy. A Novel Synthesis, Molecular Structure by X-ray Diffraction of 5-Nitro-2,4,6-Triphenylhexahydropyrimidine, and Some it's Derivatives. Available from: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 16. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to FT-IR Spectrum Interpretation for Substituted Pyrimidines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and materials science, pyrimidine and its derivatives represent a cornerstone of molecular design. As a fundamental scaffold in numerous bioactive compounds, from chemotherapeutics to antiviral agents, a deep understanding of their structural characteristics is paramount.[1][2] Fourier-Transform Infrared (FT-IR) spectroscopy offers a powerful, non-destructive, and highly informative method for the structural elucidation of these vital heterocyclic compounds.[1] This guide provides an in-depth, comparative analysis of the FT-IR spectra of substituted pyrimidines, grounded in the principles of vibrational spectroscopy and tailored for the practicing scientist.

The Vibrational Signature of the Pyrimidine Core

The pyrimidine ring, a six-membered heterocycle with two nitrogen atoms at positions 1 and 3, exhibits a characteristic set of infrared absorption bands.[1] These vibrations, arising from the stretching and bending of the ring's C-H, C=C, C-N, and C=N bonds, form a unique "fingerprint" that is exquisitely sensitive to the nature and position of substituents. Understanding these foundational vibrations is the first step in unraveling the spectra of more complex derivatives.

Aromatic C-H stretching vibrations are typically observed in the 3100-3000 cm⁻¹ region. The C=C and C=N stretching vibrations within the aromatic ring give rise to a series of strong to medium intensity bands in the 1600-1400 cm⁻¹ range.[1] Out-of-plane C-H bending vibrations, which can sometimes offer clues about the substitution pattern, generally appear in the 900-675 cm⁻¹ region.

The Influence of Substituents: A Comparative Analysis

The true power of FT-IR in the study of pyrimidine derivatives lies in its ability to reveal the electronic and steric effects of substituents on the ring system. The introduction of functional groups can cause significant shifts in the characteristic vibrational frequencies of the pyrimidine core, providing invaluable structural information.

To illustrate these effects, we will compare the FT-IR spectra of pyrimidines bearing electron-donating groups (EDGs) and electron-withdrawing groups (EWGs).

Electron-Donating Groups (EDGs): The Case of Amino and Methyl Substituents

Electron-donating groups, such as amino (-NH₂) and methyl (-CH₃) groups, increase the electron density within the pyrimidine ring. This increased electron density generally leads to a strengthening of the C-N bonds and a slight weakening of the C=C bonds, resulting in predictable shifts in their respective vibrational frequencies.

2-Amino-4,6-dimethylpyrimidine serves as an excellent example. Its FT-IR spectrum prominently features:

• N-H stretching: Strong vibrations from the amino group in the 3400-3300 cm⁻¹ range.[1]

• C-H stretching: Absorptions from the methyl groups around 2950-2850 cm⁻¹.[1]

• C=N ring stretching: Observed between 1650-1600 cm⁻¹.[1]

• NH₂ scissoring: A band near 1600 cm⁻¹.[1]

• C-N stretching: Found in the 1350-1200 cm⁻¹ region.[1]

Electron-Withdrawing Groups (EWGs): The Impact of Halogen and Nitro Substituents

Conversely, electron-withdrawing groups, such as halogens (-Cl, -F) and nitro (-NO₂) groups, decrease the electron density of the pyrimidine ring. This effect typically leads to a strengthening of the C=C bonds and a weakening of the C-N bonds, causing shifts in the opposite direction to those induced by EDGs.

5-Fluorouracil , a crucial chemotherapeutic agent, showcases the influence of both a halogen and carbonyl groups:

• N-H stretching: A broad band appearing between 3500-3100 cm⁻¹.[1]

• C=O stretching: Two distinct stretches at approximately 1720 cm⁻¹ and 1660 cm⁻¹, corresponding to the two carbonyl groups.[1]

• Aromatic C=C and C=N stretching: Bands are present in the 1600-1550 cm⁻¹ region.[1]

• C-F stretching: A peak located in the 1400-1000 cm⁻¹ range.[1]

Comparative FT-IR Data for Substituted Pyrimidines

To provide a clear, quantitative comparison, the following table summarizes the key FT-IR absorption bands for a selection of substituted pyrimidines. This data has been compiled from authoritative sources and spectral databases.

Compound	Substituent(s)	Key Absorption Bands (cm⁻¹) and Assignments
2-Aminopyrimidine	-NH₂ (EDG)	~3430, ~3330 (N-H stretch), ~1650 (NH₂ scissoring), ~1590, ~1560 (C=N/C=C stretch)
4-Methylpyrimidine	-CH₃ (EDG)	~3050 (Aromatic C-H stretch), ~2950 (Aliphatic C-H stretch), ~1590, ~1550 (C=N/C=C stretch)
2-Chloropyrimidine	-Cl (EWG)	~3100 (Aromatic C-H stretch), ~1560, ~1540 (C=N/C=C stretch), ~780 (C-Cl stretch)
5-Nitropyrimidine	-NO₂ (EWG)	~3100 (Aromatic C-H stretch), ~1580, ~1520 (asymmetric and symmetric NO₂ stretch), ~1550 (C=N/C=C stretch)
5-Fluorouracil	-F (EWG), 2x =O	~3150 (N-H stretch), ~1720, ~1660 (C=O stretch), ~1250 (C-F stretch)
2-Thiouracil	-SH (EWG), =O	~3400-3200 (N-H stretch), ~1720-1700 (C=O stretch), ~1200-1050 (C=S stretch)

Experimental Protocols for FT-IR Analysis of Substituted Pyrimidines

Obtaining high-quality, reproducible FT-IR spectra is contingent upon meticulous sample preparation and a systematic approach to data acquisition. Below are detailed protocols for the two most common sampling techniques for solid pyrimidine derivatives.

Protocol 1: Potassium Bromide (KBr) Pellet Method

This traditional transmission method provides excellent spectral quality when performed correctly. The key is to create a homogenous, transparent pellet, which requires the rigorous exclusion of moisture.

Methodology:

• Material Preparation: Use spectroscopy-grade KBr powder, dried in an oven at ~110°C for at least 2 hours and cooled in a desiccator prior to use. Ensure the agate mortar and pestle, and the die set are clean and dry.

• Sample Grinding: Grind 1-2 mg of the solid pyrimidine derivative into a fine powder using the agate mortar and pestle.

• Mixing: Add approximately 100-200 mg of the dried KBr powder to the ground sample. Gently but thoroughly mix the two powders until a homogenous mixture is obtained.

• Pellet Pressing: Transfer the mixture to the pellet die. Assemble the die and apply pressure using a hydraulic press, typically in the range of 8-10 metric tons for a 13 mm die. Hold the pressure for 1-2 minutes to allow the KBr to form a transparent disc.

• Data Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer. Record the spectrum, typically in the 4000-400 cm⁻¹ range.

Caption: Workflow for KBr Pellet Preparation and Analysis.

Protocol 2: Attenuated Total Reflectance (ATR) FT-IR

ATR-FTIR is a more modern, rapid, and often simpler alternative to the KBr pellet method, requiring minimal sample preparation.

Methodology:

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid pyrimidine derivative directly onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

• Data Acquisition: Record the FT-IR spectrum.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and a soft, non-abrasive wipe after analysis.

Caption: Workflow for ATR-FT-IR Analysis.

Concluding Remarks

FT-IR spectroscopy is an indispensable tool for the structural characterization of substituted pyrimidines. By understanding the characteristic vibrational modes of the pyrimidine ring and the predictable shifts induced by various substituents, researchers can gain deep insights into the molecular structure of novel compounds. The choice between traditional KBr pellet and modern ATR techniques will depend on the specific experimental needs, but both methods, when executed with care, can provide high-quality, reliable data. This guide serves as a foundational resource for leveraging the full potential of FT-IR in the exciting and ever-evolving field of pyrimidine chemistry.

References

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. [Link]

• Kintek. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Retrieved from [Link]

• Specac. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. Retrieved from [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Zenodo. [Link]

• Rukmani, S., & Umashankari, S. (2015). Microwave Synthesis of Amino-Pyrimidines- FT-IR Spectrum. International Journal of Innovative Research in Science, Engineering and Technology, 4(7), 6651-6656.

• National Institute of Advanced Industrial Science and Technology (AIST), Japan. (n.d.). Spectral Database for Organic Compounds (SDBS). Retrieved from [Link]

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Comparative Guide: One-Pot Multicomponent vs. Multi-Step Synthesis of Pyrimidine Analogs

Introduction & Mechanistic Paradigm Shift

Pyrimidine derivatives, particularly 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), are privileged scaffolds in medicinal chemistry. They exhibit potent biological activities, serving as calcium channel blockers, anti-cancer agents, and antimicrobial therapeutics. As a Senior Application Scientist evaluating synthetic routes for scalable drug development, the choice of synthetic methodology is paramount.

Historically, the synthesis of these analogs relied on classical, linear multi-step pathways. However, the paradigm has shifted toward green, convergent one-pot multicomponent reactions (MCRs), most notably the Biginelli condensation. This guide objectively compares these two approaches, analyzing their mechanistic efficiency, thermodynamic profiles, and experimental viability to help researchers optimize their synthetic workflows.

Mechanistic Causality: Linear vs. Convergent Workflows

In a classical multi-step synthesis , the construction of the pyrimidine core typically requires an initial aldol condensation to form an α,β-unsaturated carbonyl intermediate. This intermediate must be isolated and purified before undergoing a subsequent cyclocondensation with urea or thiourea. The thermodynamic penalty of isolating intermediates is high; multi-step syntheses produce a considerable amount of waste due to complex isolation procedures involving hazardous solvents[4].

Conversely, the one-pot Biginelli reaction is an MCR that combines an aldehyde, a β-ketoester, and urea in a single vessel. The causality behind its superior efficiency lies in the domino sequence of iminium ion formation, nucleophilic addition, and cyclodehydration occurring concurrently. By bypassing intermediate isolation, the reaction minimizes the environmental waste (E-factor) and maximizes atom economy.

Workflow comparison: Linear multi-step synthesis vs. convergent one-pot Biginelli reaction.

Quantitative Performance Comparison

To rigorously evaluate these methodologies, we must analyze empirical data. The table below synthesizes experimental parameters comparing classical multi-step methods with modern, catalyst-driven one-pot Biginelli reactions.

Parameter	Classical Multi-Step Synthesis	One-Pot Multicomponent (Biginelli)
Reaction Time	12 - 48 hours	10 - 30 minutes (Microwave/Solvent-free)[2]
Overall Yield	40% - 65% (due to intermediate loss)	85% - 98%[3]
Atom Economy	< 60%	~87%[1]
E-Factor (Waste)	High (> 10)[4]	Low (~0.95)[1]
Isolation Steps	Multiple (chromatography, recrystallization)	Single (direct filtration/recrystallization)
Catalyst Profile	Stoichiometric acids/bases	Catalytic (e.g., ZnCl2, Silicotungstic acid)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The causality behind each reagent and condition is explicitly defined to guide bench scientists.

Protocol 1: Classical Multi-Step Synthesis of Pyrimidine Derivatives

This protocol illustrates the traditional, linear approach, highlighting the inherent inefficiencies.

Step 1: Base-Catalyzed Aldol Condensation

• Dissolve 10 mmol of the target aromatic aldehyde and 10 mmol of the ketone in 20 mL of ethanol.

• Add 10% aqueous NaOH dropwise at 0 °C to prevent uncontrolled exothermic polymerization.

• Stir for 4-6 hours at room temperature.

• Causality of Yield Loss: The reaction must be quenched, extracted with ethyl acetate, and purified via column chromatography to isolate the α,β-unsaturated intermediate. This physical transfer and purification step introduces a severe yield penalty (often losing 20-30% of the theoretical mass) and heavily increases the E-factor.

Step 2: Cyclocondensation

• Dissolve the purified intermediate (approx. 7 mmol recovered) and 10 mmol of urea in 15 mL of ethanol.

• Reflux in the presence of a strong acid (e.g., HCl) for 12-18 hours.

• Cool, neutralize, and recrystallize the final pyrimidine analog.

Protocol 2: Microwave-Assisted, Solvent-Free One-Pot Biginelli Reaction

This protocol represents the modern, green-chemistry standard for pyrimidine synthesis.

Step 1: Reagent Admixture

• In a microwave-safe quartz vessel, combine 10 mmol of aromatic aldehyde, 10 mmol of β-ketoester (e.g., ethyl acetoacetate), and 15 mmol of urea.

• Add a catalytic amount (10 mol%) of a Lewis acid, such as anhydrous Zinc Chloride (ZnCl2)[3] or a solid-supported heteropolyacid like Silicotungstic acid on Amberlyst-15[1].

• Causality of Catalyst Choice: ZnCl2 acts as a mild, highly effective Lewis acid that coordinates with the carbonyl oxygen of the aldehyde, vastly increasing its electrophilicity for the initial nucleophilic attack by urea, without triggering side-reactions.

Step 2: Microwave Irradiation

• Subject the solvent-free mixture to microwave irradiation (approx. 300 W) for 5 to 10 minutes.

• Causality of Microwave Excitation: Microwave irradiation provides dielectric heating, ensuring uniform thermal distribution at the molecular level. This bypasses the Arrhenius activation energy barrier much faster than convective heating, reducing reaction times from hours to minutes[2]. The solvent-free environment directly reduces the E-factor to < 1.0.

Step 3: Product Isolation

• Cool the mixture to room temperature. The product typically precipitates as a solid mass.

• Wash with cold water to remove unreacted urea and catalyst, followed by a single recrystallization from hot ethanol.

• Self-Validation: The crude NMR will show >90% purity directly out of the pot, validating the high atom economy (~87%) of the MCR pathway.

Conclusion

For drug development professionals scaling up pyrimidine analog libraries, the one-pot multicomponent Biginelli reaction is objectively superior to classical multi-step synthesis. By eliminating intermediate isolation, utilizing microwave irradiation, and employing recoverable catalysts, researchers can achieve near-quantitative yields while strictly adhering to the principles of green chemistry.

References

• Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)
• Microwave Promoted Solvent-Free Biginelli Reaction for the One Pot Synthesis of Dihydropyrimidin-2-(1H)
• Source: Bangladesh Journal of Scientific and Industrial Research (banglajol.info)
• Distereoselective one-pot synthesis of pyrimidopyrimidines using sulfated tin oxide as a reusable catalyst: An extension of Biginelli-type reaction Source: RHHZ URL

alternative synthetic routes to 4-methyl-6-phenylpyrimidine derivatives

An in-depth technical analysis for researchers, scientists, and drug development professionals.

Executive Summary

The 4-methyl-6-phenylpyrimidine scaffold is a privileged pharmacophore, widely embedded in kinase inhibitors, antimicrobial agents, and advanced phosphorescent materials [1]. Historically, synthesizing this core relied heavily on base-catalyzed condensations. However, modern pharmaceutical development demands synthetic routes that offer higher functional group tolerance, reduced environmental impact, and superior scalability.

As a Senior Application Scientist, I have evaluated these pathways not just by their theoretical yields, but by their operational robustness at the bench. This guide objectively compares the traditional condensation method against two advanced alternatives: palladium-catalyzed Suzuki-Miyaura cross-coupling and solvent-free mechanochemical multicomponent reactions (MCR).

Mechanistic Evaluation of Synthetic Routes

The Baseline: Traditional Claisen-Schmidt Condensation

The classical approach involves the condensation of a chalcone (or 1,3-dicarbonyl compound) with an amidine or urea derivative under strongly basic conditions [2].

• The Causality: A strong base (e.g., NaOH or KOH) is required to deprotonate the active methylene, driving the nucleophilic attack on the carbonyl.

• The Limitation: While reliable for simple derivatives, the harsh refluxing conditions and strong bases often degrade sensitive functional groups (like esters or halogens) required for late-stage drug functionalization. Furthermore, the reliance on large volumes of organic solvents limits its modern green-chemistry appeal.

Alternative 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

The cross-coupling of 4-chloro-6-methylpyrimidine with phenylboronic acid represents a highly targeted C–C bond formation strategy [3].

• The Causality: The pyrimidine ring is highly electron-deficient due to the electronegative nitrogen atoms pulling electron density away from the carbon at position 4. This electronic environment highly activates the C–Cl bond, making it exceptionally susceptible to oxidative addition by the electron-rich Pd(0) catalyst. Consequently, the reaction proceeds under much milder conditions than typical unactivated aryl chloride couplings, preserving delicate functional groups on the phenylboronic acid partner.

Alternative 2: Mechanochemical Multicomponent Reaction (MCR)

Ball-milling facilitates a solvent-free, one-pot condensation of acetophenone, benzaldehyde, and an amidine/urea[4].

• The Causality: By eliminating the solvent, the effective concentration of the reactants reaches 100%. The kinetic energy from the milling media creates localized, microscopic hotspots of extreme temperature and pressure. This mechanical energy overcomes the activation energy barrier instantly, driving the semi-Michael addition and cyclization sequentially in the solid state without the need for bulk external heating.

Overview of synthetic strategies for 4-methyl-6-phenylpyrimidine derivatives.

Quantitative Benchmarking

To objectively select the right route for your specific pipeline, consider the following empirical data aggregated from optimized bench-scale runs.

Parameter	Traditional Condensation	Suzuki-Miyaura Coupling	Mechanochemical MCR
Primary Precursors	Chalcone + Amidine	4-Chloro-6-methylpyrimidine + Boronic Acid	Acetophenone + Aldehyde + Amidine
Catalyst / Promoter	Strong Base (NaOH/KOH)	Pd(PPh3)2Cl2	K2CO3 (Solid state)
Solvent System	Ethanol (Reflux)	Toluene / EtOH / H2O	None (Solvent-free)
Average Reaction Time	6 – 12 hours	2 – 4 hours	15 – 45 minutes
Typical Isolated Yield	50% – 70%	80% – 95%	85% – 98%
Functional Group Tolerance	Low (Base-sensitive)	High	Moderate to High
Environmental Impact	High (Solvent waste)	Moderate (Heavy metal use)	Excellent (Green chemistry)

Validated Experimental Methodologies

A protocol is only as good as its built-in quality controls. The following methodologies are designed as self-validating systems to ensure experimental success.

Protocol A: Suzuki-Miyaura Cross-Coupling

This protocol is optimized to suppress protodeboronation, a common side reaction where the boronic acid degrades before coupling [3].

• Reagent Preparation: In an oven-dried Schlenk flask, combine 4-chloro-6-methylpyrimidine (1.0 eq) and phenylboronic acid (1.2 eq). Note: The 0.2 eq excess of boronic acid is a deliberate buffer against competitive protodeboronation.

• Catalyst & Base Addition: Add the catalyst Pd(PPh3)2Cl2 (0.05 eq) and the base Na2CO3 (2.0 eq).

• Solvent & Degassing (Critical Step): Suspend the mixture in a 2:1:1 ratio of Toluene/Ethanol/Water. Degas the mixture via three strict freeze-pump-thaw cycles. Causality: Dissolved oxygen will rapidly oxidize the active Pd(0) species into an inactive Pd(II) complex, halting the catalytic cycle.

• Reaction & Self-Validation: Heat the mixture to a gentle reflux (80°C) for 3 hours. Validation Check: Monitor via TLC (Hexane:EtOAc 3:1). The reaction is complete when the UV-active starting material spot (Rf ≈ 0.6) disappears, replaced by a bright blue fluorescent product spot under 254 nm UV (Rf ≈ 0.4).

• Workup: Cool to room temperature, partition with EtOAc and water. Wash the organic layer with brine, dry over anhydrous MgSO4, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Mechanistic workflow and catalytic logic of the Suzuki-Miyaura cross-coupling route.

Protocol B: Solvent-Free Mechanochemical Synthesis

This protocol utilizes mechanical force to drive the reaction, offering a highly scalable and eco-friendly alternative [4].

• Reagent Loading: Add acetophenone (1.0 eq), benzaldehyde (1.0 eq), and urea/amidine (1.2 eq) into a 50 mL stainless steel ball-mill jar.

• Promoter Addition: Add anhydrous K2CO3 (1.0 eq) as a solid-state base promoter.

• Milling Phase: Introduce five stainless steel balls (10 mm diameter). Seal the jar securely and mill at 600 rpm for 30 minutes.

• Reaction Self-Validation: Open the jar in a fume hood. Validation Check: The transformation of the initial liquid/solid slurry into a dry, fine, homogeneous powder physically validates the complete consumption of the liquid acetophenone and benzaldehyde precursors into the solid pyrimidine framework.

• Workup & Purification: Extract the resulting powder with hot ethanol. Filter the suspension while hot to remove the insoluble inorganic K2CO3 salts. Allow the ethanol filtrate to cool slowly to room temperature to induce the crystallization of the pure 4-methyl-6-phenylpyrimidine derivative.

References

• Title: N-Directed Pd-Catalyzed Photoredox-Mediated C–H Arylation for Accessing Phenyl-Extended Analogues of Biginelli/Suzuki-Derived Ethyl 4-Methyl-2,6-diphenylpyrimidine-5-carboxylates Source: MDPI URL: [Link]

• Title: CN102757782B - Light-emitting device, electronic device, and lighting device utilizing phosphorescence to emit light Source: Google Patents URL

• Title: The Process of Synthesizing Spiro Pyrimidine Derivatives without the Use of Solvents, Utilizing Ball-milling Conditions Source: Journal of Synthetic Chemistry URL: [Link]

A Senior Application Scientist's Guide to Cross-Coupling Reactions for Pyrimidine Functionalization: A Cost-Benefit Analysis

Introduction: The Central Role of Pyrimidines and the Power of Cross-Coupling

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the structural core of countless natural products and synthetic pharmaceuticals with a vast range of biological activities.[1] The ability to precisely and efficiently functionalize the pyrimidine ring is therefore of paramount importance in drug discovery and development. Palladium-catalyzed cross-coupling reactions have emerged as the most powerful and versatile tools for this purpose, enabling the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds with remarkable predictability and functional group tolerance.[2]

This guide provides a comprehensive cost-benefit analysis of the most prevalent cross-coupling methodologies for pyrimidine functionalization, tailored for researchers, scientists, and drug development professionals. We will delve into the practical advantages and disadvantages of each method, supported by experimental data, detailed protocols, and mechanistic insights to inform your synthetic strategy.

Comparative Analysis of Key Cross-Coupling Methods

The choice of a cross-coupling method is a multi-faceted decision, balancing factors such as reagent availability and cost, reaction efficiency, substrate scope, and, increasingly, environmental impact. Here, we compare five key methodologies: Suzuki-Miyaura, Stille, Sonogashira, and Buchwald-Hartwig couplings, alongside the more recent C-H activation strategies.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction, which couples an organoboron reagent (boronic acid or ester) with an organic halide, is arguably the most widely used cross-coupling method in pharmaceutical development.[3] Its popularity stems from the low toxicity and high stability of the boron reagents, as well as the generally mild reaction conditions.

• Benefits (The "Pros"):

  • Low Toxicity: Boronic acids and their byproducts are significantly less toxic than the organometallic reagents used in other methods like Stille coupling, which simplifies handling and waste disposal.[4][5]

  • Reagent Availability: A vast array of aryl, heteroaryl, and alkyl boronic acids and esters are commercially available.

  • Functional Group Tolerance: The reaction is tolerant of a wide range of functional groups, a critical feature in complex molecule synthesis.[3]

  • Aqueous Conditions: Many Suzuki couplings can be performed in aqueous solvent mixtures, aligning with green chemistry principles.[6]

• Costs (The "Cons"):

  • Base Sensitivity: The reaction requires a base, which can be a limitation for substrates bearing base-sensitive functional groups.

  • Protodeboronation: Boronic acids can be prone to decomposition via protodeboronation, especially with electron-rich or heteroaryl substrates, which can lead to lower yields.[7]

  • Catalyst Inhibition: The nitrogen atoms in the pyrimidine ring can coordinate to the palladium catalyst, potentially leading to deactivation and reduced reaction efficiency.[7]

Stille Coupling: High Versatility with a Toxicity Caveat

The Stille coupling utilizes organostannane (organotin) reagents to couple with organic halides. It is renowned for its exceptional functional group tolerance and often proceeds under neutral conditions.

• Benefits (The "Pros"):

  • Excellent Functional Group Tolerance: The reaction is highly tolerant of various functional groups as it is typically performed under neutral conditions.[8][9]

  • Stable Reagents: Organostannanes are generally stable to air and moisture, making them relatively easy to handle.[8]

  • High Yields: Stille couplings often provide high yields, even with complex substrates.[10]

• Costs (The "Cons"):

  • High Toxicity: Organotin compounds are highly toxic, posing significant health and environmental risks.[11] This necessitates careful handling, specialized waste disposal, and stringent purification to remove tin byproducts from the final product, adding to the overall cost and complexity.[8]

  • Stoichiometric Tin Waste: The reaction generates stoichiometric amounts of toxic tin byproducts, which is a major drawback from a green chemistry perspective.

Sonogashira Coupling: Gateway to Alkynylated Pyrimidines

The Sonogashira reaction is the go-to method for forming a C-C bond between a terminal alkyne and an aryl or vinyl halide.[12] This reaction is indispensable for introducing alkynyl moieties into pyrimidine scaffolds.

• Benefits (The "Pros"):

  • Direct Alkynylation: It provides a direct and efficient route to alkynyl-substituted pyrimidines.

  • Mild Conditions: The reaction can often be carried out under mild conditions.[12]

• Costs (The "Cons"):

  • Copper Co-catalyst: The classic Sonogashira reaction requires a copper(I) co-catalyst, which can lead to the formation of undesired alkyne homocoupling (Glaser coupling) byproducts.[13] While copper-free methods exist, they may require specialized ligands or conditions.

  • Oxygen Sensitivity: The reaction is typically sensitive to oxygen, requiring an inert atmosphere.[14]

Buchwald-Hartwig Amination: The Premier C-N Bond Forming Tool

For the synthesis of arylamines, the Buchwald-Hartwig amination has become the method of choice, largely replacing harsher, classical methods.[15] It involves the palladium-catalyzed coupling of an amine with an aryl halide.

• Benefits (The "Pros"):

  • Broad Scope: The reaction has an exceptionally broad scope, accommodating a wide variety of primary and secondary amines and aryl halides.[15]

  • High Efficiency: It is a highly efficient method for constructing C-N bonds, often providing excellent yields.

• Costs (The "Cons"):

  • Ligand Sensitivity: The success of the reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand.[16]

  • Base Requirement: A strong base is typically required, which may not be compatible with all substrates.[16]

C-H Activation: The Atom-Economical Frontier

Direct C-H activation is a modern approach that forges C-C or C-heteroatom bonds by directly functionalizing a C-H bond, thus avoiding the need for pre-functionalized starting materials like halides or organometallics.[17]

• Benefits (The "Pros"):

  • Atom Economy: This approach is highly atom-economical, as it eliminates the need for activating groups, reducing the number of synthetic steps and waste generation.[1]

  • Step Economy: It offers a more streamlined synthetic route to functionalized pyrimidines.[18]

• Costs (The "Cons"):

  • Regioselectivity Challenges: Controlling the regioselectivity can be a major challenge, as there are often multiple C-H bonds that can be activated.[17]

  • Harsher Conditions: C-H activation reactions can sometimes require higher temperatures and stronger oxidants compared to traditional cross-coupling methods.[19]

  • Developing Field: While rapidly advancing, the field is still maturing, and the scope and predictability may not yet match those of the more established cross-coupling reactions.

Quantitative Data Summary: A Head-to-Head Comparison

The following table provides a semi-quantitative comparison of the different cross-coupling methods for pyrimidine functionalization, based on typical literature values. Note that actual results will vary depending on the specific substrates and optimized conditions.

Feature	Suzuki-Miyaura	Stille	Sonogashira	Buchwald-Hartwig	C-H Activation
Typical Yield	70-95%[20]	75-95%[21]	70-96%[22]	70-98%	60-90%[18]
Catalyst Loading (mol%)	0.5-5%[7][23]	1-5%[24]	1-5%	1-5%	5-10%[19]
Reaction Temperature	25-110 °C	25-130 °C[24]	25-100 °C[22]	25-110 °C	100-140 °C
Reagent Toxicity	Low (Boron)	High (Tin)[11]	Moderate (Copper)	Moderate (Ligands)	Varies
Green Chemistry Score	High	Low	Moderate	Moderate	High
Cost-Effectiveness	High	Low to Moderate	Moderate	Moderate	Potentially High

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for two of the most common and critical cross-coupling reactions for pyrimidine synthesis.

Protocol 1: Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine

This protocol is adapted from a procedure demonstrating a highly efficient, low-catalyst loading Suzuki coupling.[23]

• Materials:

  • 2,4-Dichloropyrimidine (0.5 mmol)

  • Arylboronic acid (0.5 mmol)

  • Potassium carbonate (K₂CO₃, 1.5 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.0025 mmol, 0.5 mol%)

  • 1,4-Dioxane (4 mL)

  • Water (2 mL)

  • Microwave reactor vial

  • Inert gas (Argon or Nitrogen)

• Procedure:

  • To a microwave reactor vial, add 2,4-dichloropyrimidine, the desired arylboronic acid, potassium carbonate, and tetrakis(triphenylphosphine)palladium(0).

  • Add 1,4-dioxane and water to the vial.

  • Displace the air in the vial with an inert atmosphere (argon or nitrogen).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at 100 °C for 15 minutes.

  • After cooling, dilute the reaction mixture with ethyl acetate and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 4-aryl-2-chloropyrimidine.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of a Bromo-pyrimidine

This protocol provides a general starting point for a Buchwald-Hartwig amination reaction.[25][26]

• Materials:

  • Bromo-pyrimidine (1.0 equiv)

  • Amine (1.2-1.5 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (0.05 equiv)

  • BINAP (1,1'-Bis(diphenylphosphino)binaphthyl) (0.08 equiv)

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous, degassed toluene (10 volumes)

  • Schlenk flask

  • Inert gas (Argon or Nitrogen)

• Procedure:

  • In a Schlenk flask under an inert atmosphere, combine the bromo-pyrimidine, amine, cesium carbonate, palladium(II) acetate, and BINAP.

  • Add anhydrous, degassed toluene to the flask.

  • Thoroughly degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

  • Heat the mixture to 110 °C and stir for 8-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Filter the mixture through a pad of celite and wash with an organic solvent (e.g., ethyl acetate).

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualization of Key Concepts

Catalytic Cycles

The following diagrams, generated using Graphviz, illustrate the fundamental catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Decision-Making Workflow

The selection of an appropriate cross-coupling method is a critical step in synthetic planning. The following workflow provides a simplified decision-making guide.

Caption: A simplified workflow for selecting a cross-coupling method.

Conclusion and Future Outlook

The functionalization of pyrimidines via cross-coupling reactions is a mature and powerful field, yet it continues to evolve. While Suzuki and Buchwald-Hartwig reactions remain the workhorses of medicinal chemistry for their reliability and broad scope, the drive for greener and more cost-effective synthesis is pushing the boundaries of what is possible. [27]The development of more active and stable catalysts that operate at lower loadings, the use of more environmentally benign solvents, and the continued expansion of C-H activation methodologies will undoubtedly shape the future of pyrimidine synthesis. [1]By carefully considering the cost-benefit analysis presented in this guide, researchers can make more informed decisions to accelerate their drug discovery and development programs.

References

• Organic Chemistry Frontiers.

• Benchchem.

• IJSAT.

• Benchchem.

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• ACS Publications.

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• PMC.

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• Beilstein Archives.

• Wikipedia.

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• Benchchem.

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• Chemistry LibreTexts.

• PMC.

• ResearchGate.

• MDPI.

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• Benchchem.

• Harvard University.

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• IntechOpen.

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• Chemistry LibreTexts.

• Chemistry LibreTexts.

• PMC.

• GSC Advanced Research and Reviews.

• SCIRP.

• Benchchem.

• Wikipedia.

• Organic Chemistry Portal.

• Organic Synthesis.

• University of Tennessee, Knoxville.

• PMC.

• ACS Publications.

• Der Pharma Chemica.

• ResearchGate.

• Tokyo Chemical Industry Co., Ltd..

• PMC.

• MDPI.

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• ETH Zurich Research Collection.

• ResearchGate.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
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• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
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Safety & Regulatory Compliance

Personal protective equipment for handling 5-Bromo-4-methyl-6-phenylpyrimidine

Title: Operational Safety and Handling Guide: 5-Bromo-4-methyl-6-phenylpyrimidine

Introduction Handling specialized halogenated heterocycles like requires moving beyond basic compliance to understand the mechanistic interactions between the chemical and your environment. As an Application Scientist, I design safety protocols based on causality. The presence of the reactive carbon-bromine bond on the pyrimidine core makes this compound a potent electrophile. When exposed to the nucleophilic environments of human tissue (such as the corneal epithelium or the mucosal lining of the respiratory tract), it induces acute inflammation, manifesting as severe skin, eye, and respiratory irritation (H315, H319, H335).

This guide provides a self-validating, step-by-step operational framework for researchers and drug development professionals to safely handle, process, and dispose of this compound.

Core Personal Protective Equipment (PPE) Matrix

To effectively mitigate exposure, PPE must be selected based on the physical state (crystalline solid/dust) and the chemical reactivity (halogenated organic) of the compound. Below is the quantitative and qualitative breakdown of the required PPE.

Table 1: Quantitative Safety Parameters and PPE Specifications

Protection Category	Specification / Threshold	Mechanistic Causality & Rationale
Hand Protection	Nitrile, ≥ 0.11 mm (4.3 mil) thickness, EN 374 compliant	Nitrile provides a superior barrier against halogenated aromatics compared to latex. The 0.11 mm thickness prevents micro-tearing from sharp crystalline edges.
Eye Protection	Chemical safety goggles (ANSI Z87.1 / EN 166)	Safety glasses leave peripheral gaps. Goggles form a complete facial seal, preventing airborne reactive dust (<10 µm) from dissolving in ocular fluid.
Respiratory	N95/P100 or FFP3 (If handled outside a fume hood)	Respirable particulates (<10 µm) bypass the upper respiratory tract. High-efficiency particulate filters trap these before they reach the alveoli.
Engineering Control	Fume Hood Face Velocity: 80 - 100 fpm (0.4 - 0.5 m/s)	This specific velocity range creates an optimal capture zone, preventing the back-drafting of aerosolized powder into the operator's breathing zone.

Experimental Protocol: Safe Handling and Transfer Workflow

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation check of the current step is confirmed.

Step 1: Environmental Preparation & PPE Donning

• Action: Activate the chemical fume hood and verify the digital airflow monitor reads between 80 and 100 fpm. Don your FR lab coat, EN 166 goggles, and double-layer nitrile gloves.

• Causality: Double-gloving allows you to immediately shed the outer layer if contaminated, maintaining an unbroken protective barrier.

• Validation Check: Inflate the outer gloves slightly before wearing them to check for micro-tears. If the glove holds air, the barrier is intact.

Step 2: Static Mitigation

• Action: Place the sealed chemical bottle and your receiving vessel (e.g., a round-bottom flask) into the fume hood. Use an anti-static ionizer gun (e.g., Zerostat) on both vessels and the stainless-steel spatula.

• Causality: Halogenated organic powders are highly susceptible to triboelectric charging. Static electricity can cause the powder to violently repel from the spatula, aerosolizing the reactive dust into the hood environment.

• Validation Check: Hover the spatula 1 cm above the powder. If the powder jumps to the metal, static is still present. Re-apply the ionizer until no movement occurs.

Step 3: Transfer and Solubilization

• Action: Carefully weigh the 5-Bromo-4-methyl-6-phenylpyrimidine. Transfer it directly into the reaction vessel and immediately add your reaction solvent (e.g., THF, DMF) to solubilize the powder.

• Causality: Solubilizing the compound eliminates the inhalation hazard associated with airborne dust, transitioning the risk profile strictly to liquid handling.

• Validation Check: Visually confirm there is no residual dry powder on the neck of the flask before removing it from the fume hood.

Spill Response and Waste Disposal Plan

Emergency Spill Protocol If a spill occurs inside the hood, do not dry sweep . Dry sweeping introduces mechanical energy that aerosolizes the reactive particulates.

• Cover the spilled powder with damp absorbent paper or inert wet sand to suppress dust formation.

• Carefully scoop the dampened mass into a wide-mouth, sealable hazardous waste container.

• Wipe the area with a solvent compatible with pyrimidines (e.g., a small amount of acetone or ethanol) to remove residual molecular contamination, followed by soap and water.

Disposal Logistics Because of the bromine atom, this compound and any materials contaminated by it (including the outer layer of your gloves and empty vials) must be strictly segregated into Halogenated Organic Waste .

• Causality: Mixing halogenated waste with non-halogenated waste (like acetone or base baths) can lead to highly exothermic cross-reactions, pressure buildup, and catastrophic container failure.

Operational Workflow Visualization

The following diagram illustrates the logical progression of the handling protocol, ensuring safety checkpoints are met before proceeding.

Operational workflow for safely handling halogenated pyrimidines.

References

• Title: Safety Data Sheet - 5-Bromopyrimidine-2-carbonitrile Source: Angene Chemical URL: [Link]

• Title: SAFETY DATA SHEET - 2-Bromopyrimidine Source: Fisher Scientific URL: [Link]